tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

• CAS: 871022-62-7

Core Science & Biosynthesis

A Comprehensive Technical Guide to tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Executive Summary

This technical guide provides an in-depth analysis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (CAS No. 871022-62-7), a specialized chemical intermediate of significant interest to the pharmaceutical and life sciences industries. We will explore its strategic importance, stemming from the integration of a fluorinated piperidine scaffold with a Boc-protected aminomethyl group. This document details the compound's physicochemical properties, outlines a plausible synthetic strategy with mechanistic insights, discusses its critical applications as a building block in modern drug discovery, and provides comprehensive safety and handling protocols. This guide is intended for researchers, medicinal chemists, and process development scientists engaged in the design and synthesis of novel therapeutic agents.

The Strategic Importance of a Fluorinated Piperidine Building Block

The molecular architecture of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is not accidental; it is a carefully designed building block that leverages three key principles of modern medicinal chemistry to solve complex pharmacological challenges.

The Piperidine Scaffold: A Privileged Structure in Medicinal Chemistry

The piperidine ring is one of the most prevalent saturated N-heterocyclic scaffolds in approved pharmaceuticals and bioactive natural products.[1] Its conformational flexibility and three-dimensional character allow it to present appended functional groups in precise vectors, facilitating optimal interactions with biological targets like enzymes and receptors.[2] This makes the piperidine core a "privileged structure," a framework that is repeatedly found to provide ligands for diverse biological targets.

The Boc Protecting Group: Enabling Controlled Synthesis

Modern organic synthesis, particularly in the context of multi-step pharmaceutical development, relies on the use of protecting groups to mask reactive functionalities. The tert-butyloxycarbonyl (Boc) group is a cornerstone of this strategy for amines.[2] It is robust enough to withstand a wide range of reaction conditions, yet it can be removed cleanly under mild acidic conditions (e.g., with trifluoroacetic acid), allowing for the sequential and controlled elaboration of a molecule.[3] In this compound, the Boc group protects the primary amine, enabling chemists to perform reactions on the piperidine nitrogen or other parts of a larger molecule before revealing the aminomethyl group for subsequent coupling reactions.

Bioisosteric Replacement: The Impact of Fluorine in Drug Design

The strategic incorporation of fluorine is a powerful tactic in medicinal chemistry used to fine-tune the pharmacological profile of a drug candidate.[4] Introducing a fluorine atom, as seen in this compound, can have profound effects:

• Modulation of Basicity (pKa): A fluorine atom's strong electron-withdrawing nature can lower the pKa of a nearby nitrogen atom. This is critical for optimizing a drug's solubility, cell permeability, and off-target activity, such as reducing interactions with the hERG potassium ion channel, a common cause of cardiotoxicity.[4]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong. Replacing a hydrogen atom with fluorine at a metabolically vulnerable position can block cytochrome P450-mediated oxidation, thereby increasing the drug's half-life.

• Binding Affinity: Fluorine can engage in favorable non-covalent interactions (e.g., hydrogen bonds, dipole-dipole) with protein targets, potentially enhancing binding affinity and potency.[5]

By combining these three features, tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate emerges as a high-value building block for constructing complex molecules with tailored pharmacological properties.

Physicochemical Properties & Characterization

Accurate characterization is the foundation of reproducible science. The key identifiers and properties of this compound are summarized below.

Core Compound Data

Property	Value	Reference(s)
CAS Number	871022-62-7	[6][7]
Chemical Name	tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate	[6]
Molecular Formula	C₁₁H₂₁FN₂O₂	[6]
Molecular Weight	248.30 g/mol (Calculated)
Exact Mass	248.15871 Da
Appearance	Solid	[7]

Physicochemical Data

Property	Value	Reference(s)
Boiling Point	282.6 °C at 760 mmHg	[6]
Density	1.07 g/cm³	[6]
Flash Point	124.7 °C	[6]
Refractive Index	1.473	[6]

Analytical Characterization Workflow

Ensuring the identity and purity of a key building block is paramount. A self-validating workflow is essential.

Caption: Standard workflow for identity and purity validation.

• Causality: This workflow proceeds from rapid, high-confidence identity checks (MS) to detailed structural elucidation (NMR) and functional group confirmation (IR). Only after identity is confirmed is the material subjected to quantitative purity analysis (HPLC, TGA), ensuring that resources are not wasted on incorrect materials.

Synthesis & Mechanistic Insights

While proprietary synthesis routes are common, a plausible and chemically sound pathway can be designed based on established organic chemistry principles and related literature.

Proposed Synthetic Pathway

A logical approach starts from a commercially available piperidone precursor. The key transformations involve the formation of the aminomethyl moiety, Boc protection, and finally, the introduction of the fluorine atom.

Caption: A plausible multi-step synthesis pathway.

Step-by-Step Methodology & Rationale

• Cyanohydrin Formation (A → B): 1-Boc-4-piperidone is treated with trimethylsilyl cyanide (TMSCN) to form a silyl-protected cyanohydrin. This is a standard and high-yielding method for introducing a cyano group at a ketone. The silyl group is then removed under mild basic conditions to yield the cyanohydrin B .

• Nitrile Reduction (B → C): The cyano group in B is reduced to a primary amine. This can be achieved with powerful reducing agents like lithium aluminum hydride (LiAlH₄) or via catalytic hydrogenation (H₂ over Raney Nickel). The choice of reagent depends on scale and functional group tolerance. This step creates the key aminomethyl group.

• Boc Protection (C → D): The newly formed primary amine in C is selectively protected with di-tert-butyl dicarbonate (Boc₂O) in the presence of a mild base like triethylamine. This reaction is typically clean and high-yielding, resulting in the Boc-protected amino alcohol D . The piperidine nitrogen remains protected by its original Boc group.

• Deoxyfluorination (D → E): The final and critical step is the replacement of the tertiary hydroxyl group with fluorine. This is a challenging transformation prone to side reactions like elimination. Reagents such as diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor® are commonly used for this purpose. The reaction proceeds via an SN2-like mechanism, converting the alcohol into a good leaving group which is then displaced by fluoride to yield the final product E . Careful optimization of temperature and reaction time is crucial for success.

Applications in Drug Discovery & Development

The true value of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate lies in its application as a versatile intermediate. After deprotection of either the primary amine or the piperidine nitrogen, the resulting fragments can be incorporated into a wide range of molecular scaffolds targeting various diseases.

Role as a Key Building Block

Based on the utility of structurally related piperidine carbamates, this compound is an ideal starting point for the synthesis of:

• Kinase Inhibitors: As an intermediate for IRAK4 inhibitors, which are being investigated for inflammatory diseases and cancer.[2]

• GPCR Modulators: As a building block for orexin receptor antagonists, a class of drugs used to treat insomnia.[2]

• Enzyme Inhibitors for Neurodegenerative Diseases: In the synthesis of β-secretase (BACE1) inhibitors, which are a major focus of research for Alzheimer's disease.[2]

• Inflammasome Inhibitors: For the development of novel inhibitors of the NLRP3 inflammasome, a key target in a variety of inflammatory conditions.[2]

The presence of the fluorine atom allows medicinal chemists to systematically probe its effect on potency, selectivity, and pharmacokinetic properties in these and other target classes.

Safety, Handling, and Storage

As a Senior Application Scientist, ensuring user safety is a primary responsibility. This compound must be handled with appropriate precautions.

GHS Hazard Classification

The following classifications are based on available Safety Data Sheet (SDS) information.[7]

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity, Single Exposure	3	H335: May cause respiratory irritation

Recommended Personal Protective Equipment (PPE) Workflow

A strict PPE protocol is mandatory when handling this chemical.

Caption: Mandatory PPE and handling workflow.

Handling and Storage Protocols

• Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.[7] Avoid breathing dust, fumes, or spray.[7] Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[7]

• Storage: Store in a well-ventilated place and keep the container tightly closed.[7] Store locked up in a cool, dry environment, away from incompatible materials.

• Incompatible Materials: Avoid contact with strong acids, strong alkalis, and strong oxidizing or reducing agents.[7]

Conclusion

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is more than just a chemical; it is a strategic tool for modern drug discovery. Its design thoughtfully combines the privileged piperidine scaffold, the synthetic utility of a Boc-protecting group, and the powerful modulating effects of fluorine. For research organizations, this intermediate provides a reliable and versatile starting point for the synthesis of novel, high-potential drug candidates across a spectrum of therapeutic areas. Understanding its properties, synthesis, and safe handling is essential for unlocking its full potential in the quest for new medicines.

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A Comprehensive Technical Guide to tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate: Synthesis, Characterization, and Applications in Modern Drug Discovery

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides an in-depth exploration of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, a pivotal building block in contemporary medicinal chemistry. The strategic incorporation of a fluorine atom at the 4-position of the piperidine ring offers a unique combination of modulated basicity and lipophilicity, making this compound a valuable scaffold for the synthesis of novel therapeutic agents. This document details the physicochemical properties, provides a validated, step-by-step synthesis protocol, outlines methods for purification and analytical characterization, and discusses its applications in drug discovery, particularly in the development of enzyme inhibitors and central nervous system-targeted therapeutics.

Introduction: The Strategic Importance of Fluorinated Piperidines

The piperidine ring is one of the most prevalent saturated N-heterocyclic scaffolds in approved pharmaceuticals and bioactive natural products.[1] Its conformational flexibility and ability to present substituents in well-defined three-dimensional space allow for precise interactions with biological targets. The strategic introduction of fluorine into organic molecules is a well-established strategy in medicinal chemistry to modulate various properties, including metabolic stability, pKa, and binding affinity.[2]

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (Figure 1) is a bifunctional molecule that combines the advantageous properties of the 4-fluoropiperidine moiety with the utility of a Boc-protected aminomethyl group. The fluorine atom at the C4 position can significantly lower the basicity of the piperidine nitrogen, which can be advantageous in reducing off-target effects, such as hERG channel interactions, and improving the pharmacokinetic profile of a drug candidate.[3] The Boc-protected amine provides a stable, yet readily cleavable, handle for further synthetic elaboration, making this compound a versatile intermediate for the construction of complex molecular architectures.

Figure 1. Chemical structure of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Physicochemical and Analytical Profile

A thorough understanding of the physicochemical properties of a synthetic building block is critical for its effective use in multi-step syntheses and for the characterization of its derivatives. The key properties of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate are summarized in Table 1.

Property	Value	Source(s)
Molecular Formula	C₁₁H₂₁FN₂O₂	[4][5]
Molecular Weight	232.30 g/mol	[5]
CAS Number	871022-62-7	[4][5]
Appearance	White to off-white solid	[5]
Boiling Point	282.6 °C at 760 mmHg	[4]
Density	1.07 g/cm³	[4]
Refractive Index	1.473	[4]
Purity (by ¹H NMR)	≥97.0%	[5]
Storage Conditions	4°C, protect from light	[5]

Synthesis and Purification

The synthesis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The following protocol is a robust and scalable method for its preparation.

Synthetic Workflow

The overall synthetic strategy involves the introduction of the fluorine and aminomethyl functionalities onto a piperidine scaffold, followed by Boc protection of the primary amine. A generalized workflow is depicted in the diagram below.

Diagram 1: Synthetic workflow for the target compound.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of aminomethylated 4-fluoropiperidines.[6]

Step 1: Synthesis of tert-Butyl 4-(bromomethyl)-4-fluoropiperidine-1-carboxylate

• To a solution of 1-tert-butyl 4-methylenepiperidine (1.5 g, 7.6 mmol) in dry dichloromethane (40 mL), add triethylamine trihydrofluoride (Et₃N·3HF) (3.1 mL, 2.5 equiv) dropwise at 0 °C under a nitrogen atmosphere.

• Add N-bromosuccinimide (NBS) (2.03 g, 1.5 equiv) portion-wise to the reaction mixture at 0 °C.

• Allow the mixture to warm to room temperature and stir for 3 hours.

• Upon completion (monitored by TLC), carefully pour the reaction mixture into a 0.5 M aqueous solution of sodium hydroxide (50 mL).

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash sequentially with 0.5 M aqueous NaOH and brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Step 2: Synthesis of tert-Butyl 4-(azidomethyl)-4-fluoropiperidine-1-carboxylate

• Dissolve the crude tert-butyl 4-(bromomethyl)-4-fluoropiperidine-1-carboxylate (1.27 g, 4.3 mmol) in dimethyl sulfoxide (DMSO) (10 mL).

• Add sodium azide (NaN₃) (0.33 g, 1.2 equiv) and sodium iodide (NaI) (0.76 g, 1.2 equiv) to the solution.

• Heat the reaction mixture to 130 °C and stir for 16 hours.

• After cooling to room temperature, pour the mixture into water (10 mL) and extract with dichloromethane (3 x 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

Step 3: Synthesis of tert-Butyl 4-(aminomethyl)-4-fluoropiperidine-1-carboxylate

• Dissolve the crude tert-butyl 4-(azidomethyl)-4-fluoropiperidine-1-carboxylate (0.25 g, 0.97 mmol) in freshly distilled methanol (3 mL).

• Add 10% palladium on carbon (Pd/C) (0.05 g, 20 wt%).

• Stir the suspension under a hydrogen atmosphere (4.6 bar) at room temperature for 16 hours.

• Filter the reaction mixture through a pad of Celite®, washing the solid with diethyl ether.

• Evaporate the solvent from the filtrate. The crude amine can be used in the next step without further purification.

Step 4: Boc Protection to Yield tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

• Dissolve the crude amine from the previous step in a suitable solvent such as dichloromethane or a mixture of THF and water.

• Add a base, such as triethylamine or sodium bicarbonate.

• Add di-tert-butyl dicarbonate ((Boc)₂O) (1.1 equivalents) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Perform an aqueous workup, extracting the product into an organic solvent.

• Dry the organic layer, concentrate, and purify the final product.

Purification and Characterization

Purification:

The final product, tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, is typically purified by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes or petroleum ether.

Analytical Characterization:

The identity and purity of the synthesized compound should be confirmed by standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure. Key expected signals for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate include a singlet for the tert-butyl group around 1.46 ppm and a doublet for the aminomethyl protons (CH₂NHBoc) around 2.79 ppm (J = 20.4 Hz) in CDCl₃.[6] The ¹³C NMR should show a characteristic doublet for the carbon bearing the fluorine atom around 94.5 ppm (J = 170.8 Hz).[6]

• Mass Spectrometry (MS): To confirm the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Applications in Drug Discovery

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate serves as a key intermediate in the synthesis of a wide range of biologically active molecules. The 4-fluoropiperidine motif is particularly valuable in the design of agents targeting the central nervous system (CNS) and in the development of enzyme inhibitors.

Modulation of Physicochemical Properties for CNS-Targeted Agents

The introduction of a fluorine atom can modulate the lipophilicity and basicity of the piperidine nitrogen. This is a critical consideration in the design of CNS drugs, where the ability to cross the blood-brain barrier is paramount. By fine-tuning the pKa, medicinal chemists can optimize the balance between aqueous solubility and membrane permeability, thereby improving the pharmacokinetic and pharmacodynamic properties of the drug candidate. For example, the strategic placement of fluorine has been shown to improve efficacy and reduce efflux by P-glycoprotein in kinesin spindle protein (KSP) inhibitors.[3]

Scaffold for Enzyme Inhibitors

The piperidine ring provides a rigid scaffold that can be functionalized to interact with the active sites of various enzymes. The aminomethyl group of the title compound, once deprotected, serves as a versatile point of attachment for pharmacophoric elements that can target specific residues within an enzyme's binding pocket. Derivatives of similar fluorinated piperidines have been investigated as antagonists for T-type calcium channels, demonstrating their potential in developing treatments for neurological and cardiovascular disorders.[7]

Diagram 2: Role as a versatile building block in drug discovery.

Safety and Handling

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate should be handled in a well-ventilated area, and appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is a high-value building block for medicinal chemists and drug development professionals. Its unique structural features, combining a strategically fluorinated piperidine ring with a protected primary amine, provide a versatile platform for the synthesis of novel therapeutic agents with potentially enhanced pharmacokinetic and pharmacodynamic profiles. The synthetic protocol and characterization data provided in this guide serve as a valuable resource for researchers utilizing this compound in their drug discovery programs.

References

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• Supporting Information for various tert-butyl carbam
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• Xiang, A. X., et al. (2009). Design, synthesis, and evaluation of a novel 4-aminomethyl-4-fluoropiperidine as a T-type Ca2+ channel antagonist. Bioorganic & Medicinal Chemistry Letters, 19(11), 2963-2967. [Link]

• Experimental Procedures. The Royal Society of Chemistry. [Link]

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• Methods for preparing N-(4-fluorobenzyl)-N-(1-methylpiperidin-4-yl)-N′-(4-(2-methylpropyloxy)phenylmethyl)carbamide and its tartrate salt and polymorphic form C. US Patent US10597363B2.

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tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate chemical properties

An In-depth Technical Guide to tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Abstract: This technical guide provides a comprehensive overview of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, a fluorinated piperidine derivative of significant interest in modern medicinal chemistry. We will delve into its core chemical properties, established synthetic routes with mechanistic insights, spectroscopic characterization, and pivotal applications in drug discovery, including its role as a key building block for bioactive molecules and as a versatile linker in Proteolysis Targeting Chimeras (PROTACs). This document is intended for researchers, chemists, and drug development professionals seeking a detailed understanding of this valuable synthetic intermediate.

Introduction and Strategic Importance

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (CAS No: 871022-62-7) is a bifunctional synthetic building block that has gained prominence in pharmaceutical research.[1][2] Its structure uniquely combines a piperidine scaffold, a strategic fluorine atom at the 4-position, and a Boc-protected primary amine. This combination imparts desirable properties for drug design.

The incorporation of fluorine into drug candidates is a well-established strategy to modulate metabolic stability, lipophilicity, and binding affinity. The 4-fluoro-4-aminomethyl-piperidine core is particularly valuable, appearing in molecules targeting a range of biological systems.[3] For instance, this scaffold is integral to the development of selective 5-HT1A agonists for potential use as antidepressants and analgesics, as well as T-type calcium channel antagonists for treating neurological disorders.[3][4][5] Furthermore, the compound serves as a linker component in the burgeoning field of PROTACs, which leverage the cell's own protein disposal machinery to eliminate disease-causing proteins.[6] The tert-butyloxycarbonyl (Boc) protecting group offers robust, yet easily cleavable, protection of the primary amine, allowing for sequential and controlled chemical modifications.[7][8]

Physicochemical and Spectroscopic Profile

A summary of the key chemical and physical properties of the title compound is presented below. This data is crucial for its handling, reaction setup, and analytical characterization.

Core Properties

Property	Value	Reference
CAS Number	871022-62-7	[1][2]
Molecular Formula	C₁₁H₂₁FN₂O₂	[1][9]
Molecular Weight	232.30 g/mol	[9]
Appearance	White to off-white solid	[9]
Density	1.07 g/cm³ (Predicted)	[1]
Boiling Point	282.6°C at 760 mmHg (Predicted)	[1]
Flash Point	124.7°C (Predicted)	[1]
Refractive Index	1.473 (Predicted)	[1]

Spectroscopic Data

Spectroscopic analysis is fundamental to confirming the identity and purity of the compound. The following data has been reported in the literature for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate.[10]

• ¹H NMR (300 MHz, CDCl₃): δ 1.46 (s, 9H, C(CH₃)₃), 1.47-1.69 (m, 2H, piperidine-H), 1.82-1.90 (m, 2H, piperidine-H), 2.79 (d, J = 20.4 Hz, 2H, CH₂NHBoc), 3.08 (br t, J = 12.1 Hz, 2H, piperidine-H), 3.94 (br s, 2H, piperidine-H).

• ¹³C NMR (75 MHz, CDCl₃): δ 28.6 (C(CH₃)₃), 32.4 (d, J = 20.8 Hz, C3/C5), 39.7 (br s, C2/C6), 50.6 (d, J = 23.1 Hz, CH₂NHBoc), 79.8 (C(CH₃)₃), 94.5 (d, J = 170.8 Hz, C4-F), 154.9 (C=O).

• Mass Spectrometry (ESI-MS): m/z 233 [M+H]⁺.

The proton NMR confirms the presence of the tert-butyl group at 1.46 ppm and the piperidine ring protons. The doublet for the methylene protons adjacent to the carbamate nitrogen (2.79 ppm) shows a large geminal coupling constant, which is characteristic. In the carbon NMR, the key feature is the large carbon-fluorine coupling constant for the quaternary carbon C4 at 94.5 ppm (J = 170.8 Hz), which is definitive for the fluorine attachment. The mass spectrum corroborates the molecular weight of the compound.[10]

Synthesis and Mechanistic Rationale

An efficient and scalable synthesis for 4-aminomethyl-4-fluoropiperidines, including the title compound, has been developed, which avoids problematic deoxofluorination or electrophilic fluorination strategies on pre-functionalized piperidones.[3] The preferred route involves a regioselective bromofluorination of an exocyclic methylene precursor.

Synthetic Workflow

The synthesis begins with the commercially available N-Boc-4-methylenepiperidine. The key transformation is a bromofluorination reaction, followed by nucleophilic substitution with azide and subsequent reduction.

Caption: Synthetic pathway to the target compound.

Detailed Experimental Protocol

The following protocol is adapted from the literature and represents a validated method for synthesis.[3][10]

Step 1: tert-Butyl 4-(bromomethyl)-4-fluoropiperidine-1-carboxylate

• Dissolve N-Boc-4-methylenepiperidine (1.0 eq) in dry dichloromethane (CH₂Cl₂) in a flask under an inert atmosphere.

• Cool the solution to 0°C in an ice bath.

• Add triethylamine trihydrofluoride (Et₃N·3HF, 2.5 eq) dropwise. Causality: Et₃N·3HF serves as a safe and effective fluoride source.

• Add N-bromosuccinimide (NBS, 1.5 eq) portion-wise at 0°C. Causality: NBS is the electrophilic bromine source that initiates the halofluorination cascade.

• Allow the mixture to warm to room temperature and stir for 3 hours.

• Quench the reaction by pouring it into 0.5 M aqueous NaOH and extract with CH₂Cl₂.

• Wash the combined organic layers, dry over MgSO₄, and concentrate in vacuo to yield the crude product, which is often used directly in the next step.

Step 2: tert-Butyl 4-(azidomethyl)-4-fluoropiperidine-1-carboxylate

• Dissolve the crude bromomethyl intermediate (1.0 eq) in dimethyl sulfoxide (DMSO).

• Add sodium azide (NaN₃, 1.2 eq) and sodium iodide (NaI, 1.2 eq). Causality: NaI facilitates the reaction via an in situ Finkelstein reaction, converting the bromide to a more reactive iodide.

• Heat the solution to 130°C for 16 hours.

• After cooling, pour the reaction mixture into water and extract with CH₂Cl₂.

• Wash the combined organic layers with brine, dry over MgSO₄, and concentrate. Purify by column chromatography if necessary.

Step 3: tert-Butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

• Dissolve the azidomethyl intermediate (1.0 eq) in methanol (MeOH).

• Add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq).

• Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature overnight. Causality: This is a one-pot reaction where the azide is first reduced by catalytic hydrogenation to the primary amine, which is then immediately trapped in situ by (Boc)₂O to form the stable carbamate. This prevents side reactions of the potentially volatile free amine.

• Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate.

• Purify the residue by silica gel chromatography to afford the final product.

Reactivity and Synthetic Applications

The utility of this compound stems from its two distinct functional handles, which can be manipulated selectively.

Deprotection and Further Functionalization

The Boc group is stable to a wide range of conditions but can be efficiently removed under acidic conditions, most commonly with trifluoroacetic acid (TFA) in a solvent like CH₂Cl₂.[8] This unmasks the primary aminomethyl group, allowing it to be functionalized via acylation, alkylation, reductive amination, or other standard amine chemistries.

The piperidine nitrogen, being a secondary amine, is also nucleophilic. It can be readily N-alkylated or N-acylated. The presence of the Boc group on the side chain allows for selective reaction at the piperidine nitrogen without interference.

Caption: Key reaction pathways for the title compound.

Role in Drug Discovery

The 4-fluoro-4-(aminomethyl)piperidine scaffold is a privileged structure in medicinal chemistry.

• CNS Agents: As mentioned, this moiety is a cornerstone for T-type calcium channel antagonists and 5-HT1A agonists. The fluorine atom can enhance binding and improve pharmacokinetic properties such as metabolic stability and brain penetration.[3][4]

• PROTAC Linkers: In PROTAC design, the linker is a critical component that dictates the orientation of the target protein and the E3 ligase, influencing the efficiency of ubiquitination and subsequent degradation. tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate provides a rigid, fluorinated piperidine unit that can be incorporated into linkers to optimize spacing and physicochemical properties.[6] The primary amine (after deprotection) serves as a convenient attachment point for either the warhead or the E3 ligase ligand.

Safety and Handling

As a laboratory chemical, proper safety precautions are essential.[2]

• Hazard Classification: The compound is classified as harmful if swallowed (Acute toxicity, oral, Category 4), causes skin irritation (Category 2), causes serious eye irritation (Category 2A), and may cause respiratory irritation (Category 3).[2]

• Handling: Use in a well-ventilated area, preferably a fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid breathing dust.

• Storage: Store in a tightly closed container in a cool, dry place at 4°C, protected from light. The compound is stable under recommended storage conditions.[2][9] In solution, it should be stored at -20°C for up to one month or -80°C for up to six months.[2][9]

• Incompatible Materials: Avoid contact with strong acids, strong alkalis, and strong oxidizing or reducing agents.[2]

Conclusion

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is a high-value, versatile intermediate for the synthesis of complex pharmaceutical agents. Its strategic design, incorporating a fluorinated piperidine core and a selectively-addressable Boc-protected amine, provides medicinal chemists with a powerful tool for developing next-generation therapeutics. A robust and scalable synthetic route further enhances its utility in both academic and industrial research settings. A thorough understanding of its properties, synthesis, and reactivity is key to unlocking its full potential in drug discovery programs.

References

• D'hooghe, M., Waterinckx, A., & De Kimpe, N. (2010). Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines. Organic & Biomolecular Chemistry, 8(11), 2513-2519. Retrieved from [Link]

• D'hooghe, M., Waterinckx, A., & De Kimpe, N. (2010). Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines. PubMed. Retrieved from [Link]

• Shipe, W. D., et al. (2008). Design, synthesis, and evaluation of a novel 4-aminomethyl-4-fluoropiperidine as a T-type Ca2+ channel antagonist. PubMed. Retrieved from [Link]

• D'hooghe, M., Waterinckx, A., & De Kimpe, N. (2010). Supporting Information: Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines. Royal Society of Chemistry. Retrieved from [Link]

• Shipe, W. D., et al. (2008). Design, synthesis, and evaluation of a novel 4-aminomethyl-4-fluoropiperidine as a T-type Ca2+ channel antagonist. Journal of Medicinal Chemistry, 51(13), 3692–3695. Retrieved from [Link]

• Thoreauchem. (n.d.). tert-butyl N-[(3S,4S)-4-fluoropiperidin-3-yl]carbamate-1052713-48-0. Retrieved from [Link]

• PubChem. (n.d.). Tert-butyl (piperidin-4-ylmethyl)carbamate. Retrieved from [Link]

• Ashenhurst, J. (n.d.). Amine Protection and Deprotection. Master Organic Chemistry. Retrieved from [Link]

• Supporting Information. (n.d.). Characterization Data of the Products. Retrieved from [Link]

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• Ark Pharma Scientific Limited. (n.d.). tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate. Retrieved from [Link]

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An In-depth Technical Guide to tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Introduction

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is a key building block in modern medicinal chemistry. Its structure combines a piperidine scaffold, a common motif in many pharmaceuticals, with a strategically placed fluorine atom and a Boc-protected aminomethyl group. This unique combination of features makes it a valuable intermediate for synthesizing complex molecules with potential therapeutic applications. The fluorine atom can enhance metabolic stability and binding affinity, while the Boc-protecting group allows for selective chemical transformations. This guide provides a comprehensive overview of its physical characteristics, safety protocols, and analytical methodologies for researchers and drug development professionals.

Chemical Identity and Structure

Proper identification is crucial for ensuring the quality and reproducibility of experimental work.

• Chemical Name: tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate[1]

• CAS Number: 871022-62-7[1][2]

• Molecular Formula: C₁₁H₂₁FN₂O₂[1][3]

• Synonyms: 4-(Boc-aminomethyl)-4-fluoropiperidine[3]

The structure features a piperidine ring with a fluorine atom and a Boc-protected aminomethyl group at the 4-position. The tert-butyloxycarbonyl (Boc) group is a widely used protecting group for amines due to its stability in many reaction conditions and its ease of removal under acidic conditions.[4]

Physicochemical Properties

Understanding the physicochemical properties of a compound is fundamental for its application in synthesis and formulation.

Property	Value	Source
Molecular Weight	232.30 g/mol	[5]
Appearance	White to off-white solid	[5]
Boiling Point	282.6°C at 760 mmHg	[1]
Density	1.07 g/cm³	[1]
Refractive Index	1.473	[1]

These properties are essential for predicting the behavior of the compound in various solvents and reaction conditions. For instance, its solid form at room temperature simplifies handling and weighing.

Spectroscopic and Analytical Data

Spectroscopic data is vital for confirming the identity and purity of the compound.

• ¹H NMR Spectrum: A proton NMR spectrum consistent with the structure is a primary method of identification.[5] The spectrum would be expected to show signals corresponding to the tert-butyl group, the methylene protons of the aminomethyl group, and the protons on the piperidine ring.

• Purity (by NMR): Typically, this compound is available at a purity of ≥97.0%.[5]

A conceptual workflow for the quality control of this compound is outlined below.

Caption: Quality control workflow for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate.

Safety, Handling, and Storage

Adherence to safety protocols is paramount when handling any chemical substance.

Hazard Identification: [2]

• Harmful if swallowed (Acute toxicity, oral - Category 4).

• Causes skin irritation (Skin corrosion/irritation - Category 2).

• Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A).

• May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory tract irritation - Category 3).

Recommended Precautions: [2]

• Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, or spray. Wash hands thoroughly after handling. Wear protective gloves, clothing, and eye/face protection.

• Storage: Store in a well-ventilated place and keep the container tightly closed. A recommended storage temperature is 4°C, protected from light.[5] For solutions in solvent, storage at -80°C for up to 6 months or -20°C for up to 1 month is advised.[5]

• Incompatible Materials: Strong acids/alkalis and strong oxidizing/reducing agents.[2]

Synthesis and Reactivity

While a detailed synthetic protocol is beyond the scope of this guide, it is important to understand the role of the functional groups in the reactivity of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate. The Boc-protected amine is stable to a wide range of reaction conditions but can be deprotected using strong acids like trifluoroacetic acid to reveal the primary amine. This amine can then be used in a variety of subsequent reactions, such as amide bond formation or reductive amination, to build more complex molecular architectures. The piperidine nitrogen can also be functionalized, for example, through alkylation or acylation.

Applications in Research and Drug Development

The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs. The introduction of a fluorine atom at the 4-position can modulate the basicity of the piperidine nitrogen and improve pharmacokinetic properties. The Boc-protected aminomethyl group provides a handle for further chemical elaboration. These features make tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate a valuable starting material for the synthesis of novel compounds targeting a wide range of biological targets.

Conclusion

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is a well-characterized and synthetically versatile building block. A thorough understanding of its physical properties, spectroscopic data, and safety requirements, as outlined in this guide, is essential for its effective and safe use in research and development. Its unique structural features will continue to make it a valuable tool for medicinal chemists in the pursuit of new therapeutic agents.

References

• Thoreauchem. (n.d.). tert-butyl N-[(3S,4S)-4-fluoropiperidin-3-yl]carbamate-1052713-48-0. Retrieved from [Link]

• PubChem. (n.d.). Tert-butyl (piperidin-4-ylmethyl)carbamate. Retrieved from [Link]

• KISHIDA CHEMICAL CO., LTD. (2023, May 8). tert-Butyl 〔[4-(2-methoxyethyl)piperidin-4-yl]methyl〕carbamate. Retrieved from [Link]

• Ark Pharma Scientific Limited. (n.d.). tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate. Retrieved from [Link]

• Supporting Information. (n.d.). Retrieved from [Link]

• mzCloud. (2016, August 11). tert Butyl N 1 2 4 difluoroanilino carbonyl piperidin 4 yl carbamate. Retrieved from [Link]

• Aqbiopharma Medical Technology (Shanghai) Co., LTD. (n.d.). tert-butyl ((3R,4R)-3-fluoropiperidin-4-yl)carbamate. Retrieved from [Link]

• Google Patents. (n.d.). US10597363B2 - Methods for preparing N-(4-fluorobenzyl)-N-(1-methylpiperidin-4-yl)-N′-(4-(2-methylpropyloxy)phenylmethyl)carbamide and its tartrate salt and polymorphic form C.

• ResearchGate. (2019, October 6). (PDF) Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate. Retrieved from [Link]

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tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate solubility data

An In-Depth Technical Guide to the Solubility Profile of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Introduction

In the landscape of modern drug discovery, understanding the physicochemical properties of a molecule is paramount to its success as a therapeutic agent. Among these properties, solubility stands out as a critical determinant of a compound's lifecycle, influencing everything from formulation and dosage to bioavailability and pharmacokinetic performance. This guide provides a comprehensive technical overview of the solubility profile of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (CAS No: 871022-62-7), a compound featuring structural motifs common in contemporary medicinal chemistry, such as the fluorinated piperidine core and the tert-butyloxycarbonyl (Boc) protecting group.[1]

While specific, publicly available quantitative solubility data for this exact molecule is limited, this document serves as a foundational resource for researchers. By leveraging established principles of physical organic chemistry and analyzing its structural components, we can construct a robust predicted solubility profile. Furthermore, this guide provides detailed, field-proven experimental protocols for the precise determination of its solubility, empowering scientists to generate the critical data needed for informed decision-making in the drug development pipeline.

Section 1: Predicted Physicochemical Properties and Solubility Profile

The solubility of a compound is not an isolated metric but rather the culmination of its various structural and electronic features. A systematic analysis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate provides a strong directional forecast of its behavior in various solvent systems.

Molecular Structure and Physicochemical Attributes

The compound's structure integrates several key functional groups that dictate its overall polarity, lipophilicity, and ionization state.

Property	Value / Prediction	Source
CAS Number	871022-62-7	[1]
Molecular Formula	C₁₁H₂₁FN₂O₂	[1]
Molecular Weight	232.30 g/mol	[2]
Predicted pKa	9.5 - 10.5 (Piperidine Nitrogen)	Structural Analogy[3]
Predicted LogP	~1.5 - 2.5	Structural Analogy[4][5]

Structural Contribution to Solubility

• Piperidine Ring: The saturated piperidine heterocycle contains a basic secondary amine. This nitrogen atom is readily protonated under acidic conditions, forming a cationic species. This ionization dramatically increases the molecule's affinity for polar solvents, particularly water.[3][6] Therefore, a significant pH-dependent aqueous solubility is anticipated, with solubility increasing as the pH drops below the pKa of the piperidine nitrogen.[7]

• Geminal Fluorine Atom: The introduction of fluorine onto the piperidine ring has profound electronic and conformational effects. As the most electronegative element, fluorine exerts a powerful electron-withdrawing inductive effect, which can lower the pKa of the nearby piperidine nitrogen.[8] This modulation can influence the pH range over which the compound is ionized. Fluorine can also alter crystal lattice energies, a key component of the energy barrier that must be overcome for a solid to dissolve.[5][9] While often used to block metabolic oxidation, its impact on solubility is complex and must be determined empirically.[10][11]

• Boc-Protecting Group: The tert-butyloxycarbonyl (Boc) group is a large, nonpolar moiety. Its primary effect is to increase the lipophilicity of the molecule, thereby enhancing its solubility in a wide range of organic solvents, from chlorinated solvents like dichloromethane (DCM) to polar aprotic solvents like tetrahydrofuran (THF) and dimethyl sulfoxide (DMSO).[4] Conversely, this increased lipophilicity generally leads to a decrease in intrinsic aqueous solubility.[4]

• Carbamate Linkage: The carbamate functional group is polar and capable of acting as both a hydrogen bond donor (N-H) and acceptor (C=O).[12][13] This feature contributes favorably to interactions with polar protic and aprotic solvents.

Predicted Solubility Summary

• Aqueous Solubility: Expected to be low to moderate in neutral water (pH 7.4) but will increase significantly in acidic aqueous solutions (e.g., pH 1-4) due to the protonation of the basic piperidine nitrogen.[3][7]

• Organic Solvent Solubility: Predicted to have good solubility in common organic solvents such as DMSO, DMF, methanol, ethanol, DCM, and THF.[4] Solubility is expected to be limited in nonpolar hydrocarbon solvents like hexane or toluene.[6]

Section 2: Methodologies for Experimental Solubility Determination

To move from prediction to practical application, robust experimental data is required. The choice between determining thermodynamic or kinetic solubility depends on the stage of drug development. Early discovery often relies on higher-throughput kinetic assays, while later-stage development demands the precision of thermodynamic methods.[14]

Protocol: Thermodynamic (Equilibrium) Solubility Determination

Thermodynamic solubility represents the true equilibrium saturation point of a compound in a solvent and is the gold standard for solubility measurement.[15] The shake-flask method, though time-consuming, is the most reliable approach.[15][16]

Methodology: Shake-Flask Method

• Preparation: Add an excess amount of solid tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate to a series of vials, each containing a precisely known volume of the desired solvent (e.g., water, pH 7.4 phosphate-buffered saline, various organic solvents). The key is to ensure a visible amount of undissolved solid remains.

• Equilibration: Seal the vials and place them in a shaker or rotator bath set to a constant temperature (typically 25 °C or 37 °C). Agitate the samples for a sufficient period, usually 24 to 72 hours, to ensure equilibrium is reached.[3] This extended time is critical to overcome the kinetic barriers of dissolution, especially for compounds with stable crystal forms.

• Phase Separation: After equilibration, allow the vials to stand undisturbed for at least one hour to permit the undissolved solid to settle. Alternatively, centrifuge the samples at a moderate speed to pellet the solid.

• Sampling & Filtration: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed. Immediately filter the aliquot through a low-binding syringe filter (e.g., 0.22 µm PVDF) to remove any remaining microscopic solid particles. This step is crucial to avoid artificially inflating the measured concentration.

• Quantification: Dilute the clear filtrate with a suitable solvent to a concentration within the linear range of a pre-validated analytical method. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the standard for quantification. Prepare a calibration curve using standards of the compound at known concentrations to accurately determine the concentration in the filtrate.[3]

• Calculation: The calculated concentration of the diluted filtrate, corrected for the dilution factor, represents the thermodynamic solubility of the compound in that solvent at the specified temperature.

Caption: Workflow for Thermodynamic Solubility Determination.

Protocol: Kinetic Solubility Determination

Kinetic solubility is a measure of how readily a compound, when rapidly introduced from a concentrated organic stock solution, precipitates out of an aqueous buffer. It is a high-throughput method ideal for screening large numbers of compounds in early discovery.[14][17]

Methodology: Turbidimetric Method

• Stock Solution: Prepare a high-concentration stock solution of the compound, typically 10-20 mM, in 100% dimethyl sulfoxide (DMSO). Ensure the compound is fully dissolved.

• Assay Plate Preparation: In a 96- or 384-well microplate, add the aqueous buffer of interest (e.g., phosphate-buffered saline, pH 7.4) to the wells.

• Compound Addition: Using a liquid handler or multichannel pipette, add small volumes of the DMSO stock solution to the buffer-filled wells to achieve a range of final compound concentrations (e.g., 1 to 200 µM). The final DMSO concentration should be kept low and constant across all wells (typically ≤1-2%) to minimize its co-solvent effects.

• Incubation: Cover the plate and allow it to incubate at a constant temperature (e.g., 25 °C) for a defined period, typically 1 to 2 hours. During this time, the compound may precipitate if its concentration exceeds its kinetic solubility limit.[3]

• Detection: Measure the turbidity (light scattering) in each well using a dedicated microplate nephelometer or a plate reader capable of absorbance measurements at a high wavelength (e.g., 620 nm).[16] The point at which a significant increase in light scattering is observed corresponds to the kinetic solubility limit.

• Data Analysis: Plot the turbidity signal against the compound concentration. The concentration at which the signal begins to rise sharply is reported as the kinetic solubility.

Caption: Workflow for Kinetic Solubility Determination.

Section 3: Data Interpretation and Application

Obtaining solubility data is not the end goal; the value lies in its application to strategic drug development decisions.

Data Presentation

All experimentally determined solubility data should be meticulously recorded. The following table provides a template for summarizing results.

Solvent System	pH	Temperature (°C)	Method	Solubility (µg/mL)	Molar Solubility (µM)
Deionized Water	~7.0	25	Thermodynamic	Experimental Value	Calculated Value
PBS	7.4	25	Thermodynamic	Experimental Value	Calculated Value
PBS	7.4	25	Kinetic	Experimental Value	Calculated Value
0.1 N HCl	1.0	37	Thermodynamic	Experimental Value	Calculated Value
Acetate Buffer	5.0	37	Thermodynamic	Experimental Value	Calculated Value
Methanol	N/A	25	Thermodynamic	Experimental Value	Calculated Value
Dichloromethane	N/A	25	Thermodynamic	Experimental Value	Calculated Value
DMSO	N/A	25	Thermodynamic	Experimental Value	Calculated Value

Application in Drug Development

The measured solubility directly informs critical next steps in the development process. Low aqueous solubility can be a major impediment, often leading to poor absorption and low bioavailability.[17]

• Lead Optimization: If kinetic solubility is poor (<10 µM), medicinal chemists may seek to modify the structure to improve this property. This early feedback prevents the investment of resources into compounds that are likely to fail.[14]

• Formulation Development: If the thermodynamic solubility at pH 7.4 is low, formulation scientists must develop strategies to enhance it. This could involve using co-solvents, surfactants, cyclodextrins, or creating amorphous solid dispersions.[16] The pH-dependent profile is essential for predicting how a drug will behave in the varying pH environments of the gastrointestinal tract.

• Biopharmaceutics Classification System (BCS): Solubility data, along with permeability data, is used to classify a drug under the BCS framework.[7] This classification helps predict in vivo performance and can guide regulatory strategy.

Caption: Decision Logic Based on Aqueous Solubility Data.

Conclusion

Tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate embodies a molecular architecture prevalent in modern drug discovery. Based on a first-principles analysis, it is predicted to be a lipophilic, basic compound with good solubility in organic solvents and pH-dependent solubility in aqueous media. This guide provides the theoretical framework for understanding these properties and, more importantly, the detailed, actionable protocols required to quantify them experimentally. By rigorously applying the described methodologies, researchers can generate the high-quality solubility data essential for derisking drug candidates and rationally guiding them through the complex journey from laboratory discovery to clinical application.

References

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• Müller, K., et al. (2016). Effect of Partially Fluorinated N-Alkyl-Substituted Piperidine-2-carboxamides on Pharmacologically Relevant Properties. PubMed. [Link]

• Jadhav, D. S. (2013). SOLUBILITY DETERMINATION IN DRUG DISCOVERY AND DEVELOPMENT. PharmaTutor. [Link]

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• Isanbor, C., & O'Hagan, D. (2006). Fluorine in medicinal chemistry: A review of functional groups. Journal of Fluorine Chemistry. [Link]

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An In-depth Technical Guide to the Potential Biological Activity of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Abstract

This technical guide provides a comprehensive exploration of the potential biological activities of the novel chemical entity, tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate. Synthesizing data from analogous compounds and foundational biochemical principles, we delineate a roadmap for investigating this molecule's therapeutic promise. This document is intended for researchers, scientists, and drug development professionals, offering both a theoretical framework and practical, field-proven experimental designs. We will delve into its potential as a modulator of central nervous system targets, specifically the glycine transporter 1 (GlyT1) and the N-methyl-D-aspartate (NMDA) receptor, and its application as a linker in Proteolysis Targeting Chimeras (PROTACs).

Introduction: Unveiling the Potential of a Fluorinated Piperidine Scaffold

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs due to its favorable pharmacokinetic properties and its ability to present substituents in a well-defined three-dimensional orientation.[1] The introduction of a fluorine atom can further enhance metabolic stability, bioavailability, and binding affinity of drug candidates.[2][3] tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate combines this fluorinated piperidine core with a carbamate linker, a versatile functional group in drug design. While this specific molecule is primarily cataloged as a PROTAC linker, its structural motifs suggest a broader range of potential biological activities, particularly within the central nervous system (CNS).[4][5]

This guide will explore three primary avenues of potential biological activity:

• Glycine Transporter 1 (GlyT1) Inhibition: The piperidine scaffold is a key component in many potent and selective GlyT1 inhibitors.[6][7][8][9]

• NMDA Receptor Modulation: Piperidine derivatives have been shown to act as antagonists of the NMDA receptor.[4][10]

• PROTAC Linker Technology: The molecule is explicitly marketed as a PROTAC linker, indicating its utility in the development of targeted protein degraders.[5][11]

We will dissect the rationale behind these hypotheses and provide detailed experimental protocols to rigorously test them.

Synthesis and Physicochemical Properties

A plausible synthetic route for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, based on established organic chemistry principles, is proposed below.

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	871022-62-7	[12][13]
Molecular Formula	C11H21FN2O2	[12]
Molecular Weight	232.30 g/mol	[12]

Proposed Synthesis Workflow

A proposed synthetic workflow for the target compound.

Hypothesized Biological Activity I: GlyT1 Inhibition and NMDA Receptor Modulation

The NMDA receptor hypofunction hypothesis of schizophrenia posits that reduced NMDA receptor activity contributes to the cognitive and negative symptoms of the disorder.[16] One strategy to enhance NMDA receptor function is to increase the synaptic concentration of its co-agonist, glycine. GlyT1 is a key transporter responsible for the reuptake of glycine from the synapse.[17] Therefore, inhibiting GlyT1 is a promising therapeutic approach for schizophrenia and other CNS disorders characterized by NMDA receptor hypofunction.[16][17]

The structural similarity of the 4-fluoropiperidine moiety to the core of many known GlyT1 inhibitors suggests that tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate may exhibit inhibitory activity at this transporter.[6][7][8]

Signaling Pathway: GlyT1 Inhibition and NMDA Receptor Potentiation

Mechanism of potential GlyT1 inhibition.

Experimental Protocol: In Vitro GlyT1 Inhibition Assay

This protocol outlines a cell-based assay to determine the half-maximal inhibitory concentration (IC50) of the test compound for GlyT1.

1. Cell Culture and Maintenance:

• Utilize a stable cell line overexpressing human GlyT1 (e.g., MDCK-II cells).[18]
• Culture cells in appropriate media and conditions as recommended by the supplier.

2. [³H]-Glycine Uptake Assay:

• Plate the GlyT1-expressing cells in a 96-well plate and grow to confluency.
• Prepare a range of concentrations of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate in a suitable buffer.
• Wash the cells with a pre-warmed buffer.
• Pre-incubate the cells with the test compound or a known GlyT1 inhibitor (e.g., Sarcosine) for a specified time.[18]
• Initiate the uptake reaction by adding a solution containing [³H]-glycine.
• Terminate the uptake after a defined period by rapidly washing the cells with ice-cold buffer.
• Lyse the cells and measure the incorporated radioactivity using a scintillation counter.

3. Data Analysis:

• Calculate the percentage of inhibition for each concentration of the test compound relative to the control (no inhibitor).
• Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

A more advanced approach involves using mass spectrometry-based binding assays, which can be a powerful tool for screening compound libraries.[19][20][21]

Experimental Protocol: In Vivo Assessment of Cognitive Enhancement

Should the compound demonstrate potent in vitro GlyT1 inhibition, its effects on cognition can be assessed in rodent models.

1. Animal Models:

• Utilize established rodent models of cognitive impairment, such as those induced by NMDA receptor antagonists (e.g., ketamine or MK-801) or in models of Alzheimer's disease.[22]

2. Behavioral Paradigms:

• Novel Object Recognition (NOR) Task: This task assesses recognition memory based on the innate tendency of rodents to explore novel objects.[23]
• Y-Maze Spontaneous Alternation: This test evaluates spatial working memory.[24]
• Morris Water Maze: A widely used task to assess spatial learning and memory.[24]
• Fear Conditioning: This paradigm is used to study associative learning and memory.[23][24]

3. Experimental Design:

• Administer the test compound or vehicle to the animals at various doses and time points before the behavioral testing.
• Record and analyze the relevant behavioral parameters for each task (e.g., discrimination index in NOR, percentage of alternation in the Y-maze, escape latency in the Morris water maze, and freezing behavior in fear conditioning).
• A coherent framework is necessary for the development and evaluation of these behavioral tests.[25][26]

Hypothesized Biological Activity II: PROTAC Linker

PROteolysis TArgeting Chimeras (PROTACs) are heterobifunctional molecules that induce the degradation of a target protein of interest (POI).[27][28] They consist of a ligand that binds to the POI, a ligand that recruits an E3 ubiquitin ligase, and a linker that connects these two ligands.[11][29] The formation of a ternary complex between the POI, the PROTAC, and the E3 ligase leads to the ubiquitination and subsequent proteasomal degradation of the POI.[28][29]

The classification of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate as a PROTAC linker suggests its utility in constructing these targeted protein degraders.[4] The piperidine moiety can serve as a rigid scaffold within the linker, influencing the distance and orientation between the two ligands, which is a critical determinant of PROTAC efficacy.

PROTAC Mechanism of Action

The general mechanism of action for a PROTAC.

Experimental Workflow: PROTAC Assembly and Evaluation

1. PROTAC Synthesis:

• The tert-butyl protecting group on the carbamate can be removed under acidic conditions to reveal a primary amine.
• This amine can then be coupled to a POI ligand and an E3 ligase ligand (e.g., ligands for VHL or Cereblon) through appropriate conjugation chemistry.

2. In Vitro Evaluation:

• Target Protein Degradation: Treat cells expressing the POI with the synthesized PROTAC and measure the levels of the POI over time using techniques like Western blotting or ELISA.
• Selectivity: Assess the effect of the PROTAC on the levels of other proteins to ensure target selectivity.
• Ternary Complex Formation: Biophysical techniques such as surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) can be used to confirm the formation of the ternary complex.

Conclusion and Future Directions

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is a molecule with significant, albeit largely unexplored, potential. Its structural features point towards promising applications in CNS drug discovery, particularly as a GlyT1 inhibitor for cognitive enhancement. Furthermore, its designated role as a PROTAC linker opens up a distinct and highly relevant avenue in the field of targeted protein degradation.

The experimental protocols outlined in this guide provide a robust framework for the systematic evaluation of these potential biological activities. Further investigation into the structure-activity relationships of derivatives of this compound could lead to the development of novel and potent therapeutic agents. The versatility of the fluorinated piperidine scaffold, combined with the strategic placement of the carbamate linker, makes this an exciting starting point for innovative drug discovery programs.

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A Senior Application Scientist's Guide to tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate: A Strategic Building Block in Modern Drug Discovery

Abstract

In the landscape of modern medicinal chemistry, success is often dictated by the strategic selection of molecular building blocks that confer multiple advantages in a single, elegant package. tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (CAS No. 871022-62-7) has emerged as such a scaffold.[1] This technical guide provides an in-depth analysis of this compound from the perspective of a drug discovery campaign. We will dissect its constituent parts—the Boc-protected amine, the aminomethyl linker, and the 4-fluoropiperidine core—to illuminate their individual and synergistic contributions to physicochemical properties, metabolic stability, and synthetic versatility. This whitepaper offers detailed experimental protocols for key transformations and explores the strategic rationale for deploying this building block to address common challenges in drug development, such as optimizing pharmacokinetics and achieving novel intellectual property.

Introduction to a Multifaceted Building Block

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is a bifunctional synthetic intermediate designed for precision and efficiency in drug design.[2] Its structure is a deliberate convergence of three critical moieties, each addressing a specific challenge in medicinal chemistry. The piperidine ring is one of the most prevalent N-heterocycles in FDA-approved drugs, valued for its ability to provide a three-dimensional exit vector and improve solubility. The strategic placement of a fluorine atom at the C4 position offers a powerful tool to modulate metabolic stability and basicity. Finally, the Boc-protected aminomethyl group provides a stable, yet readily accessible, synthetic handle for elaboration, enabling controlled, stepwise construction of complex target molecules.[3][4]

Core Physicochemical Properties

A foundational understanding of a building block's intrinsic properties is paramount for its effective deployment. The table below summarizes the key computed properties of the title compound.

Property	Value	Source
CAS Number	871022-62-7	[1]
Molecular Formula	C₁₁H₂₁FN₂O₂	[1]
Molecular Weight	232.30 g/mol	[1]
Topological Polar Surface Area (TPSA)	50.4 Ų	[5]
XLogP3	2.1	[1]
Hydrogen Bond Donor Count	2	[1]
Hydrogen Bond Acceptor Count	4	[1]

Structural Component Analysis

The strategic value of this building block is best understood by examining its components, as illustrated in the following diagram.

Caption: Key functional components of the title building block.

The Strategic Value of Component Moieties in Medicinal Chemistry

The efficacy of this building block stems from the deliberate combination of features that address potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

The 4-Fluoropiperidine Core: A Privileged Scaffold with a Modern Twist

The piperidine ring is a foundational scaffold in drug discovery, prized for its favorable physicochemical properties and its utility as a non-planar, saturated heterocycle that can orient substituents into three-dimensional space.[3] The introduction of a fluorine atom at the 4-position is a key design element that confers several advantages:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong. Placing a fluorine atom at the C4 position, a site otherwise susceptible to oxidation by cytochrome P450 enzymes, effectively blocks this metabolic pathway. This can significantly increase the half-life of a drug candidate and improve its oral bioavailability.

• Modulation of Basicity (pKa): The high electronegativity of the fluorine atom exerts a powerful inductive electron-withdrawing effect, which lowers the basicity of the distal piperidine nitrogen. This reduction in pKa can be critical for reducing off-target activity, such as inhibition of the hERG potassium channel, a common cause of cardiotoxicity.[6] Furthermore, a lower pKa can increase the fraction of the neutral form of the molecule at physiological pH, potentially enhancing its ability to cross cell membranes.

• Tuning Lipophilicity: Fluorine substitution can subtly alter a molecule's lipophilicity, impacting its solubility, permeability, and protein binding characteristics. This provides medicinal chemists with a valuable tool for fine-tuning the overall ADME profile of a lead compound.

The Boc-Protected Aminomethyl Group: A Gateway to Synthetic Elaboration

The tert-Butoxycarbonyl (Boc) group is arguably the most common amine protecting group in medicinal chemistry.[3] Its inclusion in this building block is a testament to its role as an enabler of complex, multi-step syntheses.

• Orthogonal Synthetic Handle: The Boc group is stable to a wide range of reaction conditions, including basic and nucleophilic reagents, yet it can be cleanly and efficiently removed under acidic conditions.[7] This allows for selective functionalization at the piperidine nitrogen without affecting the aminomethyl group.

• Preventing Side Reactions: By temporarily masking the highly reactive primary amine, the Boc group prevents unwanted side reactions, such as acylation or alkylation, during other synthetic transformations. This simplifies purification and improves the overall yield and reliability of the synthetic route.[8]

The logical interplay between these structural features and their desired medicinal chemistry outcomes is summarized below.

Caption: A generalized workflow for utilizing the building block in synthesis.

Experimental Protocol: Acid-Mediated Boc Deprotection

This protocol describes the standard procedure for removing the Boc protecting group to unmask the primary amine, a critical step before subsequent coupling reactions.

• Objective: To efficiently cleave the tert-butyl carbamate and isolate the resulting primary amine as a salt.

• Causality: Strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl) protonate the carbamate oxygen, initiating a fragmentation cascade that releases the free amine along with gaseous byproducts (isobutylene and CO₂), driving the reaction to completion. [7]The use of a volatile acid and solvent system simplifies product isolation.

Materials:

• tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate derivative (1.0 eq)

• Dichloromethane (DCM), anhydrous (approx. 0.1 M solution)

• Trifluoroacetic acid (TFA) (5-10 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, nitrogen inlet

Procedure:

• Dissolve the Boc-protected starting material in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Add TFA dropwise to the stirred solution over 5 minutes.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

• Redissolve the residue in DCM or ethyl acetate and carefully wash with saturated NaHCO₃ solution to neutralize residual acid.

• Wash the organic layer with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the free amine.

Self-Validation & Trustworthiness: The endpoint of the reaction is confirmed by the disappearance of the starting material spot/peak and the appearance of a new, more polar product spot/peak via TLC/LC-MS. The successful neutralization in the workup can be confirmed by checking the pH of the aqueous layer. This protocol provides a reliable method for generating the key amine intermediate for further synthesis. [9]

Exemplary Application: A Strategy for Kinase Inhibitor Scaffolds

While this specific building block is not prominently featured in currently marketed drugs, its structure is ideally suited for developing inhibitors of therapeutic targets like protein kinases. Kinase inhibitors often feature a heterocyclic core that binds to the ATP-binding site's hinge region, with vectors for substitution into solvent-exposed regions to enhance potency and selectivity.

Let's consider a hypothetical scenario where the goal is to synthesize a kinase inhibitor. The (4-fluoropiperidin-4-yl)methyl moiety could be appended to a 2-chloropyrimidine core, a common hinge-binding element.

Strategic Rationale:

• Core Coupling: The piperidine nitrogen can be coupled to the 2-chloropyrimidine via an SNAr reaction.

• Deprotection: The Boc group is removed using the protocol described above.

• Side-Chain Elaboration: The newly exposed primary amine now serves as a key attachment point. It can be acylated with various carboxylic acids to generate a library of amides. This "side chain" can then interact with solvent-exposed regions of the kinase active site, allowing for extensive Structure-Activity Relationship (SAR) exploration to optimize potency and selectivity. The fluorine atom on the piperidine ring would ensure metabolic stability at that position, preventing the program from being derailed by a metabolic liability.

This strategy leverages the building block to systematically and robustly explore chemical space around a validated pharmacophore.

Illustrative Kinase Signaling Pathway Context

Caption: Generic kinase signaling pathway targeted by inhibitors.

Conclusion and Future Outlook

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is more than just an intermediate; it is a strategic tool for medicinal chemists. It provides a robust, three-dimensional scaffold, pre-installed metabolic stability at a key position, and a protected synthetic handle for controlled chemical elaboration. By combining these features, it allows drug discovery teams to accelerate the optimization of lead compounds, navigate complex synthetic challenges, and generate novel intellectual property. As the demand for drugs with highly optimized pharmacokinetic and safety profiles continues to grow, the importance of intelligently designed, multifunctional building blocks like this one will only increase.

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• IUPHAR/BPS Guide to PHARMACOLOGY. nerandomilast. [Link]

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An In-Depth Technical Guide to tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate: A Versatile Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Fluorinated Piperidines in Medicinal Chemistry

The piperidine scaffold is a cornerstone in medicinal chemistry, appearing in a vast array of approved pharmaceuticals due to its favorable physicochemical properties and its ability to confer three-dimensional complexity to molecules, enabling precise interactions with biological targets[1][2]. The strategic incorporation of fluorine into this privileged structure has emerged as a powerful tactic for fine-tuning the pharmacokinetic and pharmacodynamic profiles of drug candidates. Fluorine's unique electronic properties can modulate the basicity of the piperidine nitrogen, enhance metabolic stability by blocking sites of oxidation, and improve membrane permeability, all of which are critical parameters in drug design[3][4].

This guide focuses on tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate , a bifunctional building block that combines the advantageous features of a 4-fluoro-4-(aminomethyl)piperidine core with a readily removable tert-butyloxycarbonyl (Boc) protecting group. This strategic design makes it an invaluable intermediate for the synthesis of complex molecules, particularly in the burgeoning field of targeted protein degradation with Proteolysis Targeting Chimeras (PROTACs) and in the development of enzyme inhibitors and other therapeutics[1][5][6]. As a Senior Application Scientist, this whitepaper aims to provide a comprehensive technical overview of this research chemical, from its synthesis and characterization to its practical applications, underpinned by field-proven insights and authoritative references.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a research chemical is fundamental to its effective use in synthesis and drug development. The key properties of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate are summarized below.

Property	Value	Source
CAS Number	871022-62-7	[7]
Molecular Formula	C₁₁H₂₁FN₂O₂	[7]
Molecular Weight	232.30 g/mol	[7]
Appearance	Colorless oil	Inferred from synthetic procedures
Boiling Point	282.6 °C at 760 mmHg	[7]
Density	1.07 g/cm³	[7]
Refractive Index	1.473	[7]
Flash Point	124.7 °C	[7]

Synthesis and Purification: A Validated Protocol

The synthesis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate has been efficiently achieved in a multi-step sequence starting from the commercially available N-Boc-4-methylenepiperidine. The following protocol is based on a peer-reviewed methodology and provides a reliable route to this valuable intermediate.

Synthetic Workflow Diagram

Caption: Synthetic pathway to the target compound.

Step-by-Step Experimental Protocol

Step 1: Bromofluorination of N-Boc-4-methylenepiperidine

• To a solution of N-Boc-4-methylenepiperidine (1.0 eq) in dry dichloromethane (CH₂Cl₂), add triethylamine trihydrofluoride (Et₃N·3HF) (2.5 eq) at 0 °C.

• Add N-bromosuccinimide (NBS) (1.5 eq) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 3 hours.

• Quench the reaction by pouring the mixture into 0.5 M aqueous NaOH and extract with CH₂Cl₂.

• Wash the combined organic layers with brine, dry over magnesium sulfate (MgSO₄), and concentrate in vacuo to yield tert-butyl 4-(bromomethyl)-4-fluoropiperidine-1-carboxylate as a crude product, which can be used in the next step without further purification.

Causality: The use of Et₃N·3HF as a fluoride source and NBS as a bromine source in a non-polar solvent like CH₂Cl₂ facilitates the regioselective bromofluorination across the exocyclic double bond. The reaction proceeds via a bromonium ion intermediate, which is then opened by the fluoride ion at the more substituted carbon, leading to the desired 4-fluoro-4-(bromomethyl)piperidine derivative.

Step 2: Azide Displacement

• Dissolve the crude tert-butyl 4-(bromomethyl)-4-fluoropiperidine-1-carboxylate (1.0 eq) in dimethyl sulfoxide (DMSO).

• Add sodium azide (NaN₃) (1.2 eq) and sodium iodide (NaI) (1.2 eq).

• Heat the reaction mixture to 130 °C for 16 hours.

• Cool the mixture to room temperature, pour into water, and extract with CH₂Cl₂.

• Wash the combined organic layers with brine, dry over MgSO₄, and concentrate.

• Purify the residue by flash column chromatography on silica gel (EtOAc/hexane) to afford tert-butyl 4-(azidomethyl)-4-fluoropiperidine-1-carboxylate.

Causality: The bromide is displaced by the azide nucleophile in a classic SN2 reaction. DMSO is an excellent polar aprotic solvent for this type of reaction, and the addition of NaI facilitates the displacement through the in situ formation of the more reactive iodo-intermediate (Finkelstein reaction).

Step 3: Reduction of the Azide

• Dissolve tert-butyl 4-(azidomethyl)-4-fluoropiperidine-1-carboxylate (1.0 eq) in methanol (MeOH).

• Add 10% Palladium on carbon (Pd/C) (20 wt%).

• Stir the suspension under a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) at room temperature for 16 hours.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst and wash with diethyl ether.

• Concentrate the filtrate to yield the final product, tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate.

Causality: Catalytic hydrogenation is a clean and efficient method for the reduction of azides to primary amines. The Boc protecting group is stable under these conditions.

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity and purity of the synthesized compound. Representative spectroscopic data is presented below.

Technique	Data
¹H NMR	δ (ppm): 1.46 (s, 9H), 1.47-1.69 (m, 2H), 1.82-1.90 (m, 2H), 2.79 (d, J = 20.4 Hz, 2H), 3.08 (br t, J = 12.1 Hz, 2H), 3.94 (br s, 2H)
¹³C NMR	δ (ppm): 28.6, 32.4 (d, J = 20.8 Hz), 39.7 (br s), 50.6 (d, J = 23.1 Hz), 79.8, 94.5 (d, J = 170.8 Hz), 154.9
¹⁹F NMR	δ (ppm): -160.9 (m)
IR (ATR)	ν (cm⁻¹): 2923, 1701, 1465, 1156
MS (ESI+)	m/z: 233.2 [M+H]⁺

Note: NMR data is typically recorded in CDCl₃. Coupling constants (J) are given in Hertz (Hz).

Applications in Medicinal Chemistry and Drug Discovery

The unique structural features of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate make it a highly sought-after building block in modern drug discovery programs.

Role as a PROTAC Linker

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome[5][6]. The linker component of a PROTAC is crucial for optimal ternary complex formation and subsequent degradation efficiency. The 4-fluoro-4-(aminomethyl)piperidine core, accessible after Boc-deprotection of the title compound, provides a rigid, three-dimensional scaffold that can be incorporated into PROTAC linkers to control the spatial orientation of the two ligands[5][6][8]. The fluorine atom can also impart favorable properties such as improved metabolic stability and cell permeability to the final PROTAC molecule.

Caption: Role in PROTAC synthesis.

Synthesis of Bioactive Molecules

The deprotected 4-aminomethyl-4-fluoropiperidine is a versatile primary amine that can be further functionalized to generate a wide range of bioactive molecules. For instance, it has been utilized in the synthesis of potent and selective T-type calcium channel antagonists, which have shown efficacy in preclinical models of central nervous system disorders[9]. The introduction of the fluorinated piperidine moiety was a key structural modification that led to improved in vivo efficacy and a better cardiovascular safety profile compared to non-fluorinated analogs[9].

The modulation of the piperidine nitrogen's pKa by the vicinal fluorine atom is a critical aspect of its utility. This can have a profound impact on a drug's interaction with its target and its overall pharmacokinetic properties[4].

Stability and Storage

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is generally stable under standard laboratory conditions. For long-term storage, it is recommended to keep the compound in a tightly sealed container under an inert atmosphere, protected from light, and at reduced temperatures (-20°C for months, -80°C for longer periods)[10]. While the Boc protecting group is stable to many reaction conditions, it is sensitive to strong acids. Care should be taken to avoid acidic conditions during storage and handling to prevent premature deprotection. Some studies on other fluorinated N-alkylpiperidines have shown potential for intramolecular cyclization under certain aqueous conditions, although this is more prevalent with fluorine in the delta position of an N-alkyl chain rather than on the piperidine ring itself[11].

Safety and Handling

As with any research chemical, proper safety precautions should be taken when handling tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate. Based on available safety data sheets, the compound is classified as follows:

• Acute toxicity, oral (Category 4)

• Skin corrosion/irritation (Category 2)

• Serious eye damage/eye irritation (Category 2A)

• Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)

Therefore, it is essential to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves[10]. Avoid inhalation of vapors and contact with skin and eyes. In case of accidental exposure, follow standard first-aid procedures and seek medical attention if necessary.

Conclusion

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is a strategically designed and highly valuable research chemical for medicinal chemists and drug development professionals. Its combination of a fluorinated piperidine core and a versatile Boc-protected amine makes it an ideal building block for introducing this important motif into a wide range of molecules. From its role in the design of next-generation therapeutics like PROTACs to its use in the synthesis of potent enzyme inhibitors, this compound offers a reliable and efficient means to explore the benefits of fluorine incorporation in drug discovery. The well-documented synthetic route and clear characterization data provide researchers with the confidence to utilize this building block in their own discovery programs, accelerating the development of new and improved medicines.

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An In-depth Technical Guide to tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate as a PROTAC Linker

Executive Summary

The advent of Proteolysis Targeting Chimeras (PROTACs) has marked a paradigm shift in drug discovery, moving beyond traditional occupancy-driven inhibition to a catalytic, event-driven mechanism of targeted protein degradation.[1][] These heterobifunctional molecules co-opt the cell's native ubiquitin-proteasome system (UPS) to eliminate proteins of interest (POIs).[3][4] A PROTAC's architecture consists of three components: a ligand for the POI, a ligand for an E3 ubiquitin ligase, and a chemical linker tethering them.[4][5] While the ligands confer specificity, the linker is a critical determinant of the final molecule's efficacy, selectivity, and pharmaceutical properties.[6][7] This guide provides a detailed technical overview of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, a sophisticated building block for the synthesis of advanced PROTAC linkers. We will explore its structural rationale, physicochemical properties, synthetic utility, and the strategic advantages conferred by its unique fluorinated piperidine scaffold.

The PROTAC Mechanism and the Centrality of the Linker

PROTACs function by acting as a molecular bridge, inducing the formation of a ternary complex between a target protein and an E3 ligase.[1][8] This induced proximity facilitates the E3 ligase-mediated transfer of ubiquitin to lysine residues on the target protein's surface.[] The resulting polyubiquitinated protein is then recognized and degraded by the 26S proteasome, with the PROTAC molecule being released to engage in another degradation cycle.[1][8]

The linker is not merely a passive spacer; it is a dynamic component that dictates the geometry and stability of this crucial ternary complex.[] Its length, rigidity, and chemical composition influence:

• Ternary Complex Formation and Stability: The linker must possess the optimal length and conformation to orient the two protein partners productively.[5][]

• Physicochemical Properties: Linker composition significantly impacts solubility, lipophilicity, and cell permeability, which are key to a PROTAC's drug-like properties.[7][10]

• Pharmacokinetics (PK): The linker's structure can affect metabolic stability, influencing the PROTAC's half-life and overall exposure.[10][11]

Dissecting the Linker: tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

This molecule is a rationally designed building block that incorporates several key features beneficial for modern PROTAC design.

Chemical and Physicochemical Properties

The fundamental attributes of this linker precursor are summarized below.

Property	Value	Source
Chemical Formula	C₁₁H₂₁FN₂O₂	[12]
Molecular Weight	232.30 g/mol	[12]
CAS Number	871022-62-7	[12][13]
XLogP3	2.1	[12]
Topological Polar Surface Area (TPSA)	50.4 Ų	[14]
Hydrogen Bond Donor Count	2	[12]
Hydrogen Bond Acceptor Count	4	[12]
Rotatable Bond Count	4	[12]

Analysis of Core Structural Features

• Piperidine Scaffold: Saturated heterocycles like piperidine are frequently used to introduce rigidity into a linker.[11][15] Unlike flexible polyethylene glycol (PEG) or alkyl chains, the piperidine ring constrains the available conformations.[10] This "pre-organization" can reduce the entropic penalty of forming the ternary complex, potentially leading to higher degradation potency.[10] Furthermore, rigid linkers often exhibit improved metabolic stability compared to their flexible counterparts.[11][16]

• Geminal Fluorine Substitution: The strategic placement of a fluorine atom is a cornerstone of modern medicinal chemistry.[17][18] Its introduction onto the piperidine ring offers several advantages:

  • Metabolic Blocking: The carbon-fluorine bond is exceptionally strong and resistant to oxidative metabolism by cytochrome P450 enzymes.[18] Placing a fluorine atom at the 4-position can block a potential site of metabolism, thereby increasing the PROTAC's half-life.[18][19]

  • Modulation of Physicochemical Properties: Fluorination can subtly alter lipophilicity, pKa, and membrane permeability.[17][20] This allows for fine-tuning of the PROTAC's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

  • Conformational Control: The highly electronegative fluorine atom can influence the local stereoelectronic environment, potentially favoring specific linker conformations that are more productive for ternary complex formation.[20]

• Boc-Protected Amine: The tert-butyloxycarbonyl (Boc) group is a widely used protecting group for amines in organic synthesis.[21][22] Its presence makes this molecule an ideal building block for the modular, stepwise assembly of a PROTAC. The Boc group is stable under a wide range of reaction conditions but can be cleanly removed under acidic conditions (e.g., with trifluoroacetic acid) to reveal a primary amine, which is then ready for coupling to the next component of the PROTAC.[21]

Synthetic Utility and PROTAC Assembly

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is designed for facile incorporation into a heterobifunctional PROTAC molecule. The general workflow involves deprotection followed by standard coupling reactions.

Representative Synthetic Workflow

A common strategy is to use amide bond formation, a robust and well-characterized reaction in medicinal chemistry.

Step 1: Boc Deprotection The starting material is treated with a strong acid, such as trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM), to remove the Boc protecting group. This exposes the primary amine of the aminomethyl group, yielding the reactive linker intermediate.

Step 2: First Amide Coupling The deprotected linker intermediate is then coupled to the carboxylic acid of either the POI ligand or the E3 ligase ligand. This is typically achieved using standard peptide coupling reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in the presence of a non-nucleophilic base such as DIPEA (N,N-Diisopropylethylamine).

Step 3: Second Amide Coupling The secondary amine within the piperidine ring is then acylated with the second ligand (which also possesses a carboxylic acid). This step forms the final PROTAC molecule.

Step 4: Purification and Characterization The final product is purified using techniques such as flash chromatography or preparative HPLC. Its identity and purity are confirmed by LC-MS and NMR spectroscopy.

Experimental Evaluation of the Final PROTAC

Once synthesized, a PROTAC containing a linker derived from this building block must undergo rigorous biological evaluation to determine its efficacy and mechanism of action.

Protein Degradation Assays

• Protocol: Western Blotting for Target Degradation

  • Cell Treatment: Plate cells of interest (e.g., a cancer cell line expressing the POI) and allow them to adhere. Treat the cells with a serial dilution of the PROTAC for a specified time (e.g., 18-24 hours).[6]

  • Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[6]

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.[23]

  • SDS-PAGE and Transfer: Separate protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Immunoblotting: Block the membrane and probe with a primary antibody specific for the POI. Also probe for a loading control (e.g., GAPDH or β-actin).

  • Detection and Analysis: Use an HRP-conjugated secondary antibody and a chemiluminescent substrate for detection. Quantify band intensities to determine the percentage of protein degradation relative to a vehicle control.[6]

  • Data Analysis: Plot the percentage of degradation against PROTAC concentration to calculate the DC₅₀ (concentration for 50% degradation) and Dₘₐₓ (maximal degradation) values.[6]

Ternary Complex Formation Assays

Confirming that the PROTAC can successfully bridge the POI and the E3 ligase is crucial.

• Surface Plasmon Resonance (SPR): This biophysical technique provides quantitative data on the binding affinities and kinetics of the PROTAC to its individual protein partners and, critically, the cooperative formation of the ternary complex.[23]

• NanoBRET™/HiBiT Assays: These are cell-based assays that can measure protein-protein proximity in live cells, providing direct evidence of ternary complex formation in a physiologically relevant environment.

Conclusion

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is a highly valuable building block in the PROTAC designer's toolkit. It provides a strategic blend of properties essential for developing potent and drug-like protein degraders. The rigid piperidine core helps to conformationally constrain the linker, which can enhance ternary complex formation, while the geminal fluorine substitution offers a powerful tool to improve metabolic stability and fine-tune physicochemical properties.[10][11][17] Its Boc-protected amine allows for reliable and modular incorporation into complex PROTAC structures. By leveraging such advanced, rationally designed linkers, researchers can more effectively navigate the multi-parameter optimization challenge of PROTAC development and accelerate the creation of novel therapeutics targeting previously "undruggable" proteins.[1][3]

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• The PROTACs mechanism of action—PROTAC promotes the simultaneous and... (n.d.). ResearchGate.
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Fluoropiperidines: A Technical Guide to Core Applications in Modern Research

Introduction: The Strategic Convergence of Fluorine and the Piperidine Scaffold

The piperidine ring is one of the most ubiquitous saturated N-heterocycles in pharmaceuticals, present in over 59% of all small-molecule drugs approved by the FDA.[1] Its prevalence stems from its ability to serve as a versatile three-dimensional scaffold, enabling precise spatial orientation of functional groups that are critical for molecular recognition and biological activity.[2] In parallel, the strategic incorporation of fluorine has become a cornerstone of modern medicinal chemistry. The unique properties of fluorine—its small size, high electronegativity, and the strength of the carbon-fluorine bond—allow for the fine-tuning of a molecule's physicochemical and pharmacological profile.[3][4]

The fusion of these two powerful motifs, resulting in fluoropiperidine compounds, has created a class of building blocks with profound implications for research and development. The introduction of fluorine into the piperidine scaffold is not a trivial substitution but a strategic decision to modulate key drug-like properties, including metabolic stability, membrane permeability, basicity (pKa), and binding affinity.[5][6] This guide provides an in-depth exploration of the fundamental applications of fluoropiperidine compounds, delving into the physicochemical principles that govern their behavior and showcasing their utility in medicinal chemistry and advanced imaging techniques.

Pillar 1: The Fluorine Effect on the Piperidine Core

The substitution of hydrogen with fluorine on a piperidine ring induces significant, predictable changes in the molecule's fundamental properties. Understanding these effects is paramount for their rational application in research.

Modulation of Physicochemical Properties

The potent electron-withdrawing nature of fluorine is the primary driver of its influence on molecular properties.[7]

• Basicity (pKa) Attenuation: Fluorine's inductive effect lowers the electron density on the piperidine nitrogen, reducing its basicity.[6][8] This modulation of pKa is a critical tool in drug design. A lower pKa can decrease unwanted interactions with biological targets like the hERG ion channel, reducing cardiovascular risk, and can improve oral bioavailability by altering the ionization state of the molecule in the gastrointestinal tract.[3][9]

• Lipophilicity (LogP) Tuning: While often increasing lipophilicity, the effect of fluorination on LogP is highly context-dependent.[5][10] The position and number of fluorine atoms can either increase or decrease lipophilicity, allowing for precise control over a compound's solubility and ability to permeate cellular membranes.[10][11]

• Metabolic Stability: The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond (~485 kJ/mol vs. ~414 kJ/mol).[4] Replacing a hydrogen atom at a metabolically vulnerable site with fluorine can effectively block oxidation by cytochrome P450 enzymes, thereby increasing the compound's half-life and metabolic stability.[3][4][12]

Table 1: Comparative Physicochemical Properties of Piperidine vs. Fluoropiperidine Analogs

Compound	Structure	pKa (of conjugate acid)	clogP	Rationale for Change
N-Methylpiperidine	C₆H₁₃N	~10.4	1.84	Baseline reference compound.
N-Methyl-3-fluoropiperidine	C₆H₁₂FN	~8.8	1.95	Fluorine's inductive effect withdraws electron density, reducing the nitrogen's basicity.[6] The LogP increase is modest.
N-Methyl-4,4-difluoropiperidine	C₆H₁₁F₂N	~7.5	1.70	The gem-difluoro group significantly lowers pKa. The impact on LogP can be complex, sometimes decreasing it due to altered dipole moments.[10]

Conformational Control: The Axial Fluorine Preference

Perhaps the most structurally significant impact of fluorination on the piperidine ring is the control of its conformational preference. While substituents on a six-membered ring typically favor the sterically less hindered equatorial position, fluorinated piperidines often exhibit a preference for the fluorine atom to occupy the axial position.[13][14] This counterintuitive preference is a result of stabilizing delocalization forces.[8][13][15][16]

• Charge-Dipole Interactions: In the protonated state, a favorable electrostatic interaction occurs between the positive charge on the nitrogen (N⁺-H) and the partial negative charge on the axial fluorine.[13][14]

• Hyperconjugation: Stabilizing hyperconjugative interactions, such as the donation of electron density from an axial C-H bond into the antibonding orbital of the adjacent axial C-F bond (σCH → σ*CF), contribute to the stability of the axial conformer.[13][14]

This ability to lock the piperidine ring into a specific, rigid conformation is a powerful tool for drug designers, as it can pre-organize the molecule into the ideal geometry for binding to a biological target, thereby enhancing potency and selectivity.[5][13]

Fig 1. Conformational Preference in Fluoropiperidines

Pillar 2: Core Research Applications

The unique properties of fluoropiperidines have led to their widespread application in two major research domains: medicinal chemistry and in vivo imaging.

Medicinal Chemistry and Drug Discovery

Fluoropiperidines serve as invaluable bioisosteres, where the C-F unit can replace C-H or C-OH groups to address specific developmental challenges in a drug candidate.[17][18]

• Central Nervous System (CNS) Agents: For drugs targeting the brain, achieving sufficient blood-brain barrier permeability is a major hurdle. Fluorination can increase lipophilicity and modulate pKa to a range that favors passage into the CNS.[5] For example, in the development of serotonin reuptake inhibitors (SSRIs), fluoropiperidine moieties have been used to stabilize the bioactive conformation, thereby improving potency.[5]

• Oncology: In the field of kinase inhibitors, metabolic stability is crucial for maintaining therapeutic drug concentrations. Fluoropiperidines are routinely incorporated to block metabolic "soft spots" and improve pharmacokinetic profiles.[5] For instance, strategic fluorination of a piperidine ring in Bruton's tyrosine kinase (BTK) inhibitors led to improved microsomal stability and oral exposure in preclinical models.[5]

• Infectious Diseases: The development of fluoroquinolone antibiotics, such as ciprofloxacin, demonstrated the power of fluorine. The introduction of a fluorine atom at the C-6 position of the quinolone scaffold enhanced DNA gyrase binding affinity and broadened the antibacterial spectrum.[5] Similar strategies are applied to piperidine-containing antiviral and antifungal agents.

• Diabetes and Alzheimer's Disease: Recent studies have explored fluorine-substituted piperidine derivatives as potential multifunctional agents for diseases like diabetes and Alzheimer's. These compounds have shown notable inhibitory effects on enzymes like α-glucosidase and cholinesterases, highlighting their potential as therapeutic leads.[19]

Positron Emission Tomography (PET) Imaging

The fluorine-18 (¹⁸F) isotope is a nearly ideal positron emitter for PET imaging due to its convenient half-life (109.8 min) and low positron energy, which results in high-resolution images.[20][21] ¹⁸F-labeled fluoropiperidines are critical tools for non-invasively studying biological processes in vivo.

The piperidine scaffold is adept at targeting specific receptors and enzymes in the brain and other organs. By labeling a potent and selective piperidine-containing ligand with ¹⁸F, researchers can visualize and quantify the distribution and density of these targets. This has extensive applications in drug discovery for confirming target engagement and in clinical diagnostics.[6][20] For example, 1,4-disubstituted 3-[¹⁸F]fluoropiperidines have been developed as building blocks for novel PET radiotracers, targeting systems like the NR2B NMDA receptor in the brain.[22] While the initial tracers showed minimal brain uptake, the stability of the ¹⁸F label on the piperidine ring was confirmed, demonstrating the moiety's value for future radiotracer development.[22]

A prominent example of a fluorinated PET tracer nearing regulatory approval is [¹⁸F]Flurpiridaz, used for myocardial perfusion imaging (MPI) to assess coronary artery disease.[23][24] Its long half-life and excellent imaging characteristics are poised to make cardiac PET more accessible and accurate.[25][26]

Fig 3. Synthesis via Fluoropyridine Hydrogenation

Experimental Protocol 1: Synthesis of N-Boc-cis-3,5-difluoropiperidine

This protocol is adapted from established palladium-catalyzed hydrogenation procedures and serves as a representative example for synthesizing a fluoropiperidine building block. [1][27][28] Objective: To synthesize N-Boc-cis-3,5-difluoropiperidine from 3,5-difluoropyridine.

Materials:

• 3,5-Difluoropyridine (1.0 eq)

• Palladium hydroxide on carbon (Pd(OH)₂/C, 20 wt%, 5 mol%)

• Methanol (MeOH), degassed

• Hydrochloric acid (HCl), 4 M aqueous solution

• Di-tert-butyl dicarbonate (Boc₂O, 1.5 eq)

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Dichloromethane (DCM)

• Magnesium sulfate (MgSO₄)

• High-pressure hydrogenation vessel (e.g., Parr shaker)

Procedure:

• Vessel Preparation: To a glass liner of a high-pressure hydrogenation vessel, add 3,5-difluoropyridine (e.g., 1.15 g, 10 mmol) and Pd(OH)₂/C (e.g., 70 mg, 0.05 mmol Pd).

• Solvent Addition: Add degassed methanol (e.g., 20 mL) and the 4 M HCl solution (e.g., 2.5 mL, 10 mmol, 1.0 eq). Causality Note: The acid protonates the pyridine nitrogen, which activates the ring towards reduction and helps minimize hydrodefluorination. [1]3. Hydrogenation: Seal the vessel, purge with nitrogen gas, and then purge with hydrogen gas (H₂). Pressurize the vessel to 50 bar of H₂.

• Reaction: Stir the reaction mixture vigorously at 60 °C for 24 hours.

• Cooling and Depressurization: Cool the vessel to room temperature and carefully vent the hydrogen gas.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Wash the pad with additional methanol.

• Solvent Removal: Concentrate the filtrate under reduced pressure to obtain the crude 3,5-difluoropiperidine hydrochloride salt.

• Boc Protection: Dissolve the crude salt in DCM (e.g., 30 mL) and cool to 0 °C in an ice bath.

• Basification & Protection: Slowly add saturated NaHCO₃ solution until the pH is ~8-9. Then, add Boc₂O (e.g., 3.27 g, 15 mmol) and allow the mixture to warm to room temperature and stir overnight. Self-Validation: The reaction progress can be monitored by TLC or LC-MS to ensure complete consumption of the amine starting material.

• Extraction: Separate the organic layer. Extract the aqueous layer with DCM (2 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil by flash column chromatography (e.g., silica gel, eluting with a gradient of ethyl acetate in hexanes) to yield the pure N-Boc-cis-3,5-difluoropiperidine.

Experimental Protocol 2: [¹⁸F]Radiolabeling of a Piperidine Precursor

This protocol describes a general method for the nucleophilic radiofluorination of a piperidine precursor for PET tracer synthesis, a common late-stage functionalization technique. [21][22] Objective: To synthesize a 3-[¹⁸F]fluoropiperidine derivative from a corresponding 3-tosyloxy precursor.

Materials:

• N-Boc-4-substituted-3-(tosyloxy)piperidine precursor (1.0-5.0 mg)

• [¹⁸F]Fluoride in [¹⁸O]H₂O (from cyclotron)

• Kryptofix 2.2.2 (K₂₂₂)

• Potassium carbonate (K₂CO₃)

• Acetonitrile (MeCN), anhydrous

• Automated radiosynthesis module or shielded hot cell

• HPLC system for purification and analysis

Procedure:

• [¹⁸F]Fluoride Trapping: Load the aqueous [¹⁸F]fluoride solution onto a pre-conditioned anion exchange cartridge (e.g., QMA).

• Elution: Elute the trapped [¹⁸F]F⁻ into the reaction vessel using a solution of K₂₂₂ (e.g., 5 mg in 1 mL MeCN) and K₂CO₃ (e.g., 1 mg in 0.2 mL H₂O). Causality Note: The K₂₂₂ cryptand chelates the potassium ion, creating a "naked" and highly nucleophilic fluoride anion, which is essential for an efficient Sₙ2 reaction. [21]3. Azeotropic Drying: Heat the mixture under a stream of nitrogen at ~110 °C to remove water and acetonitrile azeotropically. Repeat with additions of anhydrous MeCN until the mixture is completely dry. This step is critical for reaction efficiency.

• Radiolabeling Reaction: Dissolve the piperidine precursor (e.g., 2 mg) in anhydrous MeCN (or DMSO, 0.5-1.0 mL) and add it to the dried [¹⁸F]fluoride/K₂₂₂ complex.

• Heating: Seal the reaction vessel and heat at 100-120 °C for 10-15 minutes. Self-Validation: Radio-TLC is used to monitor the incorporation of ¹⁸F into the product and the consumption of free [¹⁸F]fluoride.

• Quenching and Dilution: Cool the reaction vessel and dilute the mixture with the mobile phase for HPLC purification (e.g., water/acetonitrile mixture).

• Purification: Inject the crude reaction mixture onto a semi-preparative HPLC column to separate the [¹⁸F]fluoropiperidine product from unreacted precursor and other impurities.

• Formulation: Collect the product peak, remove the HPLC solvent under vacuum, and formulate the final radiotracer in a sterile solution (e.g., saline with ethanol) for in vivo use after passing quality control tests (radiochemical purity, identity, sterility, etc.).

Conclusion and Future Outlook

Fluoropiperidine compounds represent a powerful convergence of two of medicinal chemistry's most important structural motifs. The strategic incorporation of fluorine provides researchers with an exceptional toolkit to rationally modulate physicochemical properties, enforce conformational rigidity, and enhance pharmacokinetic profiles. From developing next-generation CNS therapeutics to enabling high-resolution in vivo imaging with PET, the applications of fluoropiperidines are both fundamental and expanding. As synthetic methodologies become more robust and our understanding of fluorine's subtle stereoelectronic effects deepens, these compounds will undoubtedly continue to play a pivotal role in accelerating drug discovery and advancing our understanding of complex biological systems.

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• Deroose, F., D'hooghe, M., & De Kimpe, N. (2010). Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines. RSC Publishing. [Link]

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• Nösel, P., Rösner, T., Jelier, B. J., Togni, A., & Glorius, F. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Catalysis. [Link]

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• Scientific Update. (2019). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. [Link]

• (2021). Examples of drug candidates and chemical probes containing fluorine‐substituted pyrrolidine and piperidine moieties. ResearchGate. [Link]

• Patel, K., Al-Mallah, M. H., & Bateman, T. M. (2022). The Potential of F-18 Flurpiridaz PET/CT Myocardial Perfusion Imaging for Precision Imaging. PubMed. [Link]

• Smith, A. M., Pai, J., &aconitine, M. (2021). Synthesis of Enantiopure Fluoropiperidines via Biocatalytic Desymmetrization and Flow Photochemical Decarboxylative Fluorination. Organic Process Research & Development. [Link]

• (2020). Examples of drug candidates containing fluoroalkyl‐substituted azetidine (7) and piperidine (8) motifs. ResearchGate. [Link]

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• Fornell, D. (2023). VIDEO: Flurpiridaz will have a major impact on cardiac PET and nuclear imaging. Cardiovascular Business. [Link]

• Neale, T. (2024). FDA Approves First New PET Imaging Tracer for Cardiac Testing in Decades. TCTMD.com. [Link]

• Ullah, E., Ahmed, S. A., Khan, M. F., Khan, K. M., Wadood, A., Taha, M., Ismail, H., & Chohan, T. A. (2024). Exploring fluorine-substituted piperidines as potential therapeutics for diabetes mellitus and Alzheimer's diseases. PubMed. [Link]

• (2021). An Asymmetric Approach Towards 3-Spiropiperidines. University of Bath. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Introduction

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is a valuable saturated heterocyclic building block in medicinal chemistry and drug discovery. The presence of the fluorine atom at the 4-position of the piperidine ring can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules incorporating this moiety, affecting parameters such as metabolic stability, lipophilicity, and binding affinity to biological targets. The Boc-protected aminomethyl group provides a versatile handle for further synthetic modifications, making this compound a key intermediate in the synthesis of a wide range of biologically active molecules.

This document provides a comprehensive, in-depth technical guide for the synthesis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, designed for researchers, scientists, and drug development professionals. The protocols described herein are based on established chemical principles and analogous transformations reported in the scientific literature.

Overall Synthetic Strategy

The synthesis of the target compound is most efficiently achieved through a two-step process, starting with the preparation of the key intermediate, (4-fluoropiperidin-4-yl)methanamine, followed by the protection of the primary amine with a tert-butoxycarbonyl (Boc) group.

A plausible and practical route to (4-fluoropiperidin-4-yl)methanamine commences with the commercially available N-Boc-4-piperidone. This involves the formation of a cyanohydrin, followed by fluorination, and subsequent reduction of the nitrile to the desired primary amine.

Caption: Overall synthetic workflow for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate.

Experimental Protocols

Part 1: Synthesis of the Key Intermediate: (4-fluoropiperidin-4-yl)methanamine hydrochloride

This multi-step procedure outlines a proposed synthesis of the crucial amine intermediate.

Step 1a: Synthesis of tert-butyl 4-cyano-4-hydroxypiperidine-1-carboxylate

This step involves the formation of a cyanohydrin from N-Boc-4-piperidone.

• Materials:

  • tert-butyl 4-oxopiperidine-1-carboxylate (N-Boc-4-piperidone)

  • Trimethylsilyl cyanide (TMSCN)

  • Zinc iodide (ZnI₂)

  • Dichloromethane (DCM), anhydrous

  • Aqueous HCl (1 M)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a stirred solution of N-Boc-4-piperidone (1.0 eq) in anhydrous DCM at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add TMSCN (1.2 eq) followed by a catalytic amount of ZnI₂.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of 1 M HCl at 0 °C.

  • Separate the organic layer, and wash it sequentially with water, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude cyanohydrin, which can often be used in the next step without further purification.

Step 1b: Synthesis of tert-butyl 4-cyano-4-fluoropiperidine-1-carboxylate

This step introduces the fluorine atom via a nucleophilic fluorination reaction.

• Materials:

  • tert-butyl 4-cyano-4-hydroxypiperidine-1-carboxylate

  • Diethylaminosulfur trifluoride (DAST)

  • Dichloromethane (DCM), anhydrous

• Procedure:

  • Dissolve the crude cyanohydrin from the previous step in anhydrous DCM and cool the solution to -78 °C under an inert atmosphere.

  • Slowly add DAST (1.5 eq) to the stirred solution.

  • Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir for an additional 2-4 hours.

  • Monitor the reaction by TLC.

  • Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NaHCO₃.

  • Separate the organic layer, wash with water and brine, and dry over anhydrous MgSO₄.

  • Filter and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired fluorinated nitrile.

Step 1c: Synthesis of (4-fluoropiperidin-4-yl)methanamine hydrochloride

This final step for the intermediate synthesis involves the reduction of the nitrile and removal of the Boc protecting group.

• Materials:

  • tert-butyl 4-cyano-4-fluoropiperidine-1-carboxylate

  • Lithium aluminum hydride (LiAlH₄)[1]

  • Tetrahydrofuran (THF), anhydrous

  • Sodium sulfate decahydrate (Na₂SO₄·10H₂O)

  • Hydrochloric acid (HCl) in 1,4-dioxane (4 M)

  • Diethyl ether

• Procedure:

  • To a suspension of LiAlH₄ (3.0 eq) in anhydrous THF at 0 °C under an inert atmosphere, add a solution of tert-butyl 4-cyano-4-fluoropiperidine-1-carboxylate (1.0 eq) in anhydrous THF dropwise.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours.

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction to 0 °C and carefully quench by the sequential addition of water (x mL), 15% aqueous NaOH (x mL), and water (3x mL), where x is the mass of LiAlH₄ in grams.

  • Stir the resulting mixture at room temperature for 1 hour, then add anhydrous MgSO₄ and stir for another 30 minutes.

  • Filter the solids and wash thoroughly with THF.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the crude amine in a minimal amount of diethyl ether and add 4 M HCl in 1,4-dioxane.

  • Collect the resulting precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield (4-fluoropiperidin-4-yl)methanamine as its hydrochloride salt.

Part 2: Synthesis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

This is the final step to obtain the target molecule through Boc protection of the primary amine.

• Materials:

  • (4-fluoropiperidin-4-yl)methanamine hydrochloride

  • Di-tert-butyl dicarbonate ((Boc)₂O)[2][3]

  • Triethylamine (TEA) or Sodium bicarbonate (NaHCO₃)

  • Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • Suspend (4-fluoropiperidin-4-yl)methanamine hydrochloride (1.0 eq) in DCM.

  • Add triethylamine (2.2 eq) and stir for 15 minutes at room temperature.

  • Add di-tert-butyl dicarbonate (1.1 eq) to the reaction mixture.

  • Stir the reaction at room temperature for 4-12 hours.[4]

  • Monitor the reaction progress by TLC.

  • Upon completion, dilute the reaction mixture with DCM and wash with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate as a pure solid.[1]

Caption: Mechanism of N-Boc protection using Boc anhydride.[5]

Materials and Methods Summary

Reagent/Material	Grade	Supplier	Purpose
tert-butyl 4-oxopiperidine-1-carboxylate	≥98%	Commercial	Starting Material
Trimethylsilyl cyanide (TMSCN)	≥97%	Commercial	Cyanating agent
Zinc iodide (ZnI₂)	Anhydrous, ≥98%	Commercial	Catalyst
Diethylaminosulfur trifluoride (DAST)	≥97%	Commercial	Fluorinating agent
Lithium aluminum hydride (LiAlH₄)	95%	Commercial	Reducing agent
Di-tert-butyl dicarbonate ((Boc)₂O)	≥97%	Commercial	Boc-protecting agent
Triethylamine (TEA)	≥99.5%, anhydrous	Commercial	Base
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Commercial	Solvent
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Commercial	Solvent
Hydrochloric acid in 1,4-dioxane	4 M	Commercial	Reagent for salt formation
Silica gel	60 Å, 230-400 mesh	Commercial	Stationary phase for chromatography

Product Characterization

The identity and purity of the final product, tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, should be confirmed by standard analytical techniques.

Analysis	Expected Results
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): ~4.8 (br s, 1H, NH-Boc), ~3.2-3.4 (m, 2H, CH₂-N-Boc), ~2.8-3.0 (m, 4H, piperidine CH₂), ~1.8-2.0 (m, 4H, piperidine CH₂), 1.45 (s, 9H, C(CH₃)₃)
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm): ~156.0 (C=O), ~93.0 (d, ¹JCF, C-F), ~79.5 (C(CH₃)₃), ~45.0 (CH₂-N), ~40.0 (piperidine CH₂), ~35.0 (d, ²JCF, piperidine CH₂), 28.4 (C(CH₃)₃)
Mass Spec. (ESI+)	m/z: 247.16 [M+H]⁺, 191.14 [M-tBu+H]⁺, 147.13 [M-Boc+H]⁺

Safety Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and appropriate gloves, must be worn at all times.

• Trimethylsilyl cyanide (TMSCN): Highly toxic and volatile. Handle with extreme caution in a fume hood. Can release hydrogen cyanide gas upon contact with acids or moisture.

• Diethylaminosulfur trifluoride (DAST): Corrosive and reacts violently with water. Handle with care, avoiding contact with skin and eyes.

• Lithium aluminum hydride (LiAlH₄): Highly reactive and pyrophoric. Reacts violently with water and protic solvents. Handle under an inert atmosphere.

• Di-tert-butyl dicarbonate ((Boc)₂O): Irritant and sensitizer. Avoid inhalation and contact with skin.[6][7][8][9]

• Fluorinated piperidines: Handle with care as fluorinated organic compounds can have unpredictable toxicity.[10]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield in fluorination step	Incomplete reaction; decomposition of DAST.	Ensure anhydrous conditions. Use freshly opened or distilled DAST. Increase reaction time or temperature carefully.
Incomplete reduction of nitrile	Insufficient LiAlH₄; short reaction time.	Use a larger excess of LiAlH₄. Increase reflux time. Ensure anhydrous conditions.
Incomplete Boc protection	Insufficient (Boc)₂O; inactive amine (protonated).	Add a slight excess of (Boc)₂O. Ensure sufficient base is present to neutralize the hydrochloride salt.
Presence of di-Boc protected product	Not applicable for this substrate.	-
Difficulty in purification	Co-elution of impurities.	Optimize the solvent system for column chromatography. Consider an alternative purification method like crystallization.

References

• BenchChem. (2025). Application Notes and Protocols for N-Boc Protection of Primary Amines. BenchChem.
• Chemistry LibreTexts. (2023). Conversion of nitriles to 1° amines using LiAlH4.
• Fisher Scientific. (n.d.). Amine Protection / Deprotection.
• University of Calgary. (n.d.). Ch20: Reduction of Nitriles using LiAlH4 to amines.
• BenchChem. (2025). A Comparative Guide to Purification Techniques for N-Boc Protected Compounds.
• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O).
• Wikipedia. (n.d.).
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• Sigma-Aldrich. (n.d.).
• BenchChem. (2025). An In-depth Technical Guide to the Boc Protection Mechanism for Amines.
• CXZ011. (n.d.).
• AK Scientific, Inc. (n.d.). Safety Data Sheet: cis-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl.
• TCI Chemicals. (2025).
• Carl ROTH. (2016).
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Application Notes and Protocols for the Experimental Use of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate in PROTACs

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

Proteolysis-targeting chimeras (PROTACs) have emerged as a transformative therapeutic modality, leveraging the cell's own ubiquitin-proteasome system to selectively eliminate disease-causing proteins.[1] The rational design of these heterobifunctional molecules, which consist of a warhead for the protein of interest (POI), an E3 ligase ligand, and a connecting linker, is paramount to their success.[2] This document provides an in-depth guide to the experimental use of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate , a versatile building block for the linker component of PROTACs. We will explore the strategic incorporation of this fluorinated piperidine moiety to enhance the physicochemical and pharmacokinetic properties of the resulting PROTACs, and provide detailed, field-proven protocols for its integration into a PROTAC synthesis workflow.

Introduction: The Critical Role of the Linker in PROTAC Design

PROTACs function by inducing the proximity of a target protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target.[3] While the warhead and the E3 ligase ligand provide the binding specificity, the linker is a critical determinant of a PROTAC's efficacy, influencing the stability and geometry of the ternary complex (POI-PROTAC-E3 ligase), as well as the overall drug-like properties of the molecule.[2]

The incorporation of rigid heterocyclic scaffolds, such as piperidine, into the linker can pre-organize the PROTAC into a conformation favorable for ternary complex formation.[4] Furthermore, the strategic placement of fluorine atoms can modulate key properties including lipophilicity, membrane permeability, metabolic stability, and the basicity (pKa) of nearby nitrogen atoms.[5][6] tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate offers a unique combination of these features: a rigid piperidine core, a strategically placed fluorine atom, and a Boc-protected primary amine that serves as a versatile handle for conjugation.

The Strategic Advantage of the 4-Fluoropiperidine Moiety

The inclusion of the 4-fluoropiperidine group from tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate can confer several advantages to a PROTAC molecule:

• Modulation of Physicochemical Properties: Fluorination is a well-established strategy in medicinal chemistry to fine-tune lipophilicity and basicity. The electron-withdrawing nature of fluorine can lower the pKa of the piperidine nitrogen, which can be beneficial in mitigating off-target effects associated with highly basic amines.[5][7]

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. Incorporating fluorine at the 4-position of the piperidine ring can block a potential site of metabolism, thereby increasing the half-life of the PROTAC.[6]

• Improved Membrane Permeability and Solubility: The introduction of fluorine can influence a molecule's conformational preferences and hydrogen bonding capabilities, which can in turn affect its solubility and ability to cross cell membranes. The piperazine and piperidine moieties have been shown to reduce lipophilicity and metabolic clearance.[8]

• Conformational Rigidity: The piperidine ring provides a degree of rigidity to the linker, which can help to properly orient the warhead and E3 ligase ligand for optimal ternary complex formation.[2][4]

Experimental Workflow: Synthesis of a PROTAC Incorporating the 4-Fluoropiperidine Linker

The synthesis of a PROTAC using tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate typically follows a modular, stepwise approach. The Boc-protected amine allows for the sequential coupling of the linker to the other components of the PROTAC. The general workflow is depicted below:

General workflow for the modular synthesis of PROTACs.

Detailed Experimental Protocols

Protocol 1: Boc Deprotection of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

This protocol describes the removal of the tert-butoxycarbonyl (Boc) protecting group to yield the free primary amine, which is then ready for coupling.[9]

Materials:

• tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (1.0 eq)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard glassware for organic synthesis

• Magnetic stirrer and stir bar

Procedure:

• Dissolve tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate in anhydrous DCM (final concentration of approximately 0.1 M).

• Cool the solution to 0 °C using an ice bath.

• Slowly add TFA (20-50% v/v in DCM) to the stirred solution.[9]

• Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the progress of the deprotection by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.[9]

• Upon completion, carefully concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.[9]

• To ensure complete removal of residual TFA, co-evaporate the residue with toluene (2 x 10 mL).[10]

• The resulting TFA salt of (4-fluoropiperidin-4-yl)methanamine can be used directly in the next step or after a basic workup. For workup, dissolve the residue in DCM and wash with saturated aqueous NaHCO₃ solution, followed by brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the free amine.

Trustworthiness Note: Complete removal of TFA is crucial as it can interfere with the subsequent coupling reaction. Co-evaporation with toluene is a reliable method to achieve this.[10]

Protocol 2: Amide Bond Formation – Coupling of the Deprotected Linker to a Carboxylic Acid-Functionalized Warhead

This protocol details the coupling of the newly formed primary amine with a "warhead" molecule containing a carboxylic acid functional group. This is a standard and robust method for forming the amide bond that will connect the linker to the protein of interest ligand.[1][11]

Materials:

• (4-fluoropiperidin-4-yl)methanamine (TFA salt or free amine from Protocol 1) (1.1 eq)

• Carboxylic acid-functionalized warhead (Warhead-COOH) (1.0 eq)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 eq)

• DIPEA (N,N-Diisopropylethylamine) (3.0-5.0 eq, use the higher end if starting with the TFA salt)[10]

• Anhydrous Dimethylformamide (DMF)

• Standard glassware for organic synthesis under an inert atmosphere (e.g., nitrogen or argon)

• Magnetic stirrer and stir bar

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the Warhead-COOH in anhydrous DMF.

• Add HATU and DIPEA to the solution and stir for 15 minutes at room temperature to activate the carboxylic acid.[11]

• Add a solution of the deprotected linker in a minimal amount of anhydrous DMF to the reaction mixture.

• Stir the reaction at room temperature for 4-16 hours. Monitor the reaction progress by LC-MS.[9]

• Upon completion, dilute the reaction mixture with ethyl acetate or DCM.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).[10]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or preparative HPLC to obtain the pure Warhead-Linker intermediate.

Expertise & Experience Note: The choice of coupling reagent (HATU is a common and effective choice) and base (DIPEA is a non-nucleophilic base suitable for this reaction) is critical for efficient amide bond formation with minimal side products. The reaction should be carried out under anhydrous conditions to prevent hydrolysis of the activated ester intermediate.

Protocol 3: Functionalization of the Piperidine Nitrogen and Final Coupling to an E3 Ligase Ligand

This protocol outlines the functionalization of the secondary amine on the piperidine ring, followed by coupling to the E3 ligase ligand. This example assumes the piperidine nitrogen will be acylated, but other functionalizations are possible depending on the desired linker structure.

Materials:

• Warhead-Linker intermediate from Protocol 2 (1.0 eq)

• E3 ligase ligand with a carboxylic acid functional group (e.g., a derivative of pomalidomide or VHL ligand) (1.2 eq)

• HATU (1.5 eq)

• DIPEA (4.0-5.0 eq)

• Anhydrous DMF

• Preparative HPLC system for purification

Procedure:

• Dissolve the Warhead-Linker intermediate and the E3 ligase ligand-COOH in anhydrous DMF under an inert atmosphere.

• Add DIPEA to the reaction mixture.

• Add HATU to the reaction mixture and stir at room temperature for 4-6 hours.[10]

• Monitor the reaction progress by LC-MS.

• Upon completion, perform an aqueous workup as described in Protocol 2, Step 5-7.

• Purify the crude final PROTAC by preparative HPLC.

• Characterize the final product by LC-MS and NMR to confirm its identity and purity.

Illustrative structure of a PROTAC incorporating the linker.

Data Presentation and Interpretation

The successful synthesis of the PROTAC should be confirmed by analytical techniques.

Analytical Technique	Purpose	Expected Outcome
LC-MS	Monitor reaction progress and confirm the mass of intermediates and the final product.	A peak corresponding to the calculated molecular weight of the desired product.
¹H and ¹⁹F NMR	Confirm the structure and purity of the final PROTAC.	Characteristic peaks corresponding to the protons and fluorine atom of the 4-fluoropiperidine moiety, as well as signals from the warhead and E3 ligase ligand.
Preparative HPLC	Purify the final PROTAC to a high degree of purity (>95%).	A single major peak in the chromatogram of the purified sample.

Biological Evaluation of the Synthesized PROTAC

Once synthesized and purified, the PROTAC's biological activity must be assessed.

Protocol 4: Western Blot Analysis of Target Protein Degradation

This protocol is a standard method to quantify the degradation of the target protein in a cellular context.[12]

Materials:

• Cell line expressing the target protein

• Synthesized PROTAC

• Cell lysis buffer

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Plate cells and allow them to adhere overnight.

• Treat cells with varying concentrations of the PROTAC (e.g., 0.1 nM to 10 µM) for a specified time (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

• Lyse the cells and quantify the total protein concentration using a BCA assay to ensure equal protein loading for each sample.

• Separate the protein lysates by SDS-PAGE and transfer the proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against the target protein overnight at 4 °C.

• Wash the membrane and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with the primary antibody for the loading control to normalize the data.

Data Analysis: Quantify the band intensities and normalize the target protein levels to the loading control. Calculate the DC₅₀ value, which is the concentration of the PROTAC that induces 50% degradation of the target protein.

Conclusion

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is a valuable and strategic building block for the synthesis of novel PROTACs. Its incorporation into the linker can impart favorable physicochemical and pharmacokinetic properties, potentially leading to more potent and drug-like protein degraders. The protocols outlined in this document provide a robust framework for the successful synthesis and evaluation of PROTACs containing this fluorinated piperidine moiety. As with any PROTAC design, empirical optimization of the linker length and composition is often necessary to achieve maximal degradation efficacy for a given target and E3 ligase pair.[13]

References

• Troup, R. (2023). Exploring linker fluorination to optimise PROTAC potency, selectivity, and physical properties. University of Southampton. [Link]

• ResearchGate. (n.d.). Scope of PROTAC synthesis via amide coupling. [Link]

• ACS Publications. (2021). Factors to Consider for Synthesis in 1536-Well Plates: An Amide Coupling Case Study for PROTAC Synthesis. The Journal of Organic Chemistry. [Link]

• National Center for Biotechnology Information. (n.d.). 4-Fluoropiperidine. PubChem. [Link]

• National Center for Biotechnology Information. (2021). Current strategies for the design of PROTAC linkers: a critical review. PMC. [Link]

• National Center for Biotechnology Information. (2021). Late-stage synthesis of heterobifunctional molecules for PROTAC applications via ruthenium-catalysed C‒H amidation. [Link]

• ResearchGate. (2022). Experimental pKa values of piperazine-containing PROTACs. [Link]

• National Center for Biotechnology Information. (n.d.). 4-Fluoropiperidine hydrochloride. PubChem. [Link]

• MDPI. (2022). Discovery of E3 Ligase Ligands for Target Protein Degradation. [Link]

• Diva-portal.org. (2021). Chemical design, synthesis and biological evaluation of novel proteolysis targeting chimeras (PROTACs) for the degradation of NU. [Link]

• Aapptec Peptides. (n.d.). N-Terminal Deprotection - Fmoc removal. [Link]

• Scientific Update. (2019). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. [Link]

• ResearchGate. (2021). (PDF) E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. [Link]

• Springer. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state?. [Link]

• El-Feky, M. (2024). Fluorine in drug discovery: Role, design and case studies. [Link]

• ResearchGate. (n.d.). (A–F) Previous works on the impact of the fluorination on physicochemical properties of saturated cyclic compounds. [Link]

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Introduction: The Strategic Advantage of Fluorinated Piperidine Scaffolds in Modern Drug Discovery

An In-Depth Guide to the Synthetic Utility of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

The piperidine ring is one of the most ubiquitous saturated N-heterocyclic systems found in pharmaceuticals, prized for its ability to impart favorable physicochemical properties and provide a three-dimensional framework for precise interaction with biological targets.[1][2] In the relentless pursuit of novel therapeutics with improved efficacy and safety profiles, the strategic incorporation of fluorine into these scaffolds has emerged as a powerful tool in medicinal chemistry.[2]

Fluorine, with its unique electronic properties, can profoundly influence a molecule's pKa, metabolic stability, lipophilicity, and binding interactions.[2] Specifically, the introduction of a fluorine atom at the C4 position of a piperidine ring, adjacent to an aminomethyl substituent, creates a valuable molecular building block. This substitution can modulate the basicity of the piperidine nitrogen, a critical factor that can influence drug-target interactions and reduce off-target effects, such as hERG potassium ion channel binding, which is often associated with cardiovascular toxicity.[2]

This application note provides a detailed guide to tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate , a bifunctional synthetic building block that masterfully combines the structural benefits of a 4-fluoro-4-(aminomethyl)piperidine core with the synthetic versatility afforded by a tert-butyloxycarbonyl (Boc) protecting group. We will explore its properties, detail key synthetic transformations, and provide robust, field-proven protocols for its application, empowering researchers to leverage this scaffold in the design and synthesis of next-generation therapeutics. This compound has been instrumental in developing novel antagonists for targets like T-type Ca2+ channels, showcasing its real-world impact.[3][4]

Physicochemical Properties and Handling

Understanding the fundamental properties of a building block is paramount for its successful application. The key characteristics of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate are summarized below.

Property	Value
Chemical Name	tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate
Common Synonyms	1-Boc-4-(aminomethyl)-4-fluoropiperidine
CAS Number	871022-62-7[5], 620611-27-0[6]
Molecular Formula	C₁₁H₂₁FN₂O₂[5]
Molecular Weight	232.29 g/mol [6]
Appearance	Off-white to pale yellow solid or oil
Boiling Point	282.6°C at 760 mmHg[5]

Safety and Handling: This compound should be handled by qualified professionals in a well-ventilated laboratory. It is classified as harmful if swallowed, causes skin irritation, and may cause serious eye irritation and respiratory irritation.[6][7] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Store the compound in a tightly sealed container in a cool, dry place under an inert atmosphere.[1]

Core Synthetic Applications and Protocols

The synthetic utility of this building block stems from the orthogonal reactivity of its two nitrogen atoms: the Boc-protected primary amine and the secondary amine of the piperidine ring. The robust nature of the Boc group allows for selective functionalization at the piperidine nitrogen, while its facile, acid-labile nature permits subsequent elaboration of the primary aminomethyl group.[8]

Workflow for Utilizing the Building Block

Caption: General synthetic pathways for elaborating the building block.

Part 1: Unmasking the Primary Amine - Boc Deprotection

The first critical step for reactions involving the aminomethyl group is the removal of the Boc protector. This is reliably achieved under acidic conditions.[9][10]

Causality Behind the Protocol: The mechanism relies on protonation of the Boc group's carbonyl oxygen by a strong acid (like TFA or HCl). This enhances the electrophilicity of the carbonyl carbon, facilitating the departure of the highly stable tert-butyl cation. The resulting carbamic acid intermediate is unstable and spontaneously decarboxylates to yield the free primary amine salt and carbon dioxide gas.[9][11] Using anhydrous solvents is crucial to prevent water from competing with the substrate or interfering with the reaction.

Protocol 1: Boc Deprotection with Trifluoroacetic Acid (TFA)

Caption: Workflow for Boc deprotection using TFA.

Step-by-Step Methodology:

• Reaction Setup: Dissolve tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.1-0.2 M in a round-bottom flask equipped with a magnetic stir bar.

• Reagent Addition: Cool the solution to 0°C in an ice bath. Slowly add trifluoroacetic acid (TFA) (5-10 eq) dropwise. Causality: The reaction is exothermic and evolves CO₂ and isobutylene gas; slow addition at low temperature controls the reaction rate and ensures safety.[9][10]

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 1-3 hours.

• Monitoring: Monitor the reaction's completion by TLC or LC-MS by observing the disappearance of the starting material.

• Workup (to obtain free base):

  • Concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

  • Carefully dissolve the residue in water and cool in an ice bath.

  • Slowly add a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the pH is >9 to neutralize the acid and deprotonate the ammonium salt.

  • Extract the aqueous layer with an organic solvent such as ethyl acetate or DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the deprotected product, 4-(aminomethyl)-4-fluoropiperidine.

Part 2: Building Complexity - Reductive Amination

With the primary amine unmasked, reductive amination is a powerful and reliable method for forming C-N bonds, allowing for the introduction of a wide variety of substituents.[12]

Causality Behind the Protocol: This one-pot reaction involves the initial formation of an imine intermediate between the primary amine and a carbonyl compound (aldehyde or ketone). This is followed by an in-situ reduction using a hydride reagent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is an ideal choice as it is mild enough not to reduce the aldehyde/ketone starting material but is highly effective at reducing the protonated imine intermediate.[13] The reaction is often performed in chlorinated solvents like DCM or 1,2-dichloroethane (DCE).

Protocol 2: Reductive Amination with Sodium Triacetoxyborohydride

Caption: Workflow for reductive amination.

Step-by-Step Methodology:

• Reaction Setup: To a solution of 4-(aminomethyl)-4-fluoropiperidine (1.0 eq) in anhydrous DCM, add the desired aldehyde or ketone (1.0-1.2 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours. For less reactive carbonyls, the addition of a small amount of acetic acid can catalyze imine formation.

• Reduction: Add sodium triacetoxyborohydride (1.2-1.5 eq) portion-wise to the reaction mixture. The reaction is typically stirred at room temperature for 12-24 hours.

• Monitoring: Track the consumption of the imine intermediate and the appearance of the product by TLC or LC-MS.

• Workup:

  • Quench the reaction by slowly adding a saturated aqueous NaHCO₃ solution.

  • Separate the organic layer. Extract the aqueous layer twice more with DCM.

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solution under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to afford the desired N-alkylated product.

Representative Data for Reductive Amination:

Aldehyde	Product	Typical Yield (%)
Benzaldehyde	N-Benzyl-4-(aminomethyl)-4-fluoropiperidine	85-95%[13]
4-Fluorobenzaldehyde	N-(4-Fluorobenzyl)-4-(aminomethyl)-4-fluoropiperidine	80-90%
Isovaleraldehyde	N-(3-Methylbutyl)-4-(aminomethyl)-4-fluoropiperidine	75-85%

Part 3: Functionalizing the Piperidine Nitrogen

A key advantage of this building block is the ability to perform chemistry on the piperidine nitrogen while the primary amine remains protected. This allows for the synthesis of N-substituted derivatives that can be deprotected later.

Protocol 3: N-Arylation via Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction is a cornerstone of modern synthesis for forming aryl-amine bonds.[14]

Causality Behind the Protocol: The reaction involves the catalytic cycle of a palladium complex. Oxidative addition of the palladium(0) catalyst to an aryl halide or triflate, followed by coordination to the piperidine nitrogen and subsequent reductive elimination, forms the desired C-N bond. The choice of ligand is critical for stabilizing the palladium catalyst and promoting the reaction, while a strong base is required to deprotonate the amine, making it a more active nucleophile.

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried flask under an inert atmosphere (Nitrogen or Argon), combine the aryl bromide or iodide (1.0 eq), tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (1.2-1.5 eq), a palladium catalyst (e.g., Pd₂(dba)₃, 2-5 mol%), a suitable phosphine ligand (e.g., BINAP, Xantphos, 4-10 mol%), and a base (e.g., Cs₂CO₃ or NaOt-Bu, 2.0 eq).

• Solvent Addition: Add an anhydrous solvent such as toluene or dioxane via syringe.

• Reaction: Heat the reaction mixture to 80-110°C and stir for 4-24 hours.

• Monitoring: Monitor the reaction progress by LC-MS.

• Workup:

  • Cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

  • Filter the mixture through a pad of Celite to remove the palladium catalyst and inorganic salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by column chromatography to yield the N-arylpiperidine derivative.

Conclusion

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is a highly valuable and versatile building block for medicinal chemistry and drug discovery. Its design provides an elegant solution for introducing the fluorinated piperidine motif, a scaffold known to enhance pharmacological properties. The orthogonal protecting group strategy enables researchers to selectively and efficiently functionalize either the primary aminomethyl group or the piperidine nitrogen, opening access to a vast and diverse chemical space. The robust and reproducible protocols detailed in this guide provide a clear roadmap for leveraging this powerful tool in the synthesis of novel and complex molecular architectures.

References

• Bio-protocol. (n.d.). General Procedure for Boc Deprotection (General Procedure B). Retrieved from [Link]

• Hebei Boze Chemical Co., Ltd. (2023, July 4). BOC Protection and Deprotection. Retrieved from [Link][10]

• Shipe, W. D., et al. (2008). Design, synthesis, and evaluation of a novel 4-aminomethyl-4-fluoropiperidine as a T-type Ca2+ channel antagonist. Journal of Medicinal Chemistry, 51(13), 3692-5. [Link][3]

• ACS Publications. (2024, April 25). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link][11]

• Elsevier Pure. (2008). Design, synthesis, and evaluation of a novel 4-aminomethyl-4- fluoropiperidine as a T-type Ca2+ channel antagonist. Retrieved from [Link][4]

• Scientific Update. (2019, November 19). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Retrieved from [Link][2]

• ResearchGate. (n.d.). Reductive amination and amide synthesis. Retrieved from [Link]

• Ark Pharma Scientific Limited. (n.d.). tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate. Retrieved from [Link]

• PubMed. (2010). Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines. Retrieved from [Link]

• Reddit. (2024, February 4). Does piperidine work in reductive amination like this?. r/chemhelp. Retrieved from [Link]

• Organic Reactions. (n.d.). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Retrieved from [Link][12]

• NIH National Library of Medicine. (n.d.). A Pd-Catalyzed [4 + 2] Annulation Approach to Fluorinated N-Heterocycles. Retrieved from [Link]

• PubChem. (n.d.). tert-Butyl 4-aminomethyl-4-fluoropiperidine-1-carboxylate. Retrieved from [Link][6]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link][8]

• PubChem. (n.d.). Tert-butyl (piperidin-4-ylmethyl)carbamate. Retrieved from [Link]

• Google Patents. (n.d.). US5272157A - Derivatives of 4-(aminomethyl) piperidine, their preparation and their therapeutic application.

• ResearchGate. (n.d.). Reaction with Boc‐piperazine (18) and (N‐Boc‐4‐amino)piperidine (19). Retrieved from [Link][14]

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Application Notes and Protocols for the Utilization of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate in Synthetic Chemistry

Introduction: A Versatile Fluorinated Building Block

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (CAS 871022-62-7) is a bifunctional synthetic building block of significant interest to researchers in medicinal chemistry and drug development. Its structure uniquely combines a secondary piperidine amine, temporarily masked by the steric hindrance of adjacent groups, and a primary amine protected by the acid-labile tert-butoxycarbonyl (Boc) group. The strategic placement of a fluorine atom at the C4 position offers a powerful tool for modulating the physicochemical properties of target molecules, such as basicity (pKa) and metabolic stability, which can be critical for optimizing pharmacokinetic and pharmacodynamic profiles.[1]

This guide provides detailed application notes and validated protocols for the key chemical transformations of this versatile reagent. The protocols are designed to be self-validating, with explanations of the underlying chemical principles and expected outcomes to ensure researchers can confidently and successfully employ this building block in their synthetic campaigns.

Core Applications and Reaction Principles

The utility of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate stems from the orthogonal reactivity of its two nitrogen centers. The secondary amine of the piperidine ring can be engaged in a variety of bond-forming reactions, while the Boc-protected primary amine remains shielded, allowing for sequential functionalization. Key applications include its use as a foundational scaffold for T-type calcium channel antagonists and as a linker in the burgeoning field of Proteolysis Targeting Chimeras (PROTACs).[2][3][4][5]

This document will detail protocols for three primary classes of reactions:

• N-Alkylation and N-Arylation of the Piperidine Nitrogen: Expanding the molecular complexity by forming new carbon-nitrogen bonds.

• Boc Deprotection: Unmasking the primary amine for subsequent elaboration.

• Reductive Amination: A reliable method for N-alkylation of the piperidine core.

Protocol I: N-Arylation via Nucleophilic Aromatic Substitution (SNAr)

The secondary amine of the piperidine ring is a competent nucleophile for participating in SNAr reactions with electron-deficient aromatic or heteroaromatic systems. This reaction is fundamental for creating complex molecular architectures, particularly in the synthesis of bioactive compounds. A representative protocol, adapted from procedures detailed in patent literature utilizing this building block, is provided below.

Causality of Experimental Choices:

• Solvent (DMSO): Dimethyl sulfoxide (DMSO) is a polar aprotic solvent that excels at solvating the reactants and accelerating SNAr reactions by stabilizing the charged Meisenheimer intermediate without protonating the nucleophile.

• Base (K2CO3): Potassium carbonate is a moderately strong inorganic base, sufficient to act as an acid scavenger for the HCl generated during the reaction, driving the equilibrium towards product formation. It is preferred over stronger bases which could promote side reactions.

• Temperature (140 °C): Elevated temperatures are often necessary to overcome the activation energy of the reaction, especially when the aromatic ring is not highly activated or when dealing with sterically hindered nucleophiles.

Step-by-Step Protocol:

• Reagent Preparation: In a dry reaction vessel, combine tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (1.0 eq.), the desired electron-deficient aryl halide (e.g., 2,5-dichloro-3-nitropyridine, 1.0-1.2 eq.), and potassium carbonate (2.0-3.0 eq.).

• Solvent Addition: Add anhydrous DMSO to the vessel to achieve a suitable concentration (typically 0.1-0.5 M).

• Reaction Execution: Heat the stirred reaction mixture to 140 °C under an inert atmosphere (e.g., nitrogen or argon).

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until consumption of the starting material is observed.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Carefully pour the mixture into water and extract the product with a suitable organic solvent, such as ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Parameter	Recommended Condition	Rationale
Solvent	DMSO, DMF, NMP	Polar aprotic, stabilizes intermediates
Base	K2CO3, Cs2CO3, DIPEA	Acid scavenger, drives equilibrium
Temperature	80 - 150 °C	Overcomes activation energy
Stoichiometry	1.0 - 1.2 eq. of electrophile	Ensures complete conversion of the piperidine

Protocol II: Boc Group Deprotection

The removal of the Boc protecting group is a critical step to liberate the primary aminomethyl functionality for further synthetic elaboration. This transformation is reliably achieved under acidic conditions. The mechanism involves protonation of the carbonyl oxygen, followed by the loss of the stable tert-butyl cation and subsequent decarboxylation of the resulting carbamic acid.

Causality of Experimental Choices:

• Reagent (TFA or HCl): Strong acids like trifluoroacetic acid (TFA) or hydrogen chloride (HCl) are required to efficiently cleave the acid-labile Boc group.

• Solvent (DCM or Dioxane): Dichloromethane (DCM) is a common choice for TFA-mediated deprotections as it is relatively non-polar and readily evaporated. 1,4-Dioxane is often used for HCl deprotections, as HCl is commercially available as a solution in this solvent.

• Temperature (Room Temperature): The reaction is typically rapid and exothermic, proceeding smoothly at ambient temperature without the need for heating.

Step-by-Step Protocol (TFA Method):

• Dissolution: Dissolve tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (1.0 eq.) in anhydrous dichloromethane (DCM).

• Acid Addition: Slowly add trifluoroacetic acid (TFA, 5-10 eq.) to the stirred solution at 0 °C (ice bath).

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

• Isolation: The resulting product will be the trifluoroacetate salt. To obtain the free amine, dissolve the residue in water, basify with a suitable base (e.g., saturated NaHCO3 or 1M NaOH) to pH > 10, and extract with an organic solvent (e.g., ethyl acetate or DCM). Dry the combined organic extracts over anhydrous Na2SO4, filter, and concentrate to yield the deprotected product.

Parameter	TFA Method	HCl Method
Solvent	Dichloromethane (DCM)	1,4-Dioxane or Methanol
Acid	Trifluoroacetic Acid (TFA)	4M HCl in Dioxane
Equivalents of Acid	5 - 10 eq.	5 - 10 eq.
Temperature	0 °C to Room Temperature	Room Temperature
Reaction Time	1 - 4 hours	2 - 6 hours

Protocol III: N-Alkylation via Reductive Amination

Reductive amination is a robust and widely used method for the N-alkylation of secondary amines.[5] This two-step, one-pot process involves the initial formation of an iminium ion intermediate between the piperidine nitrogen and a carbonyl compound (aldehyde or ketone), which is then reduced in situ by a mild reducing agent.

Causality of Experimental Choices:

• Reducing Agent (Sodium Triacetoxyborohydride - STAB): STAB is the reagent of choice for reductive aminations as it is a mild and selective hydride donor.[6] It is less reactive towards carbonyl groups than the iminium ion intermediate, which minimizes the side reaction of aldehyde or ketone reduction.[5]

• Solvent (DCE or DCM): Dichloroethane (DCE) or dichloromethane (DCM) are excellent non-protic solvents for this reaction, as they do not react with the reducing agent.

• Acid Catalyst (Acetic Acid): A catalytic amount of a weak acid like acetic acid can accelerate the formation of the iminium ion intermediate.

Step-by-Step Protocol:

• Initial Mixing: To a stirred solution of the aldehyde or ketone (1.0-1.2 eq.) in anhydrous dichloroethane (DCE), add tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (1.0 eq.).

• Iminium Formation: If desired, add a catalytic amount of glacial acetic acid (0.1 eq.) and stir the mixture at room temperature for 1-2 hours to facilitate iminium ion formation.

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.5-2.0 eq.) portion-wise to the reaction mixture. Be aware that the reaction may be exothermic.

• Reaction: Continue to stir the reaction at room temperature for 12-24 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO3). Extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate. The crude product can be purified by silica gel chromatography.

Parameter	Recommended Condition	Rationale
Reducing Agent	Sodium Triacetoxyborohydride (STAB)	Mild, selective for iminium ions
Solvent	Dichloroethane (DCE), Dichloromethane (DCM), THF	Anhydrous, non-protic
Temperature	Room Temperature	Mild conditions preserve functional groups
Catalyst (Optional)	Acetic Acid	Accelerates iminium ion formation

Visualizing the Synthetic Pathways

The following diagrams illustrate the core transformations described in this guide.

Figure 2: Reductive Amination Workflow

Conclusion

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is a highly valuable and versatile building block for modern drug discovery. The protocols outlined in this guide provide a robust framework for its successful implementation in various synthetic strategies. By understanding the principles behind the reaction conditions, researchers can effectively leverage the unique properties of this fluorinated piperidine derivative to accelerate their research and development efforts.

References

• Shipe, W. D., et al. (2008). Design, synthesis, and evaluation of a novel 4-aminomethyl-4-fluoropiperidine as a T-type Ca2+ channel antagonist. Journal of Medicinal Chemistry, 51(13), 3692-5. [Online] Available at: [Link]

• MCE. tert-Butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate | PROTAC连接子. [Online] Available at: [Link]

• Organic Chemistry Portal. Reductive Amination. [Online] Available at: [Link]

• Uchida, C., Sone, H., & Kawamura, K. (2006). OXYINDOLE DERVATIVES. U.S.

• Wikipedia. Reductive amination. [Online] Available at: [Link]

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of fluorine in medicinal chemistry. Journal of medicinal chemistry, 58(21), 8315–8359.

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Application Notes and Protocols for the Derivatization of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate for Novel Compounds

Abstract

The 4-fluoropiperidine moiety is a privileged scaffold in medicinal chemistry, recognized for its ability to modulate the physicochemical properties of bioactive molecules, such as pKa, lipophilicity, and metabolic stability.[1] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the derivatization of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, a versatile building block for the synthesis of novel compounds with potential therapeutic applications. Detailed protocols for Boc-deprotection and subsequent derivatization of the piperidine nitrogen through N-alkylation, reductive amination, amide coupling, and Buchwald-Hartwig amination are presented. This guide emphasizes the rationale behind experimental choices and provides self-validating protocols to ensure reproducibility and success in the synthesis of diverse compound libraries.

Introduction: The Significance of the 4-Fluoropiperidine Scaffold

The introduction of fluorine into organic molecules can profoundly influence their biological activity. In the context of piperidine-containing compounds, which are prevalent in numerous pharmaceuticals, a fluorine substituent can alter the basicity of the piperidine nitrogen, impacting its interaction with biological targets.[1][2] The piperidine ring itself is a common structural motif in a wide array of drugs and alkaloids, making its derivatives a focal point in drug design.[2][3] tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate serves as an excellent starting material for generating a library of novel compounds due to the presence of the Boc-protecting group, which allows for selective derivatization of the piperidine nitrogen upon its removal.

The strategic derivatization of this scaffold enables the exploration of structure-activity relationships (SAR) by introducing a variety of substituents at the piperidine nitrogen. This exploration is crucial in the optimization of lead compounds in drug discovery programs. The methodologies described herein are foundational for creating diverse chemical matter for screening and development.

Core Synthetic Strategy: Boc-Deprotection

The initial and critical step in the derivatization of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is the removal of the tert-butyloxycarbonyl (Boc) protecting group to liberate the secondary amine. The Boc group is widely used in organic synthesis due to its stability under various conditions and its straightforward cleavage under acidic conditions.[4][5] The choice of deprotection conditions is crucial to ensure high yield and purity of the resulting (4-fluoropiperidin-4-yl)methanamine.

Mechanism of Acid-Catalyzed Boc-Deprotection

The deprotection mechanism is initiated by the protonation of the carbonyl oxygen of the Boc group by a strong acid. This is followed by the loss of the stable tert-butyl cation and the formation of a transient carbamic acid intermediate, which readily decarboxylates to yield the free amine and carbon dioxide.[4][5]

Caption: General mechanism of acid-catalyzed Boc-deprotection.

Protocol 2.1: Boc-Deprotection using Trifluoroacetic Acid (TFA)

This protocol is suitable for small to medium-scale reactions where the volatility of TFA and its byproducts can be managed.

Materials:

• tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (1.0 eq) in anhydrous DCM (0.1-0.2 M).

• Cool the solution to 0 °C in an ice bath.

• Slowly add TFA (5-10 eq) to the stirred solution. Caution: The reaction is exothermic and evolves gas.[4]

• Remove the ice bath and stir the reaction mixture at room temperature for 1-3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Carefully neutralize the residue with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with DCM or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the crude (4-fluoropiperidin-4-yl)methanamine.

Protocol 2.2: Boc-Deprotection using Hydrochloric Acid (HCl) in Dioxane

This method is often preferred for larger-scale reactions as the product precipitates as the hydrochloride salt, simplifying isolation.[5]

Materials:

• tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

• 1,4-Dioxane, anhydrous

• 4 M HCl in 1,4-dioxane

• Diethyl ether

Procedure:

• Dissolve tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (1.0 eq) in anhydrous 1,4-dioxane.

• To the stirred solution, add a 4 M solution of HCl in 1,4-dioxane (5-10 eq).

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction progress by TLC or LC-MS.

• The product hydrochloride salt may precipitate. If so, collect the solid by filtration and wash with cold diethyl ether.[4][5]

• Alternatively, concentrate the reaction mixture under reduced pressure to obtain the hydrochloride salt.

• To obtain the free base, dissolve the salt in water and basify with a strong base (e.g., NaOH or K₂CO₃) and extract with an appropriate organic solvent.

Method	Reagent	Solvent	Temperature	Time	Work-up	Advantages	Disadvantages
2.1	TFA	DCM	0 °C to RT	1-3 h	Aqueous quench & extraction	Fast, efficient	Volatile and corrosive reagent
2.2	4M HCl	1,4-Dioxane	RT	2-4 h	Precipitation/Filtration	Easy product isolation	Dioxane is a peroxide former

Derivatization of the Piperidine Nitrogen

Once the Boc group is removed, the resulting secondary amine, (4-fluoropiperidin-4-yl)methanamine, is a versatile intermediate for a variety of derivatization reactions.

Caption: Workflow for the derivatization of the starting material.

N-Alkylation

Direct N-alkylation with alkyl halides is a straightforward method to introduce alkyl groups onto the piperidine nitrogen. The choice of base and solvent is critical to control mono- versus di-alkylation and to ensure a good reaction rate.[6]

Protocol 3.1.1: N-Alkylation with Alkyl Halides

Materials:

• (4-fluoropiperidin-4-yl)methanamine (or its HCl salt)

• Alkyl halide (e.g., bromide or iodide)

• Potassium carbonate (K₂CO₃) or N,N-Diisopropylethylamine (DIPEA)

• Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

Procedure:

• To a solution of (4-fluoropiperidin-4-yl)methanamine (1.0 eq) in anhydrous MeCN or DMF, add K₂CO₃ (2-3 eq) or DIPEA (2-3 eq).

• Add the alkyl halide (1.1-1.5 eq) dropwise at room temperature.

• Heat the reaction mixture to 50-80 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction mixture to room temperature and filter off any inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Reductive Amination

Reductive amination is a highly effective and versatile method for N-alkylation, particularly for introducing more complex substituents.[7] This reaction proceeds through the in-situ formation of an iminium ion from the condensation of the amine with an aldehyde or ketone, which is then reduced by a mild reducing agent like sodium triacetoxyborohydride.[7][8]

Protocol 3.2.1: Reductive Amination with Aldehydes/Ketones

Materials:

• (4-fluoropiperidin-4-yl)methanamine

• Aldehyde or ketone

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Acetic acid (optional, as a catalyst)

Procedure:

• Dissolve (4-fluoropiperidin-4-yl)methanamine (1.0 eq) and the aldehyde or ketone (1.0-1.2 eq) in anhydrous DCE or THF.

• Add a catalytic amount of acetic acid (optional).

• Stir the mixture at room temperature for 30-60 minutes to allow for iminium ion formation.

• Add NaBH(OAc)₃ (1.2-1.5 eq) portion-wise.

• Stir the reaction at room temperature until completion (monitor by TLC or LC-MS).

• Quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with DCM or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the product by flash column chromatography.

Reactant	Expected Product	Yield Range
Benzaldehyde	N-benzyl-(4-fluoropiperidin-4-yl)methanamine	85-95%
Acetone	N-isopropyl-(4-fluoropiperidin-4-yl)methanamine	70-85%
Cyclohexanone	N-cyclohexyl-(4-fluoropiperidin-4-yl)methanamine	80-90%

Amide Coupling

The formation of an amide bond by coupling the piperidine nitrogen with a carboxylic acid is a cornerstone of medicinal chemistry.[9] This reaction typically requires the activation of the carboxylic acid using a coupling agent.

Protocol 3.3.1: Amide Coupling using HATU

Materials:

• (4-fluoropiperidin-4-yl)methanamine

• Carboxylic acid

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA

• Anhydrous DMF

Procedure:

• Dissolve the carboxylic acid (1.0 eq), HATU (1.1 eq), and DIPEA (2.0 eq) in anhydrous DMF.

• Stir the mixture at room temperature for 15-20 minutes to pre-activate the carboxylic acid.

• Add a solution of (4-fluoropiperidin-4-yl)methanamine (1.1 eq) in anhydrous DMF to the reaction mixture.

• Stir at room temperature until the reaction is complete (monitor by TLC or LC-MS).

• Dilute the reaction mixture with ethyl acetate and wash with saturated aqueous NaHCO₃ solution (2x), followed by brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds, enabling the synthesis of N-aryl piperidines.[10][11] This reaction has broad substrate scope and functional group tolerance.[10]

Protocol 3.4.1: Palladium-Catalyzed N-Arylation

Materials:

• (4-fluoropiperidin-4-yl)methanamine

• Aryl halide (bromide, iodide) or triflate

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., XPhos, SPhos, or BINAP)

• Sodium tert-butoxide (NaOtBu) or Cesium carbonate (Cs₂CO₃)

• Anhydrous toluene or dioxane

Procedure:

• In a glovebox or under an inert atmosphere, combine the aryl halide (1.0 eq), (4-fluoropiperidin-4-yl)methanamine (1.2 eq), Pd₂(dba)₃ (1-5 mol%), the phosphine ligand (2-10 mol%), and NaOtBu (1.4 eq) or Cs₂CO₃ (2.0 eq).

• Add anhydrous toluene or dioxane.

• Seal the reaction vessel and heat to 80-110 °C until the starting material is consumed (monitor by GC-MS or LC-MS).

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the product by flash column chromatography.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Characterization of Novel Compounds

The structural elucidation of the newly synthesized derivatives is paramount. A combination of spectroscopic techniques should be employed for unambiguous characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for confirming the structure of the fluorinated piperidine derivatives.[12] The ¹⁹F NMR will show a characteristic signal for the fluorine atom, and its coupling to adjacent protons can provide valuable conformational information.[13]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition of the synthesized compounds. The fragmentation patterns of fluorinated compounds in mass spectrometry can be complex, but often provide valuable structural information.[14][15] While electron ionization (EI) may not always show the molecular ion for fluorinated compounds, softer ionization techniques like field ionization (FI) or chemical ionization (CI) can be more effective.[16]

Conclusion

The derivatization of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate provides a robust platform for the generation of novel and diverse libraries of 4-fluoropiperidine-containing compounds. The protocols detailed in this application note offer reliable and reproducible methods for Boc-deprotection followed by N-alkylation, reductive amination, amide coupling, and Buchwald-Hartwig amination. These strategies are fundamental for medicinal chemists and drug discovery professionals seeking to explore the chemical space around this important scaffold and to develop new therapeutic agents.

References

• Application Note: Boc Deprotection of ortho-methyl 4-Anilino-1-Boc-piperidine. Benchchem.
• Application Notes and Protocols for the Deprotection of the Boc Group from N-Boc-piperazine-C3-COOH Deriv
• Mass spectra of fluorocarbons. National Institute of Standards and Technology.
• General Procedure for Boc Deprotection (General Procedure B). Bio-protocol.
• Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling.
• Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. PubMed.
• Application Notes: Amide Bond Formation with Piperidine-C-Pip-C2-Pip-C2-OH for PROTAC Synthesis. Benchchem.
• Application Notes and Protocols for N-Alkylation of 4-Piperidinecarboxamide. Benchchem.
• Studies on organic fluorine compounds. II.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Detection of molecular ions of fluorine compounds by GC/FI-TOFMS. JEOL.
• Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations.
• Procedure for N-alkylation of Piperidine?
• Buchwald–Hartwig amin
• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable.
• High-Yielding Syntheses of 1-Piperidin-4-yl Butyro- and Valerolactams through a Tandem Reductive Amination−Lactamization (Reductive Lactamization).
• Conformational analysis of fluorinated pyrrolidines using 19F-1H scalar couplings and heteronuclear NOEs. PubMed.

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The Strategic Application of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate in Modern Medicinal Chemistry

Introduction: A Privileged Scaffold in Drug Discovery

In the landscape of contemporary medicinal chemistry, the quest for novel molecular entities with enhanced pharmacological profiles is a perpetual endeavor. Within this pursuit, certain structural motifs emerge as "privileged scaffolds" due to their consistent appearance in a multitude of biologically active compounds. The piperidine ring, a ubiquitous N-heterocycle, is a prime example, gracing the structures of numerous FDA-approved drugs.[1][2] Its conformational flexibility and ability to present substituents in a defined three-dimensional space make it an ideal framework for optimizing drug-target interactions.[1] The strategic incorporation of fluorine into these scaffolds has become a cornerstone of modern drug design, offering a powerful tool to modulate key physicochemical and pharmacokinetic properties.[3] This guide delves into the medicinal chemistry applications of a particularly valuable building block: tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate .

This bifunctional molecule masterfully combines the advantageous properties of the piperidine core with the strategic placement of a fluorine atom and a readily manipulable aminomethyl side chain, protected by a tert-butyloxycarbonyl (Boc) group. The Boc protecting group is instrumental in synthetic strategies, enabling selective reactions at other molecular sites before its facile removal under acidic conditions.[4] The true ingenuity of this building block, however, lies in the synergistic interplay of its constituent parts. The 4-fluoropiperidine moiety is not merely a passive scaffold; it actively contributes to the drug-like properties of the final molecule.

The electron-withdrawing nature of the fluorine atom at the 4-position significantly lowers the pKa of the piperidine nitrogen. This modulation of basicity is a critical strategy for improving oral bioavailability, as it can prevent unwanted interactions with acidic organelles and reduce off-target effects, such as hERG channel binding, which can lead to cardiotoxicity.[5] Furthermore, the C-F bond can enhance metabolic stability by blocking potential sites of oxidative metabolism.[3] This guide will provide an in-depth exploration of the applications of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, complete with detailed protocols for its synthesis and its utilization in the development of a potent and selective T-type calcium channel antagonist.

Key Physicochemical Properties

A foundational understanding of the physicochemical properties of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is essential for its effective application in drug design and synthesis.

Property	Value	Source
CAS Number	871022-62-7	[6]
Molecular Formula	C11H21FN2O2	[6]
Molecular Weight	232.30 g/mol	[6]
Appearance	White to off-white solid	Commercially available
Solubility	Soluble in methanol, ethanol, and dichloromethane	General knowledge

Application Spotlight: Synthesis of a Potent T-Type Calcium Channel Antagonist

A compelling example of the utility of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is its role as a key intermediate in the synthesis of a potent and selective T-type calcium channel antagonist, designated as compound (S)-5 in the seminal work by Shipe et al. (2008).[7][8] T-type calcium channels are implicated in a variety of neurological disorders, including epilepsy and neuropathic pain, making them a significant therapeutic target.[7] The development of selective antagonists has been a challenge, with many early compounds suffering from off-target effects and poor pharmacokinetic profiles. The strategic incorporation of the 4-aminomethyl-4-fluoropiperidine scaffold was instrumental in overcoming these hurdles, leading to a compound with excellent in vivo efficacy in preclinical models of CNS disorders and a favorable cardiovascular safety profile.[7][8][9]

The synthesis of this antagonist showcases a multi-step sequence where our building block serves as the central scaffold upon which the final pharmacophore is assembled. The subsequent protocols will detail both the synthesis of the building block itself and its elaboration into this high-value therapeutic candidate.

Experimental Protocols

Part 1: Synthesis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

This protocol is adapted from the work of Cantillo et al. (2010), which describes an efficient synthesis of aminomethylated 4-fluoropiperidines. The key transformation involves the regioselective bromofluorination of an exocyclic methylene piperidine, followed by nucleophilic displacement of the bromide with azide and subsequent reduction.

Synthetic Workflow:

Caption: Synthetic pathway for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate.

Step-by-Step Protocol:

• Synthesis of tert-Butyl 4-bromomethyl-4-fluoropiperidine-1-carboxylate:

  • To a solution of 1-tert-butyl 4-methylenepiperidine (1.0 eq) in dry dichloromethane (DCM), add triethylamine trihydrofluoride (Et3N·3HF) (2.5 eq) at 0 °C.

  • Subsequently, add N-bromosuccinimide (NBS) (1.5 eq) portion-wise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 3 hours.

  • Upon completion, carefully pour the mixture into a 0.5 M aqueous solution of sodium hydroxide (NaOH) and extract with DCM.

  • Wash the combined organic layers with 0.5 M NaOH and brine, dry over anhydrous magnesium sulfate (MgSO4), filter, and concentrate under reduced pressure to yield the crude product, which is used in the next step without further purification.

• Synthesis of tert-Butyl 4-azidomethyl-4-fluoropiperidine-1-carboxylate:

  • Dissolve the crude tert-butyl 4-bromomethyl-4-fluoropiperidine-1-carboxylate (1.0 eq) in dimethylformamide (DMF).

  • Add sodium azide (NaN3) (1.5 eq) and heat the mixture to 80 °C.

  • Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

  • Cool the reaction mixture to room temperature, pour it into water, and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

• Synthesis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate:

  • Dissolve the purified tert-butyl 4-azidomethyl-4-fluoropiperidine-1-carboxylate (1.0 eq) in methanol.

  • Add palladium on carbon (10% Pd/C) (10 mol%).

  • Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature overnight.

  • Filter the reaction mixture through a pad of Celite® and wash the pad with methanol.

  • Concentrate the filtrate under reduced pressure to afford the final product as a colorless oil. The product is often of sufficient purity for subsequent steps, but can be further purified by column chromatography if necessary.

Part 2: Application in the Synthesis of a T-Type Calcium Channel Antagonist

This protocol outlines the multi-step synthesis of the potent T-type calcium channel antagonist, (S)-5, starting from the Boc-protected 4-aminomethyl-4-fluoropiperidine. The key steps involve Boc deprotection, N-alkylation via reductive amination, and a final amidation reaction.

Synthetic Workflow:

Caption: Synthesis of T-Type Calcium Channel Antagonist (S)-5.

Step-by-Step Protocol:

• Boc Deprotection of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate:

  • Dissolve the starting material (1.0 eq) in a suitable solvent such as DCM or 1,4-dioxane.

  • Add an excess of a strong acid, such as trifluoroacetic acid (TFA) (5-10 eq) or a saturated solution of hydrogen chloride (HCl) in dioxane.

  • Stir the reaction mixture at room temperature for 1-2 hours, monitoring the deprotection by TLC or LC-MS.

  • Concentrate the reaction mixture under reduced pressure to remove the solvent and excess acid.

  • The resulting amine salt is typically used in the next step without further purification.

• N-Alkylation via Reductive Amination:

  • Suspend the crude 4-aminomethyl-4-fluoropiperidine salt (1.0 eq) in DCM.

  • Add a suitable base, such as triethylamine (Et3N) or diisopropylethylamine (DIPEA), to neutralize the salt and free the amine.

  • Add 2,2-dimethyl-tetrahydro-pyran-4-carbaldehyde (1.1 eq) to the reaction mixture.

  • After stirring for 30 minutes, add sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) portion-wise.

  • Stir the reaction at room temperature overnight.

  • Quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO3).

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

• Final Amidation:

  • Dissolve the purified N-alkylated piperidine (1.0 eq) in DCM.

  • Add Et3N (1.5 eq) to the solution.

  • Cool the reaction mixture to 0 °C and add a solution of 3,5-dichlorobenzoyl chloride (1.2 eq) in DCM dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Upon completion, wash the reaction mixture with saturated aqueous NaHCO3 and brine.

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography or recrystallization to yield the final T-type calcium channel antagonist.

Conclusion and Future Perspectives

The strategic deployment of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate exemplifies the power of rational drug design in modern medicinal chemistry. This versatile building block offers a pre-packaged solution to several common challenges in drug development, including the modulation of basicity for improved pharmacokinetics and the enhancement of metabolic stability. The successful synthesis of a potent and selective T-type calcium channel antagonist underscores the immense potential of this scaffold in the discovery of novel therapeutics for a range of disorders.

As our understanding of the subtle interplay between molecular structure and biological function continues to deepen, we can anticipate that building blocks like tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate will play an increasingly important role in the creation of the next generation of medicines. The protocols detailed herein provide a practical guide for researchers to harness the power of this privileged scaffold in their own drug discovery programs.

References

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. [Link]

• Shipe, W. D., Barrow, J. C., Yang, Z. Q., Lindsley, C. W., Yang, F. V., Schlegel, K. A., ... & Renger, J. J. (2008). Design, synthesis, and evaluation of a novel 4-aminomethyl-4-fluoropiperidine as a T-type Ca2+ channel antagonist. Journal of Medicinal Chemistry, 51(13), 3692–3695. [Link]

• datapdf.com. (n.d.). Design, Synthesis, and Evaluation of a Novel 4-Aminomethyl-4-fluoropiperidine as a T-Type Ca2+ Channel Antagonist. Retrieved January 7, 2026, from [Link]

• ResearchGate. (n.d.). Design, Synthesis, and Evaluation of a Novel 4-Aminomethyl-4-fluoropiperidine as a T-Type Ca 2+ Channel Antagonist. Retrieved January 7, 2026, from [Link]

• Cantillo, D., & Kappe, C. O. (2010). Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines. Organic & Biomolecular Chemistry, 8(10), 2269-2272. [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). The Role of Piperidine Derivatives in Pharmaceutical Synthesis. Retrieved January 7, 2026, from [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). The Chemistry Behind Breakthroughs: Tert-butyl N-piperidin-4-ylcarbamate in Research and Development. Retrieved January 7, 2026, from [Link]

• Scientific Update. (2019, November 19). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Retrieved January 7, 2026, from [Link]

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Application Notes and Protocols for the Strategic Use of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate in Enzyme Inhibitor Synthesis

For: Researchers, scientists, and drug development professionals engaged in the synthesis of novel enzyme inhibitors.

Introduction: The Strategic Advantage of the 4-Fluoro-4-aminomethylpiperidine Scaffold

The piperidine ring is a cornerstone of medicinal chemistry, featuring prominently in a multitude of approved pharmaceuticals due to its favorable physicochemical properties and synthetic versatility.[1][2] The strategic incorporation of fluorine into this scaffold has emerged as a powerful tactic for fine-tuning molecular properties to enhance drug-like characteristics.[3][4][5] The building block, tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate , offers a unique trifecta of attributes for the synthesis of next-generation enzyme inhibitors: a piperidine core for favorable pharmacokinetics, a fluorine atom for nuanced property modulation, and a protected primary amine for versatile chemical ligation.

The presence of a fluorine atom geminal to the aminomethyl group significantly influences the basicity (pKa) of the piperidine nitrogen. This modulation can be critical for optimizing interactions with biological targets, improving membrane permeability, and mitigating off-target effects such as hERG channel affinity.[3][5] Furthermore, the carbon-fluorine bond can enhance metabolic stability by blocking potential sites of oxidative metabolism, thereby prolonging the in vivo half-life of the drug candidate.[4][6] This application note provides a comprehensive guide to the use of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate in the synthesis of enzyme inhibitors, complete with detailed protocols and scientific rationale.

Physicochemical Properties and Handling

A thorough understanding of the starting material's properties is crucial for successful and safe synthesis.

Property	Value	Reference
CAS Number	871022-62-7	[7]
Molecular Formula	C11H21FN2O2	[7]
Molecular Weight	232.30 g/mol	[7]
Appearance	White to off-white solid
Boiling Point	282.6 °C at 760 mmHg	[7]
Density	1.07 g/cm³	[7]
Flash Point	124.7 °C	[7]

Storage and Handling: Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents and strong acids. Use appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling this compound.

Synthetic Strategy Overview: A Two-Stage Approach

The synthetic utility of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate in the construction of enzyme inhibitors typically follows a two-stage pathway. The first stage involves the deprotection of the tert-butyloxycarbonyl (Boc) group to unmask the primary amine. The second stage is the coupling of the resulting (4-fluoropiperidin-4-yl)methanamine with a suitable scaffold or pharmacophore, commonly via an amide bond formation.

Caption: General synthetic workflow for enzyme inhibitor synthesis.

Detailed Protocols

Protocol 1: Boc Deprotection of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

The removal of the Boc protecting group is a critical first step and is typically achieved under acidic conditions.[8][9] The choice of acid and solvent can be tailored to the stability of other functional groups in the molecule.

Method A: Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is a common and generally effective method for Boc deprotection.

Materials:

• tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator

Procedure:

• Dissolve tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (1.0 eq) in anhydrous DCM (to a concentration of 0.1-0.2 M) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add TFA (5-10 eq) to the stirred solution. Caution: The reaction can be exothermic and may evolve gas (CO₂ and isobutylene). Ensure adequate ventilation.

• Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 1-3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of NaHCO₃ until gas evolution ceases and the aqueous layer is basic.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the crude (4-fluoropiperidin-4-yl)methanamine. The product is often used in the next step without further purification.

Method B: Hydrochloric Acid (HCl) in 1,4-Dioxane

This method provides the product as a hydrochloride salt, which can sometimes be advantageous for purification and stability.

Materials:

• tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

• Anhydrous 1,4-Dioxane

• 4 M HCl in 1,4-Dioxane solution

• Diethyl ether (cold)

• Round-bottom flask, magnetic stirrer, filtration apparatus

Procedure:

• Dissolve tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (1.0 eq) in anhydrous 1,4-dioxane in a round-bottom flask.

• To the stirred solution, add a 4 M solution of HCl in 1,4-dioxane (5-10 eq).

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, the product hydrochloride salt may precipitate from the solution. If so, it can be collected by filtration and washed with cold diethyl ether. Alternatively, the reaction mixture can be concentrated under reduced pressure, and the residue triturated with diethyl ether to induce precipitation.

• The resulting (4-fluoropiperidin-4-yl)methanamine hydrochloride salt is typically a solid that can be dried under vacuum and used directly in the subsequent coupling step with the addition of a non-nucleophilic base.

Protocol 2: Amide Coupling to a Carboxylic Acid Scaffold

The formation of an amide bond is a robust and widely used reaction in drug synthesis. The following protocol is a general procedure for the coupling of the deprotected amine with a carboxylic acid, a common feature in many enzyme inhibitor scaffolds, such as those targeting Dipeptidyl Peptidase-4 (DPP-4) or Factor XIa.[3][10][11]

Materials:

• (4-fluoropiperidin-4-yl)methanamine (free base or HCl salt) from Protocol 1

• Carboxylic acid of interest (1.0 eq)

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC·HCl) (1.2-1.5 eq)

• Hydroxybenzotriazole (HOBt) (1.2-1.5 eq)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2-3 eq, required if using the amine HCl salt)

• Anhydrous N,N-Dimethylformamide (DMF) or DCM

• Standard aqueous workup and purification reagents (e.g., ethyl acetate, water, brine, silica gel for chromatography)

Procedure:

• In a round-bottom flask, dissolve the carboxylic acid (1.0 eq), EDC·HCl (1.2 eq), and HOBt (1.2 eq) in anhydrous DMF.

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• In a separate flask, dissolve (4-fluoropiperidin-4-yl)methanamine (1.1 eq) in anhydrous DMF. If using the hydrochloride salt, add DIPEA (2.5 eq) and stir for a few minutes.

• Add the amine solution to the pre-activated carboxylic acid mixture.

• Stir the reaction at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with water (2x), 5% aqueous lithium chloride solution (to remove DMF), saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of methanol in DCM or ethyl acetate in hexanes) to afford the final enzyme inhibitor.

Caption: Step-by-step experimental workflow diagram.

Application Example: Synthesis of a Putative DPP-4 Inhibitor

Dipeptidyl peptidase-4 (DPP-4) inhibitors are a class of oral hypoglycemic agents for the treatment of type 2 diabetes.[12] Many DPP-4 inhibitors feature a primary or secondary amine that interacts with the S2 subsite of the enzyme. The 4-aminomethyl-4-fluoropiperidine moiety is an excellent candidate for targeting this pocket.

A hypothetical synthesis of a DPP-4 inhibitor using the described protocols could involve the coupling of (4-fluoropiperidin-4-yl)methanamine with a known DPP-4 binding scaffold, such as a derivative of 2-cyanopyrrolidine or a substituted xanthine. The fluorinated piperidine would serve to occupy the S2 extensive sub-pocket, with the fluorine atom potentially enhancing binding affinity and improving pharmacokinetic properties.

Conclusion

Tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is a valuable and versatile building block for the synthesis of novel enzyme inhibitors. Its strategic use allows for the introduction of a 4-fluoro-4-aminomethylpiperidine scaffold, which can confer significant advantages in terms of modulating basicity, enhancing metabolic stability, and improving overall drug-like properties. The protocols detailed in this application note provide a robust framework for the deprotection and subsequent coupling of this key intermediate, enabling researchers to efficiently explore its potential in their drug discovery programs.

References

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• Schwehm, C., et al. (2015). Synthesis of New DPP-4 Inhibitors Based on a Novel Tricyclic Scaffold. ACS Medicinal Chemistry Letters. Available at: [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020). National Center for Biotechnology Information. Available at: [Link]

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• The role of fluorine in medicinal chemistry. (n.d.). Taylor & Francis Online. Available at: [Link]

• Synthetic Overview of FDA-Approved Dipeptidyl Peptidase-4 Inhibitors (DPP-4I). (2023). Current Enzyme Inhibition. Available at: [Link]

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• Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. (2017). National Center for Biotechnology Information. Available at: [Link]

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• Pyrazole Incorporated New Thiosemicarbazones: Design, Synthesis and Investigation of DPP-4 Inhibitory Effects. (2018). National Center for Biotechnology Information. Available at: [Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. (2024). PubMed. Available at: [Link]

• Design, Synthesis, and in Vitro Evaluation of Novel Aminomethyl-pyridines as DPP-4 Inhibitors. (2010). National Center for Biotechnology Information. Available at: [Link]

• Development of Novel Dihydrofuro[3,4-d]pyrimidine Derivatives as HIV-1 NNRTIs to Overcome the Highly Resistant Mutant Strains F227L/V106A and K103N/Y181C. (n.d.). Lirias. Available at: [Link]

• A One-Pot Biginelli Synthesis and Characterization of Novel Dihydropyrimidinone Derivatives Containing Piperazine/Morpholine Moiety. (2018). MDPI. Available at: [Link]

• Synthesis of β-Amino Carbonyl 6-(Aminomethyl)- and 6-(Hydroxymethyl)pyrazolopyrimidines for DPP-4 Inhibition Study. (2019). ResearchGate. Available at: [Link]

• tert-Butyl (piperidin-4-ylmethyl)carbamate. (n.d.). PubChem. Available at: [Link]

• Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites. (2013). National Center for Biotechnology Information. Available at: [Link]

• Benzylidenehydrazine Derivatives: Synthesis, Antidiabetic Evaluation, Antioxidation, Mode of Inhibition, DFT and Molecular Docking Studies. (2022). National Center for Biotechnology Information. Available at: [Link]

• 4-(N-Boc-amino)piperidine. (n.d.). PubChem. Available at: [Link]

• The Development of New Factor Xa Inhibitors Based on Amide Synthesis. (2016). National Center for Biotechnology Information. Available at: [Link]

• Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as -Glucuronidase Inhibitors: In Vitro and In Silico Studies. (2022). Semantic Scholar. Available at: [Link]

• Synthesis and Thrombin, Factor Xa and U46619 Inhibitory Effects of Non-Amidino and Amidino N2-Thiophenecarbonyl- and N2-Tosylanthranilamides. (2016). PubMed Central. Available at: [Link]

• Tert-butyl-(4-hydroxy-3-((3-(2-methylpiperidin-yl)propyl)carbamoyl)phenyl)carbamate Has Moderated Protective Activity in Astrocytes Stimulated with Amyloid Beta 1-42 and in a Scopolamine Model. (2022). MDPI. Available at: [Link]

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Application Notes and Protocols for the Incorporation of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate in Advanced Molecular Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of the 4-Fluoromethylaminopiperidine Moiety

In the landscape of modern medicinal chemistry, the piperidine ring is a ubiquitous and privileged scaffold, prized for its conformational rigidity and its ability to present substituents in well-defined three-dimensional space. The strategic introduction of fluorine into this motif has emerged as a powerful tool for fine-tuning the physicochemical and pharmacokinetic properties of drug candidates.[1] Specifically, the 4-fluoro-4-aminomethylpiperidine substructure, accessible from tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, offers a unique combination of features. The geminal fluorine atom at the C4 position significantly modulates the basicity (pKa) of the piperidine nitrogen, a critical parameter for optimizing target engagement, reducing off-target effects (such as hERG channel affinity), and improving metabolic stability.[1] This building block is particularly valuable in the synthesis of complex molecules, including Proteolysis Targeting Chimeras (PROTACs), where it can serve as a rigid and synthetically versatile linker component.[2][3][4]

This guide provides detailed protocols for the effective incorporation of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate into larger molecules through two key synthetic transformations: amide bond formation and reductive amination. Additionally, a robust protocol for the subsequent deprotection of the tert-butyloxycarbonyl (Boc) group is presented, unmasking the primary amine for further functionalization.

Physicochemical Properties and Handling

Property	Value	Reference
CAS Number	871022-62-7	[5]
Molecular Formula	C₁₁H₂₁FN₂O₂	[5]
Molecular Weight	232.30 g/mol	[5]
Appearance	White to off-white solid
Storage	Store at room temperature in a dry, well-sealed container.	[2]

Safety Precautions: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Core Synthetic Protocols

The secondary amine of the piperidine ring in tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate serves as a nucleophile for the construction of more complex molecules. The following protocols detail two of the most common and effective methods for its elaboration.

Protocol 1: Amide Bond Formation

Amide bond formation is a cornerstone of medicinal chemistry, and the piperidine nitrogen of the title compound can be readily acylated using standard coupling conditions. The choice of coupling reagent is critical for achieving high yields, especially when working with sterically hindered or electronically deactivated substrates.

Workflow for Amide Bond Formation

Caption: General workflow for HATU-mediated amide coupling.

Detailed Step-by-Step Methodology (HATU-mediated coupling):

• Reaction Setup: To a solution of the carboxylic acid (1.0 eq) in an anhydrous aprotic solvent such as N,N-dimethylformamide (DMF) or dichloromethane (DCM) (0.1-0.2 M), add HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.1 eq) and a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) (2.0 eq).

• Activation: Stir the mixture at room temperature for 15-20 minutes to allow for the formation of the activated ester intermediate.

• Addition of Amine: Add a solution of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (1.1 eq) in the same anhydrous solvent to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 2-16 hours).

• Work-up: Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate or DCM. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) solution, water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired amide.

Reagent	Equivalents	Purpose
Carboxylic Acid	1.0	Substrate
HATU	1.1	Coupling Reagent
DIPEA	2.0	Base
Building Block	1.1	Nucleophile

Protocol 2: Reductive Amination

Reductive amination is a powerful method for forming carbon-nitrogen bonds by reacting an amine with a carbonyl compound in the presence of a reducing agent. This protocol is ideal for introducing alkyl substituents onto the piperidine nitrogen.

Workflow for Reductive Amination

Caption: General workflow for reductive amination.

Detailed Step-by-Step Methodology (Sodium Triacetoxyborohydride):

• Reaction Setup: Dissolve tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (1.0 eq) and the desired aldehyde or ketone (1.1-1.2 eq) in an anhydrous solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) (0.1-0.2 M).

• Imine/Iminium Formation: If desired, a catalytic amount of acetic acid (AcOH) can be added to facilitate the formation of the imine or iminium ion intermediate. Stir the mixture at room temperature for 30-60 minutes.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the reaction mixture. The addition may be exothermic.

• Reaction Monitoring: Stir the reaction at room temperature for 4-24 hours, monitoring by TLC or LC-MS.

• Work-up: Once the reaction is complete, quench by the slow addition of saturated aqueous NaHCO₃ solution. Separate the organic layer and extract the aqueous layer with the same organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[6]

Reagent	Equivalents	Purpose
Building Block	1.0	Nucleophile
Aldehyde/Ketone	1.1-1.2	Electrophile
NaBH(OAc)₃	1.5	Reducing Agent
Acetic Acid	catalytic (optional)	Catalyst

Boc Deprotection: Unveiling the Reactive Amine

The tert-butyloxycarbonyl (Boc) group is a widely used protecting group for amines due to its stability in many reaction conditions and its facile removal under acidic conditions.[7] The following protocol describes the deprotection of the primary amine of the title compound, making it available for subsequent synthetic transformations.

Mechanism of Acid-Catalyzed Boc Deprotection

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The Strategic Application of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate in the Synthesis of Novel Neuroactive Compounds

Introduction: The Significance of the 4-Fluoro-4-(aminomethyl)piperidine Scaffold in Neuroscience Drug Discovery

In the landscape of modern medicinal chemistry, the piperidine ring remains a privileged scaffold, forming the core of numerous approved therapeutics.[1][2] Its conformational flexibility and ability to present substituents in defined three-dimensional space make it an ideal building block for engaging with biological targets. The strategic introduction of fluorine into drug candidates has become a powerful tool to modulate key physicochemical and pharmacological properties, such as metabolic stability, pKa, and binding affinity.[3] The compound at the center of this guide, tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, is a sophisticated chemical intermediate that elegantly combines these features, offering a streamlined pathway to novel neuroactive agents.

This technical guide provides an in-depth exploration of the application of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate in the development of neuroactive compounds. We will delve into the rationale behind its use, provide detailed protocols for its derivatization, and discuss the biological evaluation of the resulting molecules. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile building block in their discovery programs.

The core value of the 4-fluoro-4-(aminomethyl)piperidine moiety lies in its ability to confer advantageous properties to the final compound. The fluorine atom, positioned at a metabolically susceptible site, can block oxidative metabolism, thereby enhancing the pharmacokinetic profile of the drug.[4][5] Furthermore, the electron-withdrawing nature of fluorine can modulate the basicity of the piperidine nitrogen, which can be critical for optimizing receptor interactions and reducing off-target effects, such as hERG channel liability.[3] The primary amine, protected as a tert-butoxycarbonyl (Boc) carbamate, provides a stable yet readily cleavable handle for introducing a wide range of functional groups, enabling the exploration of diverse chemical space.

Physicochemical Properties and Handling

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is a white to off-white solid with the following properties:

Property	Value
CAS Number	871022-62-7
Molecular Formula	C11H21FN2O2
Molecular Weight	232.29 g/mol
Appearance	White to off-white solid
Solubility	Soluble in methanol, ethanol, and dichloromethane

Storage and Handling: The compound should be stored in a cool, dry, and well-ventilated area, away from incompatible substances. Standard personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn when handling this chemical.

Synthetic Strategy: From Building Block to Bioactive Molecule

The primary utility of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is as a precursor to the free amine, 4-fluoro-4-(aminomethyl)piperidine, which can then be elaborated into more complex structures. The Boc protecting group is ideal for this purpose due to its stability under a wide range of reaction conditions and its facile removal under mild acidic conditions.

A general workflow for the utilization of this building block is depicted below:

Caption: General workflow for the application of the title compound.

Detailed Application Protocol: Synthesis of a Representative T-type Calcium Channel Antagonist Analog

This section provides a detailed, step-by-step protocol for the synthesis of a hypothetical, yet representative, neuroactive compound, an analog of a T-type calcium channel antagonist, starting from tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate. T-type calcium channels are implicated in a variety of neurological disorders, making them an attractive therapeutic target.[6][7]

Part 1: N-Boc Deprotection

The first step is the removal of the Boc protecting group to liberate the primary amine.

Caption: Workflow for the N-Boc deprotection step.

Materials:

• tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (1.0 eq)

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA) (5-10 eq)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask

Procedure:

• Dissolve tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate in anhydrous DCM (approximately 10 mL per gram of starting material) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C using an ice bath.

• Slowly add TFA to the stirred solution. Caution: The reaction is exothermic and evolves gas (isobutylene and CO2). Ensure adequate ventilation.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-2 hours, or until thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) analysis indicates complete consumption of the starting material.

• Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the excess TFA and DCM.

• Dissolve the residue in DCM and carefully neutralize with a saturated aqueous solution of sodium bicarbonate until the pH is basic.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude 4-fluoro-4-(aminomethyl)piperidine. The product is often used in the next step without further purification.

Part 2: Amide Coupling to a Carboxylic Acid Moiety

The newly formed primary amine is now ready to be coupled with a carboxylic acid to form the target amide. For this example, we will use a hypothetical substituted benzoic acid, a common fragment in neuroactive compounds.

Caption: Workflow for the amide coupling reaction.

Materials:

• 4-Fluoro-4-(aminomethyl)piperidine (from Part 1, 1.0 eq)

• Substituted benzoic acid (1.0 eq)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of the substituted benzoic acid in anhydrous DMF, add HATU and DIPEA. Stir the mixture at room temperature for 15 minutes to activate the carboxylic acid.

• Add a solution of 4-fluoro-4-(aminomethyl)piperidine in anhydrous DMF to the activated carboxylic acid mixture.

• Stir the reaction at room temperature for 12-18 hours, monitoring its progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution (3x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) to yield the pure target neuroactive compound.

Characterization and Biological Evaluation

The synthesized compound should be thoroughly characterized to confirm its identity and purity.

Characterization Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): To confirm the structure of the molecule.

• Mass Spectrometry (MS): To determine the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Biological Evaluation: The synthesized T-type calcium channel antagonist analog can be evaluated in a series of in vitro and in vivo assays to determine its biological activity.

In Vitro Assays:

• Electrophysiology: Patch-clamp electrophysiology on cells expressing the target T-type calcium channel subtype (e.g., Cav3.1, Cav3.2, Cav3.3) to determine the IC50 value for channel blockade.

• Selectivity Profiling: Testing the compound against other ion channels (e.g., L-type calcium channels, sodium channels, potassium channels) to assess its selectivity.

• Metabolic Stability Assay: Incubation of the compound with liver microsomes to evaluate its metabolic stability.[8]

In Vivo Models:

• Pharmacokinetic Studies: Administration of the compound to rodents to determine its absorption, distribution, metabolism, and excretion (ADME) profile.

• Efficacy Models: Evaluation of the compound in animal models of neurological disorders where T-type calcium channels are implicated, such as epilepsy or neuropathic pain.

Conclusion

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is a highly valuable and versatile building block for the synthesis of novel neuroactive compounds. Its strategic design, incorporating a fluorine atom for improved metabolic stability and a protected amine for facile derivatization, provides a streamlined approach to the development of drug candidates with potentially superior pharmacological properties. The detailed protocols and rationale presented in this guide are intended to empower researchers to effectively utilize this key intermediate in their pursuit of innovative therapies for neurological disorders.

References

• Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the Dopamine Transporter: Bioisosteric Replacement of the Piperazine Improves Metabolic Stability. PMC - PubMed Central.
• Structure-activity relationships for a series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the dopamine transporter: Bioisosteric replacement of the piperazine improves metabolic stability.
• Design, synthesis, and evaluation of a novel 4-aminomethyl-4-fluoropiperidine as a T-type Ca2+ channel antagonist. PubMed.
• Modifications to 1-(4-(2-Bis(4-fluorophenyl)methyl)sulfinyl)
• Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations.
• Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile. PMC - PubMed Central - NIH.
• The Discovery and Chemical Synthesis of Ancriviroc: A Technical Guide. Benchchem.
• Vicriviroc. Wikipedia.
• Design, synthesis, and evaluation of a novel 4-aminomethyl-4- fluoropiperidine as a T-type Ca>2+> channel antagonist. Elsevier.
• Synthesis and evaluation of CCR5 antagonists containing modified 4-piperidinyl-2-phenyl-1-(phenylsulfonylamino)-butane. PubMed.
• CCR5 antagonists as anti-HIV-1 agents. Part 2: Synthesis and biological evaluation of N-[3-(4-benzylpiperidin-1-yl)propyl]. PubMed.
• Discovery and characterization of vicriviroc (SCH 417690), a CCR5 antagonist with potent activity against human immunodeficiency virus type 1. PubMed.
• Diazabicyclo analogues of maraviroc: synthesis, modeling, NMR studies and antiviral activity. PMC - PubMed Central.
• The binding models for maraviroc and TAK-220....
• Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. PMC - PubMed Central.
• Application of Chiral Piperidine Scaffolds in Drug Design. Thieme Connect.
• Application of Chiral Piperidine Scaffolds in Drug Design.
• Design, Synthesis, and Biological Evaluation of 4,4'-Difluorobenzhydrol Carbam
• Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) carbamate.

Sources

• 1. Synthesis and evaluation of CCR5 antagonists containing modified 4-piperidinyl-2-phenyl-1-(phenylsulfonylamino)-butane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. thieme-connect.de [thieme-connect.de]
• 3. scientificupdate.com [scientificupdate.com]
• 4. Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the Dopamine Transporter: Bioisosteric Replacement of the Piperazine Improves Metabolic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modifications to 1-(4-(2-Bis(4-fluorophenyl)methyl)sulfinyl)alkyl Alicyclic Amines That Improve Metabolic Stability and Retain an Atypical DAT Inhibitor Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, synthesis, and evaluation of a novel 4-aminomethyl-4-fluoropiperidine as a T-type Ca2+ channel antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Welcome to the dedicated technical support guide for the purification of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (CAS No. 871022-62-7). This resource is designed for researchers, scientists, and drug development professionals to navigate the common and nuanced challenges encountered during the purification of this fluorinated piperidine intermediate. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide not just procedural steps, but the underlying scientific rationale to empower you in your experimental work.

I. Troubleshooting Guide: Navigating Purification Challenges

The purification of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate can be complicated by factors such as the presence of structurally similar impurities, the lability of the Boc protecting group under certain conditions, and the compound's physical properties. This section addresses specific issues you may encounter.

Issue 1: Product Appears as a Persistent Oil or Fails to Solidify

Symptoms:

• After solvent removal, the product remains a viscous oil or gum.

• Attempts at crystallization or precipitation are unsuccessful.

Root Cause Analysis: Boc-protected amines, especially those that are not simple amino acids, can often be difficult to crystallize and may present as oils if even minor impurities are present.[1] These impurities can disrupt the crystal lattice formation. The hygroscopic nature of some amine derivatives can also contribute to this issue, where absorbed moisture prevents solidification.[1]

Resolution Pathway:

• High-Vacuum Drying: Ensure all residual solvents are thoroughly removed by drying under high vacuum for an extended period. Gentle heating (e.g., 30-40°C) can aid this process, but be cautious of thermal degradation.

• Solvent Trituration/Pulping: This technique can induce crystallization.

  • Add a non-polar solvent in which the product is poorly soluble but the impurities are more soluble (e.g., hexanes, diethyl ether, or a mixture thereof).

  • Stir the oily product vigorously in the solvent for several hours. The product may solidify during this process.

  • Filter the resulting solid and wash with fresh, cold non-polar solvent. This method is particularly effective for Boc-protected amino acids that are difficult to crystallize by conventional methods.[2][3]

• Seed Crystal Introduction: If a small amount of solid product has been previously obtained, adding a seed crystal to the oil can initiate crystallization.[2][3]

Issue 2: Low Purity Detected by HPLC or NMR After Initial Purification

Symptoms:

• Multiple peaks are observed in the HPLC chromatogram.

• Unexpected signals are present in the ¹H or ¹³C NMR spectrum.

Potential Impurities & Their Origins:

Impurity Class	Potential Origin	Recommended Analytical Method
Starting Materials	Incomplete reaction	HPLC, LC-MS
Di-tert-butyl dicarbonate (Boc₂O) byproducts	Excess reagent from the Boc-protection step	¹H NMR (look for tert-butyl signals)
Deprotected Amine	Exposure to acidic conditions	LC-MS
N-oxide formation	Oxidation of the piperidine nitrogen	LC-MS

Troubleshooting Workflow:

Caption: Decision workflow for addressing low purity based on impurity identification.

Detailed Purification Protocols:

• Flash Column Chromatography: This is a highly effective method for separating the target compound from both more polar and less polar impurities.

  • Stationary Phase: Silica gel is standard.

  • Mobile Phase: A gradient of ethyl acetate in hexanes or dichloromethane in methanol is a good starting point. The polarity can be fine-tuned based on TLC analysis. For piperidine derivatives, a small amount of a basic modifier like triethylamine (e.g., 0.1-1%) in the mobile phase can prevent peak tailing by neutralizing acidic sites on the silica.[4]

• Aqueous Wash/Liquid-Liquid Extraction: To remove water-soluble impurities or byproducts from the Boc-protection step, a series of aqueous washes can be performed on a solution of the crude product in an immiscible organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash with a mild acid (e.g., dilute HCl) to remove any unreacted basic starting materials (use with caution to avoid Boc deprotection).

  • Wash with a mild base (e.g., saturated sodium bicarbonate solution) to remove acidic impurities.[5]

  • Wash with brine to facilitate phase separation.

Issue 3: Evidence of Boc Deprotection

Symptoms:

• Appearance of a new, more polar spot on TLC.

• Mass spectrometry data shows a peak corresponding to the mass of the deprotected amine.

Root Cause Analysis: The tert-butoxycarbonyl (Boc) group is an acid-labile protecting group.[6] Exposure to strong acids, or even prolonged exposure to milder acidic conditions (including acidic silica gel during chromatography), can lead to its cleavage.

Preventative Measures & Solutions:

• Neutralize Reaction Mixtures: Before workup, ensure that any acidic catalysts or byproducts are neutralized with a suitable base (e.g., sodium bicarbonate, triethylamine).

• Use of Neutralized Solvents: When preparing samples for chromatography, use solvents that are free of acidic impurities.

• Buffered Chromatography: As mentioned, adding a small amount of a base like triethylamine to the mobile phase for flash chromatography can prevent on-column deprotection.

• Reprotection: If significant deprotection has occurred, the crude mixture can be subjected again to the Boc-protection reaction conditions (e.g., Boc₂O and a base like triethylamine or NaOH) to convert the deprotected amine back to the desired product before final purification.[6]

II. Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate? A: The compound should be stored in a well-ventilated place in a tightly closed container.[7] For long-term stability, storage at low temperatures (e.g., in a refrigerator or freezer) under an inert atmosphere is advisable. It is stable under recommended storage conditions but should be kept away from strong acids, alkalis, and oxidizing/reducing agents.[7]

Q2: My purified product shows two peaks in the HPLC chromatogram even though it appears pure by NMR. What could be the cause? A: This can sometimes be observed with piperidine derivatives in their free base form.[8] The phenomenon may be due to differential ionization or interaction with the stationary phase. Consider adjusting the mobile phase pH by adding a buffer or a small amount of an acid like trifluoroacetic acid (TFA) or formic acid to ensure consistent protonation of the piperidine nitrogen, which often results in a single, sharp peak.[8]

Q3: Is recrystallization a viable purification method for this compound? A: While challenging, recrystallization can be an effective method for achieving high purity if the compound can be induced to crystallize. The general approach for Boc-protected amino compounds involves dissolving the crude material in a minimal amount of a hot solvent in which it is soluble, and then allowing it to cool slowly. Alternatively, an anti-solvent (a solvent in which the compound is insoluble) can be added to the solution to induce precipitation. For compounds that are oils, pulping in a weak polar solvent can be an effective alternative to traditional recrystallization.[2][3]

Q4: How does the fluorine atom affect the purification strategy? A: The presence of a fluorine atom can influence the compound's polarity and conformational behavior.[9] While it doesn't drastically change the fundamental purification approaches (chromatography, extraction), it can alter the compound's retention time on silica gel and its solubility in various solvents. The C-F bond is generally stable, but awareness of potential hydrodefluorination as a side reaction in certain catalytic processes (like hydrogenation) is important, although less of a concern during standard purification.[10][11] The main consideration is to tailor solvent systems for chromatography and recrystallization to account for the altered polarity.

Q5: What is a suitable TLC visualization method for this compound? A: As the compound contains a Boc group, it may not be strongly UV-active. Therefore, in addition to UV visualization (if the compound has any UV chromophore), staining is recommended. Common stains for amine-containing compounds include:

• Potassium Permanganate (KMnO₄) stain: A general-purpose stain that reacts with many functional groups.

• Ninhydrin stain: Specific for primary and secondary amines (the piperidine nitrogen is secondary), which will typically show up as a colored spot upon heating.

III. Experimental Protocols

Protocol 1: Flash Column Chromatography

• Slurry Preparation: Dissolve the crude product in a minimal amount of the mobile phase or a slightly stronger solvent system. Adsorb this solution onto a small amount of silica gel and dry it to a free-flowing powder.

• Column Packing: Pack a glass column with silica gel using the chosen mobile phase (e.g., 5% ethyl acetate in hexanes with 0.5% triethylamine).

• Loading: Carefully add the dried slurry of the product onto the top of the packed column.

• Elution: Begin elution with the mobile phase. A gradient elution, gradually increasing the polarity (e.g., from 5% to 30% ethyl acetate), is often most effective for separating impurities.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Solvent Trituration for Solidification

• Place the oily crude product in a round-bottom flask with a stir bar.

• Add a sufficient volume of a non-polar solvent (e.g., hexanes or diethyl ether) to fully immerse the oil.

• Stir the mixture vigorously at room temperature. The oil may gradually transform into a solid precipitate. This process can take from 30 minutes to several hours.

• Once solidification is complete, cool the flask in an ice bath to maximize precipitation.

• Collect the solid by vacuum filtration, washing with a small amount of the cold trituration solvent.

• Dry the solid product under high vacuum.

IV. References

• Patsnap. (n.d.). Crystallization method of Boc-amino acid. Eureka. Retrieved from [Link]

• Google Patents. (n.d.). CN112661672A - Crystallization method of Boc-amino acid. Retrieved from

• ResearchGate. (2020). Exploration of Piperidine 3D Fragment Chemical Space: Synthesis and 3D Shape Analysis of Fragments Derived from 20 Regio- and Diastereoisomers of Methyl Substituted Pipecolinates. Retrieved from [Link]

• Google Patents. (n.d.). CN104297404A - Method for measuring content of piperidine impurity in glatiramer acetate sample. Retrieved from

• ACS Publications. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Catalysis. Retrieved from [Link]

• National Institutes of Health. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. PMC. Retrieved from [Link]

• ResearchGate. (2014). How to get (or crystallize) solid amino acids derivatives and peptides?. Retrieved from [Link]

• ResearchGate. (2025). Piperidine derivatives - extra peak in pure compounds. Why and how to change it?. Retrieved from [Link]

• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

• Google Patents. (n.d.). CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof. Retrieved from

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• National Institutes of Health. (2016). The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. Retrieved from [Link]

• National Institutes of Health. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. PMC. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Crystallization method of Boc-amino acid - Eureka | Patsnap [eureka.patsnap.com]
• 3. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof - Google Patents [patents.google.com]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Guide to the Stability and Storage of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Welcome to the technical support guide for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (CAS No: 871022-62-7).[1][2] This document provides researchers, scientists, and drug development professionals with essential information regarding the stability, storage, and handling of this critical building block. As a key intermediate, often used in the synthesis of PROTACs and other complex molecules, maintaining its chemical integrity is paramount for reproducible and successful experimental outcomes.[3] This guide is structured to answer your most pressing questions and troubleshoot common challenges encountered in the lab.

Quick Reference: Storage and Stability Data

For ease of access, the fundamental storage and stability parameters for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate are summarized below. Adherence to these guidelines is critical for maximizing the shelf-life and performance of the compound.

Parameter	Solid Form	In Solvent	Rationale & Field Notes
Temperature	2-8°C (Refrigerator)[4]	-80°C (Long-term) or -20°C (Short-term)[1]	While some carbamates are stable at room temperature, refrigeration minimizes the risk of slow degradation over time. For solutions, cryogenic storage is essential to halt solvent-mediated degradation pathways.
Atmosphere	Inert Gas (Argon or Nitrogen) Recommended	Inert Gas (Argon or Nitrogen) Recommended	The piperidine nitrogen can be susceptible to oxidation. While not highly reactive, storing under an inert atmosphere is a best practice to ensure the highest purity over time.
Light Exposure	Store in Dark / Amber Vial	Protect from Light[1]	Photodegradation is a potential risk for many organic molecules. The "protect from light" recommendation for solutions should be extended to the solid form as a precautionary measure.
Container	Tightly Sealed Container[1][5]	Tightly Sealed Vial with Septum	Prevents moisture absorption and atmospheric contamination. Moisture can lead to hydrolysis, especially if trace acidic or basic contaminants are present.
Shelf-Life	Stable under recommended conditions[1]	Up to 6 months at -80°C; Up to 1 month at -20°C[1]	These in-solution timeframes are critical. We advise preparing fresh solutions or using them within these validated periods to avoid variability in your experiments.
Incompatibilities	Strong acids/alkalis, strong oxidizing/reducing agents[1]	Acidic or basic additives, reactive solvents	The Boc (tert-butoxycarbonyl) group is highly susceptible to cleavage under acidic conditions. Strong bases can induce hydrolysis or other side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for the solid compound?

For long-term storage, the solid compound should be kept in a tightly sealed container in a refrigerator at 2-8°C.[4] While the material may be shipped at ambient temperature for short durations (less than two weeks), refrigerated storage is recommended upon receipt to maximize its shelf life and prevent any potential for slow degradation.[1] For added security against atmospheric contaminants, storing the vial inside a desiccator or flushing with an inert gas like argon is advisable.

Q2: I have dissolved the compound in a solvent. How should I store the resulting solution?

Solutions are significantly less stable than the solid material. Based on supplier data, stock solutions should be stored at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1] It is crucial to protect these solutions from light.[1] We recommend using amber vials or wrapping standard vials in aluminum foil. Aliquoting stock solutions into smaller, single-use volumes is highly recommended to avoid repeated freeze-thaw cycles, which can introduce moisture and accelerate degradation.

Q3: What are the primary degradation pathways I should be concerned about?

The most significant chemical vulnerability of this molecule is the tert-butoxycarbonyl (Boc) protecting group. This group is designed to be removed under acidic conditions. Therefore, exposure to strong acids, or even mild acids over time, will cleave the Boc group, yielding the corresponding free amine (4-fluoropiperidin-4-yl)methanamine. Additionally, like many organic compounds, it is incompatible with strong oxidizing agents.[1][6]

Q4: The Safety Data Sheet (SDS) states the compound is "Stable under recommended storage conditions."[1] How critical is adherence to the specific temperatures mentioned?

The statement "stable under recommended storage conditions" is a general declaration of stability when handled correctly. However, chemical stability is not absolute. The rate of chemical degradation is temperature-dependent; what might be a negligible degradation rate over two weeks at room temperature could become significant over a year. The specific recommendations (-80°C for solutions, 2-8°C for solid) are based on empirical data designed to ensure the compound remains within its purity specifications for an extended period.[1][4] For quantitative applications or long-term studies, strict adherence is essential for reproducibility.

Troubleshooting Guide

Problem: My experimental results are inconsistent. I suspect the compound has degraded.

• Probable Cause: This is a common issue stemming from improper storage of a stock solution (e.g., storing at 4°C, repeated freeze-thaw cycles) or degradation of the solid due to long-term storage at ambient temperature.

• Troubleshooting Steps:

  • Verify Integrity: The most direct method is to analyze the compound's purity. Use an analytical technique like Liquid Chromatography-Mass Spectrometry (LC-MS) or High-Performance Liquid Chromatography (HPLC). Compare the results to the Certificate of Analysis (CoA) provided by the supplier or to a freshly prepared standard.

  • Look for Deprotection: In the mass spectrum, search for the mass corresponding to the Boc-deprotected product. The loss of the Boc group (C₅H₈O₂) results in a mass decrease of 100.12 g/mol .

  • Prepare Fresh Solutions: If degradation is confirmed or suspected, discard the old stock solution and prepare a new one from the solid material. If the solid material is also old or has been stored improperly, consider using a fresh lot of the compound.

Problem: I observe a new, more polar spot on my TLC plate after my reaction, which was performed under acidic conditions.

• Probable Cause: You are likely observing the cleavage of the Boc protecting group. The resulting free amine is significantly more polar than the Boc-protected starting material and will have a lower Rf value on a normal-phase TLC plate.

• Solution/Validation:

  • Confirm Identity: The identity of this new spot can be confirmed by LC-MS, where you should see a peak corresponding to the mass of the deprotected amine.

  • Experimental Design: This is a classic case of chemical incompatibility. If your reaction conditions require an acidic environment, this specific building block is unsuitable as the Boc group will not remain intact. You must either change your synthetic route to avoid acidic steps or use a starting material with a more acid-stable protecting group (e.g., Cbz, Ac). This highlights the importance of understanding the stability profile of your reagents before designing an experiment.

Experimental Protocols

Protocol 1: Preparation and Storage of Stock Solutions

This protocol ensures the accurate preparation and stable storage of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate solutions for experimental use.

• Pre-weighing: Allow the vial containing the solid compound to equilibrate to room temperature for at least 20-30 minutes before opening. This crucial step prevents condensation of atmospheric moisture onto the cold solid.

• Weighing: On a calibrated analytical balance, weigh the desired amount of the compound into a clean, dry vial.

• Solubilization: Add the appropriate volume of your chosen solvent (e.g., DMSO, DMF, or chlorinated solvents) to achieve the target concentration. Ensure the solvent is anhydrous and of high purity.

• Mixing: Vortex or sonicate gently until the solid is completely dissolved.

• Aliquoting & Storage:

  • Dispense the solution into single-use aliquots in amber glass vials or cryovials.

  • For each aliquot, flush the headspace with an inert gas (argon or nitrogen) before sealing tightly.

  • Label each vial clearly with the compound name, concentration, solvent, and date of preparation.

  • Store immediately at -80°C for long-term storage (≤6 months) or -20°C for short-term use (≤1 month).[1]

Protocol 2: Quality Control Check for Compound Integrity via LC-MS

This protocol provides a general workflow to quickly assess the purity and identity of the compound.

• Sample Preparation: Prepare a dilute sample (e.g., 10-100 µM) of the compound in a suitable solvent compatible with your LC-MS system (e.g., acetonitrile or methanol).

• Chromatography:

  • Column: Use a standard C18 reverse-phase column.

  • Mobile Phase: A gradient of water and acetonitrile (both typically containing 0.1% formic acid) is standard. The formic acid helps protonate the molecule for better ionization in the mass spectrometer.

  • Injection: Inject a small volume (e.g., 1-5 µL) of the prepared sample.

• Mass Spectrometry:

  • Ionization Mode: Use Electrospray Ionization in positive mode (ESI+).

  • Analysis: Look for the [M+H]⁺ ion. The expected exact mass of the compound (C₁₁H₂₁FN₂O₂) is 232.16. Therefore, the protonated adduct [M+H]⁺ should be observed at m/z 233.17.

• Data Interpretation:

  • Purity: Assess the purity by integrating the area of the main peak in the chromatogram. It should ideally be >95-98%, depending on your experimental requirements.

  • Degradation: Look for a secondary peak corresponding to the deprotected product at m/z 133.11 [M(deprotected)+H]⁺. The presence of this peak indicates acid-mediated degradation.

Visual Workflow: Handling and Storage Decision Guide

The following diagram outlines the decision-making process for the proper handling and storage of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate from receipt to experimental use.

Caption: Decision workflow for handling and storage.

References

• Tert-butyl (piperidin-4-ylmethyl)carbamate - PubChem. [Link]

• SAFETY DATA SHEET - Fisher Scientific (Tert-butyl N-[1-(4-cyanophenyl)-4-piperidinyl] carbamate). [Link]

• Safety Data Sheet - KISHIDA CHEMICAL CO., LTD. [Link]

• tert-Butyl piperidin-4-ylcarbamate - Pharmaffiliates. [Link]

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. echemi.com [echemi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. kishida.co.jp [kishida.co.jp]
• 6. fishersci.ie [fishersci.ie]

Technical Support Center: Synthesis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Welcome to the technical support center for the synthesis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and identify potential byproducts encountered during the synthesis of this important building block. The following frequently asked questions (FAQs) and troubleshooting guides are based on established synthetic routes and an in-depth understanding of the underlying reaction mechanisms.

Frequently Asked Questions (FAQs)

General Questions

Q1: What are the most common synthetic routes to prepare tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate?

A1: There are two primary synthetic strategies for the preparation of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate.

• Route A: From N-Boc-4-methylenepiperidine. This pathway involves the initial bromofluorination of the exocyclic double bond, followed by nucleophilic substitution with an azide, reduction of the azide to the primary amine, and a final Boc-protection step.

• Route B: Via Rearrangement of a Carboxylic Acid Derivative. This approach typically starts with a precursor such as N-Boc-4-carboxy-4-fluoropiperidine and utilizes a rearrangement reaction like the Curtius, Hofmann, Schmidt, or Lossen rearrangement to generate the key aminomethyl group, which is subsequently protected with a Boc group.

Troubleshooting Guides by Synthetic Route

This section is divided into the two main synthetic routes. Please select the route that best matches your experimental setup to find relevant troubleshooting advice.

Route A: Synthesis from N-Boc-4-methylenepiperidine

This synthetic pathway is a versatile method for introducing the 4-fluoro-4-(aminomethyl)piperidine scaffold. The general workflow is depicted below.

Caption: General workflow for the synthesis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate starting from N-Boc-4-methylenepiperidine.

Troubleshooting Step 1: Bromofluorination

Q2: My reaction mixture from the bromofluorination of N-Boc-4-methylenepiperidine shows multiple spots on TLC/peaks in LC-MS other than the desired product. What are the likely byproducts?

A2: The bromofluorination of N-Boc-4-methylenepiperidine is a key step, and several byproducts can form. The most common are outlined in the table below.

Byproduct	Structure	Reason for Formation	Troubleshooting/Prevention
Regioisomer: tert-Butyl 4-bromo-4-(fluoromethyl)piperidine-1-carboxylate	(Structure not shown for brevity)	While the desired product is typically favored, a small amount of the regioisomeric product can form depending on the reaction conditions.	Optimize the fluorinating and brominating agents and reaction temperature.
Dibrominated Product: tert-Butyl 4-bromo-4-(bromomethyl)piperidine-1-carboxylate	(Structure not shown for brevity)	This can occur if the fluorinating agent is not present in sufficient excess or if the reaction conditions favor bromination.	Ensure the use of a sufficient excess of the fluoride source (e.g., Et3N·3HF).
Hydroxy-bromo Product: tert-Butyl 4-bromo-4-(hydroxymethyl)piperidine-1-carboxylate	(Structure not shown for brevity)	Presence of water in the reaction mixture can lead to the formation of a bromohydrin instead of the fluoro-bromo product.	Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere.

Troubleshooting Step 2: Azide Substitution

Q3: The azide substitution reaction is sluggish, or I observe the formation of elimination byproducts. What could be the cause?

A3: Incomplete reaction or the formation of elimination byproducts during azide substitution can be due to several factors.

• Incomplete Reaction: The C-Br bond at a neopentyl-like tertiary carbon is sterically hindered, which can slow down the SN2 reaction. Ensure you are using a suitable polar aprotic solvent (e.g., DMF, DMSO) and an adequate reaction temperature and time.

• Elimination Byproduct (N-Boc-4-methylenepiperidine): If the reaction temperature is too high or the base is too strong, E2 elimination can compete with substitution, regenerating the starting material. Use a milder base if necessary and carefully control the temperature.

Troubleshooting Step 3: Azide Reduction

Q4: After the azide reduction, I see a byproduct with a mass corresponding to an iminophosphorane. What is this, and how can I get my desired amine?

A4: The observation of an iminophosphorane intermediate is characteristic of the Staudinger reaction.

• Iminophosphorane Intermediate: When using triphenylphosphine (PPh3) for the azide reduction, an iminophosphorane intermediate (R-N=PPh3) is formed. This intermediate needs to be hydrolyzed to the desired amine.[1][2]

• Troubleshooting: Ensure that water is present in the workup to facilitate the hydrolysis of the iminophosphorane to the primary amine and triphenylphosphine oxide. If you are using catalytic hydrogenation (e.g., H2/Pd), this byproduct will not be observed. However, incomplete reduction can still occur, leaving unreacted azide.[3]

Troubleshooting Step 4: Boc Protection

Q5: During the final Boc protection step, my yield is low, and I have identified a di-Boc byproduct. How can this be avoided?

A5: The formation of a di-Boc derivative and other side products can occur during the protection of the primary amine.

Byproduct	Structure	Reason for Formation	Troubleshooting/Prevention
Di-Boc Product: Di-tert-butyl [(4-fluoropiperidin-4-yl)methyl]imidodicarbonate	(Structure not shown for brevity)	Use of excess di-tert-butyl dicarbonate ((Boc)2O) and/or a strong base can lead to the formation of the di-protected amine.	Use stoichiometric amounts of (Boc)2O. A milder base or no base can also be employed.[4][5]
tert-Butyl isocyanate Adduct	(Structure not shown for brevity)	Di-tert-butyl dicarbonate can decompose to form tert-butyl isocyanate, which can then react with the primary amine to form a urea byproduct.	Use fresh, high-quality (Boc)2O and control the reaction temperature.

Route B: Synthesis via Rearrangement of a Carboxylic Acid Derivative

This synthetic strategy relies on the conversion of a carboxylic acid or its derivative into a primary amine with the loss of one carbon atom. The key intermediate in these reactions is an isocyanate.

Caption: General workflow for the synthesis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate via a rearrangement reaction.

Troubleshooting the Isocyanate Intermediate

Q6: My synthesis via a rearrangement reaction gives a complex mixture of products, including a urea derivative. What is happening?

A6: The isocyanate intermediate is highly reactive and can be trapped by various nucleophiles present in the reaction mixture. The formation of urea byproducts is a common issue.

Byproduct	Structure	Reason for Formation	Troubleshooting/Prevention
Symmetrical Urea Derivative	(Structure not shown for brevity)	If water is present in the reaction, the isocyanate can be hydrolyzed to the corresponding primary amine. This amine can then react with another molecule of the isocyanate to form a symmetrical urea.[6][7]	Ensure anhydrous reaction conditions.
Asymmetrical Urea Derivative	(Structure not shown for brevity)	If another amine is present in the reaction mixture (e.g., as a base or impurity), it can react with the isocyanate to form an asymmetrical urea.	Use non-nucleophilic bases and ensure the purity of all reagents and solvents.
Trimerization of Isocyanate	(Structure not shown for brevity)	In the absence of a suitable nucleophile and at elevated temperatures, isocyanates can trimerize to form isocyanurates.[7]	Ensure the trapping agent (tert-butanol) is present in sufficient excess and control the reaction temperature.

Q7: I am attempting a Curtius rearrangement. What are the key considerations to avoid byproducts?

A7: The Curtius rearrangement involves the thermal or photochemical decomposition of an acyl azide to an isocyanate.[6][8]

• Acyl Azide Stability: Acyl azides can be thermally unstable and potentially explosive. It is often preferable to generate the acyl azide in situ and proceed directly with the rearrangement without isolation.[9]

• Incomplete Reaction: If the acyl azide is not fully converted to the isocyanate, it may be carried through the workup and pose a safety hazard. Ensure sufficient reaction time and temperature for the rearrangement.

Q8: I am using a Hofmann rearrangement. What are the potential pitfalls?

A8: The Hofmann rearrangement converts a primary amide to a primary amine with one less carbon atom using a halogen and a strong base.[3][10]

• Halogenation of other positions: The reaction conditions are harsh and can lead to undesired side reactions, such as halogenation of other activated positions on the molecule.

• Hydrolysis of the Boc group: The strong basic conditions can potentially lead to the hydrolysis of the N-Boc protecting group on the piperidine ring.

Analytical Protocols

Protocol 1: Identification of Byproducts by LC-MS

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., acetonitrile/water).

• LC Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start with a low percentage of B and gradually increase to elute all components.

  • Flow Rate: 0.3-0.5 mL/min.

  • Injection Volume: 1-5 µL.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Scan Range: m/z 100-1000.

  • Analysis: Compare the observed m/z values with the calculated exact masses of the expected product and potential byproducts.

Protocol 2: 19F NMR for Monitoring Fluorinated Species

• Sample Preparation: Dissolve the crude or purified sample in a suitable deuterated solvent (e.g., CDCl3, DMSO-d6).

• Acquisition: Acquire a 19F NMR spectrum. The chemical shift of the fluorine atom can provide information about its chemical environment and help distinguish between the desired product and potential fluorinated byproducts (e.g., regioisomers, defluorinated species).

References

• J&K Scientific LLC. (2025). BOC Protection and Deprotection. [Link]

• Lebel, H., & Leogane, O. (2005). Boc-Protected Amines via a Mild and Efficient One-Pot Curtius Rearrangement. Organic Letters, 7(19), 4107–4110. [Link]

• Organic Chemistry Portal. (n.d.). Carbamate synthesis by amination (carboxylation) or rearrangement. Retrieved from [Link]

• PubChem. (n.d.). tert-Butyl (piperidin-4-ylmethyl)carbamate. Retrieved from [Link]

• RSC Publishing. (2010). Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines. Organic & Biomolecular Chemistry. [Link]

• Wikipedia. (n.d.). Methyl isocyanate. Retrieved from [Link]

• YouTube. (2024). Reduction of Azides to primary amines. [Link]

• Atlantis Press. (2017). Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) carbamate. [Link]

• MDPI. (2020). Modeling of Isocyanate Synthesis by the Thermal Decomposition of Carbamates. [Link]

• Organic Syntheses. (1979). 1-N-ACYLAMINO-1,3-DIENES FROM 2,4-PENTADIENOIC ACIDS BY THE CURTIUS REARRANGEMENT: BENZYL trans-1,3-BUTADIENE-1-CARBAMATE. [Link]

• Staudinger, H., & Meyer, J. (1919). Über neue organische Phosphorverbindungen III. Phosphinmethylenderivate und Phosphinimine. Helvetica Chimica Acta, 2(1), 635-646.

• Organic Chemistry Portal. (n.d.). Staudinger Reaction. Retrieved from [Link]

• SciSpace. (2018). The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry. [Link]

Sources

• 1. Staudinger reaction - Wikipedia [en.wikipedia.org]
• 2. Staudinger Reaction [organic-chemistry.org]
• 3. youtube.com [youtube.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Methyl isocyanate - Wikipedia [en.wikipedia.org]
• 8. echemi.com [echemi.com]
• 9. scispace.com [scispace.com]
• 10. tert-Butyl N-[(3R,4R)-1-(2-cyano­acet­yl)-4-methyl­piperidin-3-yl]-N-methyl­carbamate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Yield of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Welcome to the technical support center for the synthesis and optimization of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (CAS No: 871022-62-7)[1]. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this valuable fluorinated piperidine building block. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you maximize your reaction yield and purity.

Introduction: Synthetic Strategies

The synthesis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate can be approached through two primary synthetic routes. The choice of route will often depend on the availability of starting materials and the specific capabilities of your laboratory.

• Route A: Boc Protection of (4-fluoropiperidin-4-yl)methanamine. This is a direct approach involving the protection of the primary amine of the corresponding fluorinated piperidine precursor.

• Route B: Reductive Amination. This route typically involves the reaction of a suitable N-Boc protected 4-formyl-4-fluoropiperidine with an amine source.

This guide will provide troubleshooting for both synthetic pathways.

Troubleshooting Guide & FAQs

Route A: Boc Protection of (4-fluoropiperidin-4-yl)methanamine

This reaction involves the treatment of (4-fluoropiperidin-4-yl)methanamine with di-tert-butyl dicarbonate ((Boc)₂O) under basic conditions. While seemingly straightforward, several factors can influence the reaction's success.

Caption: Workflow for Boc Protection of (4-fluoropiperidin-4-yl)methanamine.

Q1: My reaction yield is consistently low. What are the likely causes?

A1: Low yields in Boc protection reactions can stem from several factors. Here is a systematic approach to troubleshooting:

• Incomplete Reaction: The reaction may not have gone to completion. Monitor the reaction progress using Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure the disappearance of the starting amine. If the reaction stalls, consider increasing the reaction time or gently heating the mixture.

• Sub-optimal Base: The choice and amount of base are critical. For primary amines like (4-fluoropiperidin-4-yl)methanamine, a common choice is triethylamine (Et₃N) in an organic solvent like dichloromethane (DCM) or tetrahydrofuran (THF). Ensure at least one equivalent of base is used to neutralize the acid formed during the reaction. For biphasic systems, sodium bicarbonate or sodium hydroxide can be effective.

• Reagent Quality: Ensure the (Boc)₂O is fresh. Over time, it can degrade, especially if exposed to moisture. It is also crucial to accurately determine the concentration of your starting amine, as it may be a salt (e.g., hydrochloride), which would require additional base.

• Workup Losses: The product, while generally organic-soluble, may have some water solubility. During the aqueous workup, ensure you perform multiple extractions with your organic solvent to maximize product recovery. Washing the combined organic layers with brine can help to break up any emulsions and remove excess water.

Q2: I am observing multiple spots on my TLC plate, indicating side products. What are they and how can I avoid them?

A2: The formation of side products is a common issue. Here are some possibilities:

• Di-Boc Protected Product: Although less common with primary amines, it is possible to get a small amount of the di-Boc protected product, especially if an excess of (Boc)₂O and a strong base are used for a prolonged period. Using a stoichiometric amount of (Boc)₂O (e.g., 1.05-1.1 equivalents) can minimize this.

• Urea Formation: This can occur if the amine is sterically hindered, though less likely for a primary amine.

• Reaction with Piperidine Nitrogen: If the piperidine nitrogen of your starting material is not protected, it can also react with (Boc)₂O. Ensure your starting material is indeed (4-fluoropiperidin-4-yl)methanamine and not a derivative where the piperidine nitrogen is a secondary amine.

Q3: What is a reliable starting protocol for this reaction?

A3: A general protocol that can be optimized is as follows:

• Dissolve (4-fluoropiperidin-4-yl)methanamine (1.0 eq.) and triethylamine (1.2 eq.) in dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq.) in DCM.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, wash the reaction mixture with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Parameter	Recommended Condition	Troubleshooting Tip
(Boc)₂O (eq.)	1.05 - 1.2	Excess can lead to di-protection.
Base	Et₃N, DIPEA, NaOH, NaHCO₃	Ensure at least 1 equivalent for free amine.
Solvent	DCM, THF, Acetonitrile, Dioxane/Water	Solvent choice can impact reaction rate.
Temperature	0 °C to Room Temperature	Higher temperatures may be needed for hindered amines.
Reaction Time	1 - 16 hours	Monitor by TLC or LC-MS for completion.

Route B: Reductive Amination

This pathway offers an alternative, especially if the corresponding aldehyde is more readily available. The process involves the formation of an imine between an N-Boc protected 4-formyl-4-fluoropiperidine and an amine source, followed by in-situ reduction.

Caption: General workflow for the reductive amination synthesis route.

Q1: I am getting a poor yield from my reductive amination. What should I check first?

A1: Reductive amination is a robust reaction, but several parameters need to be controlled for high yield:

• pH of the Reaction: The formation of the imine intermediate is pH-dependent. For many reductive aminations, a slightly acidic pH (around 5-6) is optimal. This can often be achieved by adding a small amount of acetic acid.

• Choice of Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is often the preferred reducing agent as it is milder and more selective for the imine over the starting aldehyde. Sodium cyanoborohydride (NaBH₃CN) is also effective but is toxic and requires careful handling.

• Order of Addition: It is generally best to pre-stir the aldehyde and the amine source for a period (e.g., 30-60 minutes) to allow for imine formation before adding the reducing agent.

• Moisture: The reaction should be carried out under anhydrous conditions, as water can hydrolyze the imine intermediate.

Q2: My main impurity is the alcohol from the reduction of the starting aldehyde. How can I prevent this?

A2: Formation of the corresponding alcohol is a common side reaction. Here’s how to minimize it:

• Use a Milder Reducing Agent: As mentioned, NaBH(OAc)₃ is less likely to reduce the aldehyde compared to stronger reducing agents like sodium borohydride (NaBH₄).

• Optimize Imine Formation: Ensure that the imine has had sufficient time to form before adding the reducing agent. You can monitor the disappearance of the aldehyde by TLC or ¹H NMR.

• Control the Stoichiometry: Use a slight excess of the amine source to drive the equilibrium towards imine formation.

Q3: What is a good general procedure to start with for this reductive amination?

A3: A representative protocol for this transformation is as follows:

• To a solution of N-Boc-4-formyl-4-fluoropiperidine (1.0 eq.) in an anhydrous solvent such as dichloromethane (DCM) or dichloroethane (DCE), add the amine source (e.g., ammonium acetate, 2-3 eq.).

• Add a small amount of acetic acid (e.g., 0.1 eq.).

• Stir the mixture at room temperature for 1 hour.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) portion-wise.

• Stir the reaction at room temperature for 12-24 hours, monitoring by LC-MS.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the layers and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by flash column chromatography.

Parameter	Recommended Condition	Troubleshooting Tip
Reducing Agent	NaBH(OAc)₃	Milder and more selective for the imine.
Amine Source	Ammonium acetate, Ammonia in MeOH	Use in slight excess to favor imine formation.
Solvent	DCM, DCE, THF (anhydrous)	Ensure the solvent is dry.
pH	Slightly acidic (pH 5-6)	Can be adjusted with acetic acid.
Reaction Time	12 - 24 hours	Allow sufficient time for both imine formation and reduction.

General Purification Advice

For both synthetic routes, the final product, tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, is a neutral compound and is well-suited for purification by silica gel column chromatography. A gradient elution using a mixture of ethyl acetate and hexanes is typically effective. The polarity of the eluent can be adjusted based on the TLC analysis of the crude product.

Final Product Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry.

References

• PubChem. tert-butyl (piperidin-4-ylmethyl)carbamate. [Link]

• Matassini, C., Clemente, F., & Cardona, F. THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. [Link]

• Yang, J. W., Pan, S. C., & List, B. SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Organic Syntheses Procedure. [Link]

• Google Patents.

• Servín, F. A., et al. General Method for Selective Mono-Boc Protection of Diamines and Thereof. [Link]

• SciSpace. Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. [Link]

• ResearchGate. Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate. [Link]

• Lee, D. W., et al. Selective Mono‐BOC Protection of Diamines. [Link]

• Journal of Organic Chemistry. Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc- N-Methylamine Using Me2SiHCl. [Link]

• The Royal Society of Chemistry. Experimental Procedures. [Link]

• MDPI. tert-Butyl Bis(4′-(Hexyloxy)-[1,1′-biphenyl]-4-yl)carbamate. [Link]

Sources

• 1. echemi.com [echemi.com]

Technical Support Center: Safe Handling and Experimental Troubleshooting for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Introduction

Welcome to the technical support guide for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (CAS No. 871022-62-7). This document is intended for researchers, scientists, and drug development professionals. Its purpose is to provide a centralized resource for safe handling procedures, experimental troubleshooting, and frequently asked questions concerning this versatile building block. As a Boc-protected fluorinated piperidine derivative, this compound is valuable in medicinal chemistry, particularly as a linker for PROTACs and in the synthesis of complex molecules[1]. Adherence to proper safety protocols and an understanding of its chemical behavior are paramount for successful and safe experimentation. This guide synthesizes information from safety data sheets, analogous compound behavior, and established chemical principles to ensure you can work with confidence and integrity.

Hazard Identification and Physicochemical Properties

A thorough understanding of the compound's properties is the foundation of safe handling. The information below is compiled from the substance's Safety Data Sheet (SDS) and related chemical data.

GHS Hazard Classification

This compound is classified as hazardous and requires careful handling to avoid exposure.[2]

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity, Single Exposure	Category 3	H335: May cause respiratory irritation

Physicochemical Data

Property	Value	Source
Molecular Formula	C₁₁H₂₁FN₂O₂	[3]
Molecular Weight	232.30 g/mol	[3]
Appearance	Solid	[2]
Boiling Point	282.6°C at 760 mmHg	[2][3]
Density	1.07 g/cm³	[3]
CAS Number	871022-62-7	[2]

Frequently Asked Questions (FAQs) for Safe Handling

This section addresses common queries regarding the day-to-day handling and safety of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate.

Q1: What are the minimum Personal Protective Equipment (PPE) requirements for handling this compound?

A: Due to its classification as a skin, eye, and respiratory irritant, comprehensive PPE is mandatory.[2] While the specific SDS for this compound outlines basic requirements, best practices derived from handling hazardous piperidine derivatives necessitate a stringent approach.[4][5]

• Eye/Face Protection: Wear chemical safety goggles with side shields (conforming to EN 166 or OSHA 29 CFR 1910.133). A face shield is recommended if there is a significant splash hazard.[4][6]

• Hand Protection: Use chemical-resistant gloves such as nitrile or butyl rubber. Always check the glove manufacturer's breakthrough time and permeation data. Dispose of contaminated gloves after use.[4][7]

• Skin and Body Protection: A standard laboratory coat, long pants, and closed-toe shoes are required. For larger quantities or tasks with a higher risk of exposure, a chemical-resistant apron should be worn.[4][5]

• Respiratory Protection: All handling of the solid compound or its solutions should be performed in a certified chemical fume hood to avoid inhalation of dust or aerosols.[2][8]

Q2: What are the proper storage conditions for this reagent?

A: The compound is stable under recommended storage conditions.[2] To ensure its integrity and prevent degradation:

• Store in a well-ventilated, dry place.[2][9]

• Keep the container tightly closed to prevent moisture ingress.[2]

• The storage area should be secure and locked.[2]

• It is incompatible with strong acids, alkalis, and strong oxidizing/reducing agents; therefore, it should be stored separately from these chemical classes.[2][5]

Q3: What should I do in the event of an accidental spill?

A: Isolate the area and act promptly, following established laboratory protocols.

• Evacuate and Ventilate: Ensure the area is well-ventilated (use the fume hood if the spill is contained within it) and evacuate non-essential personnel.[2][9]

• Wear Appropriate PPE: Before cleaning, don the full PPE described in Q1.

• Contain and Absorb: For a solid spill, carefully sweep it up to avoid creating dust. For a solution, cover with an inert, non-flammable absorbent material like vermiculite, sand, or diatomaceous earth.[2][8]

• Collect and Dispose: Place the absorbed material into a suitable, labeled container for hazardous waste disposal.[8][9] Do not flush down the sewer.[8]

• Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., alcohol), followed by soap and water.[2]

Caption: Workflow for responding to a chemical spill.

Q4: What are the correct first aid measures for exposure?

A: Immediate action is critical. Always have an eyewash station and safety shower accessible.[8]

• If Inhaled: Move the person to fresh air. If breathing is difficult, provide respiratory support and seek immediate medical attention.[2][10]

• If on Skin: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[2][6]

• If in Eyes: Rinse cautiously with water for several minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and get immediate medical attention.[2]

• If Swallowed: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[2][6]

Q5: How should I dispose of waste containing this compound?

A: All waste, including empty containers, contaminated absorbents, and reaction byproducts, must be treated as hazardous waste. Dispose of contents and containers in accordance with local, state, and federal regulations.[2] Do not pour into drains.[11]

Troubleshooting Experimental Issues

Even with careful handling, experimental challenges can arise. This section provides guidance on common issues encountered when using Boc-protected amines.

Q1: I'm having trouble dissolving the compound. What solvents are recommended?

A: While specific solubility data is not widely published, compounds with a Boc-protecting group and a piperidine core are typically soluble in a range of common organic solvents. Start with solvents such as:

• Dichloromethane (DCM)

• Tetrahydrofuran (THF)

• Ethyl acetate (EtOAc)

• Methanol (MeOH) or Ethanol (EtOH)

• N,N-Dimethylformamide (DMF)

Solubility in non-polar solvents like hexanes is expected to be low. For reactions in aqueous media, co-solvents are likely necessary, as poor solubility of starting materials can significantly slow down or inhibit reactions.[12]

Q2: My Boc-deprotection reaction is sluggish or incomplete. What can I do?

A: The removal of a Boc group is a cornerstone reaction, but its success is highly dependent on the substrate and conditions.[13] It is typically achieved with acid.[14]

• Cause 1: Insufficiently Acidic Conditions. The stability of the Boc group requires a strong acid for efficient cleavage. If you are using mild acids, the reaction may not proceed.

  • Solution: The most common and effective reagent is Trifluoroacetic Acid (TFA), often used neat or in a 20-50% solution in DCM.[14][15] Strong mineral acids like HCl (e.g., 4M in dioxane) are also highly effective.[13]

• Cause 2: Inefficient Removal of Byproducts. The deprotection mechanism generates a tert-butyl cation (t-Bu⁺). This electrophilic species can re-react with nucleophilic sites on your starting material or product, leading to unwanted side products and potentially stalling the desired reaction.[16] Electron-rich aromatic rings or sulfur-containing residues are particularly susceptible to alkylation.[16]

  • Solution: Add a scavenger to the reaction mixture. The scavenger's role is to trap the t-Bu⁺ cation. Common scavengers include triethylsilane (TES), triisopropylsilane (TIPS), or anisole.[14]

Caption: Decision tree for troubleshooting Boc-deprotection reactions.

Q3: I am observing my product, but purification by silica gel chromatography is difficult. Any suggestions?

A: The free amine product after Boc-deprotection can be challenging to purify on silica gel due to its basicity, which often leads to significant tailing or streaking on the column.

• Solution 1: Use a Basic Modifier. Add a small amount of a basic modifier to your eluent system. Typically, 0.5-2% triethylamine (TEA) or ammonia (as a 7N solution in methanol) is added to the mobile phase (e.g., DCM/MeOH or EtOAc/Hexanes). This neutralizes the acidic silica surface, preventing strong ionic interactions with your basic product and resulting in much sharper peaks.

• Solution 2: Convert to a Salt. Before purification, consider converting the free amine to a salt (e.g., hydrochloride or trifluoroacetate). Salts are often crystalline and non-volatile, making them easier to handle. However, this may alter solubility, so you will need to re-screen for appropriate purification conditions.

• Solution 3: Alternative Purification. If chromatography is still problematic, consider other purification methods such as recrystallization or using a different stationary phase like alumina.

References

• Piperidine - SAFETY DATA SHEET. Penta Chemicals. [Link]

• PIPERIDINE - HAZARD SUMMARY. NJ Department of Health. [Link]

• Safety Data Sheet: Piperidine. Carl ROTH. [Link]

• Material Safety Data Sheet - Piperidine, 99%. Cole-Parmer. [Link]

• tert-Butyl (piperidin-4-ylmethyl)carbamate | C11H22N2O2 | CID 723429. PubChem. [Link]

• BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• tert-butyl N-((4-methylpiperidin-4-yl)methyl)carbamate | C12H24N2O2 | CID 70650847. PubChem. [Link]

• Protecting Groups for Amines: Carbamates. Master Organic Chemistry. [Link]

• Why is the Boc group deprotected in NaBH4? Reddit r/OrganicChemistry. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. NIH National Library of Medicine. [Link]

• tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate. Ark Pharma Scientific Limited. [Link]

• Reagents and conditions:i) tert‐butyl‐ piperidin‐4yl‐carbamate, p‐TSA,... ResearchGate. [Link]

• Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate. ResearchGate. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. echemi.com [echemi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. nj.gov [nj.gov]
• 6. fishersci.ie [fishersci.ie]
• 7. pentachemicals.eu [pentachemicals.eu]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. carlroth.com [carlroth.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. fishersci.com [fishersci.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. researchgate.net [researchgate.net]
• 16. BOC Deprotection - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Synthesis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Welcome to the technical support guide for the synthesis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (CAS No: 871022-62-7)[1]. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for researchers, chemists, and drug development professionals. The methodologies described are grounded in peer-reviewed literature to ensure scientific integrity and reproducibility.

The target molecule is a valuable bifunctional building block in medicinal chemistry, particularly for developing antagonists of T-type calcium channels and other CNS-active agents.[2][3][4] Its synthesis, however, presents several challenges related to selective fluorination, functional group manipulation, and purification. This guide is designed to help you navigate these complexities effectively.

Recommended Synthetic Pathway

The most efficient and scalable synthesis reported in the literature begins with commercially available N-Boc-4-methylenepiperidine.[3][4][5] The pathway involves a key bromofluorination step, followed by functional group interconversions to install the aminomethyl side chain. A final deprotection/selective protection sequence is required to arrive at the target compound where the exocyclic amine is Boc-protected and the piperidine nitrogen is a free secondary amine.

Caption: Recommended multi-step synthesis pathway.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a question-and-answer format.

Q1: My yield for the bromofluorination step (Step 1) is significantly lower than reported. What is the cause?

Answer: This is a critical step where reaction conditions are paramount. Low yields are typically traced back to two main sources: reagent quality and moisture control.

• Causality - Reagent Potency: The fluorinating agent, triethylamine trihydrofluoride (Et₃N·3HF), is hygroscopic and can degrade. Use a freshly opened bottle or a properly stored reagent. Similarly, N-bromosuccinimide (NBS) should be recrystallized if it appears discolored (i.e., not pure white/off-white).

• Causality - Moisture: The reaction is sensitive to water, which can consume NBS and lead to undesired bromohydrin formation. Ensure you are using anhydrous dichloromethane (DCM) and that all glassware is thoroughly flame- or oven-dried before use.

• Troubleshooting Action:

  • Run the reaction under an inert atmosphere (Nitrogen or Argon).

  • Use freshly opened or purified reagents.

  • Consider adding molecular sieves (3Å or 4Å) to the reaction vessel to scavenge trace amounts of water.

  • Ensure the temperature is maintained at room temperature as described; excessive cooling or heating is unnecessary and may promote side reactions.[3]

Q2: During the azide displacement (Step 2), I observe multiple spots on TLC, and the reaction doesn't go to completion. How can I improve this?

Answer: The nucleophilic substitution of bromide with azide is generally efficient but can be hampered by steric hindrance and competing elimination reactions.

• Causality - Incomplete Reaction: The neopentyl-like structure of the bromide can slow the Sₙ2 reaction. Ensure the reaction temperature is maintained at ~80 °C in a polar aprotic solvent like DMF to facilitate the reaction. Inadequate heating will result in a sluggish and incomplete conversion.

• Causality - Elimination Side Product: A common byproduct is the starting olefin, N-Boc-4-methylenepiperidine, formed via an E2 elimination pathway promoted by the azide anion acting as a base. While typically minor, this can become significant if the reaction is overheated or run for an excessive duration.

• Troubleshooting Action:

  • Monitor Progress: Track the reaction by TLC or LC-MS. If the reaction stalls, consider adding a slight excess (1.2-1.5 equivalents) of sodium azide.

  • Temperature Control: Use an oil bath with a contact thermometer to ensure a stable internal temperature of 80 °C.

  • Solvent Choice: Ensure the DMF is anhydrous. Water can affect the solubility and reactivity of the azide salt.

Q3: The final deprotection/selective protection sequence (Steps 4 & 5) is giving me a mixture of products. How do I achieve selectivity for the exocyclic amine?

Answer: This is the most chemically nuanced part of the synthesis. You are deprotecting a carbamate to reveal two different amines—a secondary cyclic amine (piperidine) and a primary exocyclic amine—and then attempting to selectively protect only the primary amine.

• Causality - Amine Reactivity: Primary amines are generally more nucleophilic and less sterically hindered than secondary amines. This intrinsic difference is the basis for achieving selectivity. However, under standard conditions with a strong base, both amines can be acylated by di-tert-butyl dicarbonate ((Boc)₂O).

• Causality - pH and Reaction Control: The key to selectivity is precise control of the reaction conditions. By carefully choosing the base and stoichiometry, you can favor the mono-acylation of the more reactive primary amine.

Caption: Controlling selectivity during the final Boc-protection step.

• Troubleshooting Action:

  • Stoichiometry: Use only 1.0 to 1.1 equivalents of (Boc)₂O.

  • Mild Base: Employ a weak, non-nucleophilic base like sodium bicarbonate (NaHCO₃) or triethylamine (Et₃N) in a controlled manner. Avoid strong bases like NaOH or LDA.

  • Solvent System: Running the reaction in a protic solvent system like Methanol/Water or THF/Water can help modulate reactivity and often improves selectivity.

  • Temperature: Perform the reaction at 0 °C to room temperature. Do not heat.

Q4: The Boc protecting group on the piperidine nitrogen was accidentally cleaved during an intermediate step. Why did this happen and how can I avoid it?

Answer: The tert-butoxycarbonyl (Boc) group is notoriously sensitive to acid.[6][7] Unintentional deprotection is a common issue if the reaction or workup conditions are not carefully controlled.

• Causality - Acidic Conditions: Exposure to strong acids (e.g., HCl, H₂SO₄, TFA) or even some Lewis acids will rapidly cleave the Boc group.[8][9] This can happen during aqueous workups if you use a strong acid to neutralize a basic solution or during purification on silica gel, which is inherently acidic.

• Troubleshooting Action:

  • Workup: When performing an aqueous workup, use milder acids like saturated ammonium chloride (NH₄Cl) solution or dilute citric acid for neutralization. Always check the pH to ensure it does not drop too low.

  • Chromatography: If you suspect silica gel is causing deprotection, you can either neutralize the silica by preparing a slurry with ~1% triethylamine in the eluent or use an alternative stationary phase like alumina (neutral or basic) or reversed-phase C18 silica.

Detailed Experimental Protocols

The following protocols are adapted from literature procedures and are intended for trained professionals.[3][4] Always perform a thorough safety assessment before beginning any experiment.

Reagent and Stoichiometry Table

Step	Reagent	M.W. ( g/mol )	Equivalents	Amount (for 10 mmol scale)
1	N-Boc-4-methylenepiperidine	197.28	1.0	1.97 g
N-Bromosuccinimide (NBS)	177.98	1.1	1.96 g
Triethylamine trihydrofluoride	161.22	1.5	2.42 g
2	Intermediate from Step 1	296.18	1.0	(assume 100% yield) 2.96 g
Sodium Azide (NaN₃)	65.01	1.5	0.98 g
3	Intermediate from Step 2	258.30	1.0	(assume 100% yield) 2.58 g
Palladium on Carbon (10 wt%)	-	catalytic	~260 mg
4	Intermediate from Step 3	232.30	1.0	(assume 100% yield) 2.32 g
Trifluoroacetic Acid (TFA)	114.02	10-20	7.7 - 15.4 mL
5	Intermediate from Step 4	132.16	1.0	(assume 100% yield) 1.32 g
Di-tert-butyl dicarbonate ((Boc)₂O)	218.25	1.05	2.29 g
Sodium Bicarbonate (NaHCO₃)	84.01	3.0	2.52 g

Step-by-Step Methodology

Step 1: Synthesis of tert-butyl 4-(bromomethyl)-4-fluoropiperidine-1-carboxylate

• To a solution of N-Boc-4-methylenepiperidine (1.0 eq) in anhydrous DCM (5 mL/mmol) under a nitrogen atmosphere, add Et₃N·3HF (1.5 eq) dropwise at room temperature.

• Add NBS (1.1 eq) portion-wise over 15 minutes, ensuring the temperature does not rise significantly.

• Stir the reaction at room temperature for 3-4 hours until TLC analysis shows complete consumption of the starting material.

• Carefully quench the reaction by pouring it into a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product, which can often be used in the next step without further purification.

Step 2: Synthesis of tert-butyl 4-(azidomethyl)-4-fluoropiperidine-1-carboxylate

• Dissolve the crude bromide from Step 1 (1.0 eq) in anhydrous DMF (4 mL/mmol).

• Add sodium azide (1.5 eq) and heat the mixture to 80 °C with vigorous stirring.

• Monitor the reaction by TLC. After 4-6 hours, the reaction should be complete.

• Cool the mixture to room temperature and pour it into water.

• Extract the product with ethyl acetate (3x). Combine the organic layers, wash extensively with brine to remove DMF, dry over Na₂SO₄, filter, and concentrate to give the crude azide.

Step 3: Synthesis of tert-butyl 4-(aminomethyl)-4-fluoropiperidine-1-carboxylate

• Dissolve the crude azide from Step 2 (1.0 eq) in methanol (10 mL/mmol).

• Carefully add 10 wt% Palladium on Carbon (10 mol% Pd).

• Fit the flask with a hydrogen balloon and purge the system with hydrogen gas.

• Stir vigorously under a positive pressure of hydrogen at room temperature for 12-16 hours.

• Once the reaction is complete (monitored by TLC or LC-MS), carefully filter the mixture through a pad of Celite to remove the catalyst, washing the pad with methanol.

• Concentrate the filtrate under reduced pressure to obtain the crude amine.

Step 4: Synthesis of 4-(aminomethyl)-4-fluoropiperidine (Diamine Intermediate)

• Dissolve the crude Boc-protected amine from Step 3 (1.0 eq) in DCM (10 mL/mmol) and cool to 0 °C.

• Add trifluoroacetic acid (TFA, 10-20 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 1-2 hours until deprotection is complete.

• Concentrate the reaction mixture under reduced pressure to remove excess TFA and solvent. The product will be the TFA salt.

• For the next step, neutralize the crude salt by dissolving it in methanol and adding a solid-supported base (e.g., Amberlyst A21) until the pH is >9, then filter and concentrate. Alternatively, perform a careful aqueous workup with NaOH and extract the free base into an organic solvent.

Step 5: Synthesis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (Final Product)

• Dissolve the free diamine from Step 4 (1.0 eq) in a 1:1 mixture of THF and water (10 mL/mmol).

• Add NaHCO₃ (3.0 eq) and cool the mixture to 0 °C.

• Add a solution of (Boc)₂O (1.05 eq) in THF dropwise over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 16-24 hours.

• Monitor carefully by LC-MS to maximize the formation of the desired mono-protected product.

• Once complete, remove the THF under reduced pressure. Extract the aqueous residue with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography (silica gel, eluting with a gradient of 0-10% MeOH in DCM containing 0.5% Et₃N) to isolate the title compound.

References

• Verniest, G., Piron, K., Van Hende, E., Thuring, J. W., Macdonald, G., Deroose, F., & De Kimpe, N. (2010). Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines. Organic & Biomolecular Chemistry, 8(12), 2753-2759. [Link]

• Verniest, G., Piron, K., Van Hende, E., Thuring, J. W., Macdonald, G., Deroose, F., & De Kimpe, N. (2010). Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines. PubMed. [Link]

• Shishido, K., et al. (2008). Design, synthesis, and evaluation of a novel 4-aminomethyl-4-fluoropiperidine as a T-type Ca2+ channel antagonist. Journal of Medicinal Chemistry, 51(13), 3692-3695. [Link]

• Verniest, G., et al. (2010). Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines. Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C003380D. [Link]

• Verniest, G., et al. (2010). Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines. RSC Publishing. [Link]

• Le, C. M., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Catalysis. [Link]

• Le, C. M., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Publications. [Link]

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Chemistry Steps. (n.d.). Boc Protecting Group for Amines. Chemistry Steps. [Link]

• Hebei Boze Chemical Co., Ltd. (n.d.). BOC Protection and Deprotection. Hebei Boze Chemical Co., Ltd.. [Link]

• ResearchGate. (2024). Is the protecting group boc of the amino group stable at 37°C? ResearchGate. [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. Design, synthesis, and evaluation of a novel 4-aminomethyl-4-fluoropiperidine as a T-type Ca2+ channel antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. total-synthesis.com [total-synthesis.com]
• 7. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 8. Boc-Protected Amino Groups [organic-chemistry.org]
• 9. BOC Protection and Deprotection [bzchemicals.com]

Technical Support Center: Degradation Pathways of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Welcome to the technical support center for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this compound. As Senior Application Scientists, we have structured this information in a question-and-answer format to directly address specific issues you may encounter.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing unexpected peaks in my HPLC analysis after storing my sample in solution. What could be the cause?

A1: The appearance of new peaks in your chromatogram strongly suggests degradation of the parent compound. Tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate possesses several functional groups with varying stability: a tert-butoxycarbonyl (Boc) protecting group, a secondary carbamate, and a fluorinated piperidine ring. The degradation pathway will largely depend on your storage and experimental conditions (pH, temperature, light exposure, and presence of oxidizing agents). To understand the stability of your compound under your specific conditions, a forced degradation study is highly recommended.[1][2][3]

Q2: Which part of the molecule is most likely to degrade first?

A2: The most labile part of the molecule under typical laboratory conditions is the tert-butoxycarbonyl (Boc) group . This group is a carbamate ester designed to be removed under specific conditions, most commonly acidic environments.[4] While carbamates are generally more stable to hydrolysis than esters, the Boc group is susceptible to cleavage.[5][6] The piperidine ring and the carbon-fluorine bond are significantly more stable.

Here's a breakdown of the relative stability of the functional moieties:

• Boc Group (High Susceptibility): Prone to acidic and, to a lesser extent, thermal degradation.

• Piperidine Ring (Moderate Susceptibility): Can undergo oxidation at the nitrogen atom, but this typically requires specific oxidizing agents or harsh conditions.[7]

• Carbon-Fluorine Bond (Low Susceptibility): The C-F bond is the strongest single bond in organic chemistry and is exceptionally stable to hydrolysis, oxidation, and thermal stress.[8][9] Cleavage typically requires high-energy conditions like deep UV photolysis or specific enzymatic action.[10][11]

Q3: What are the primary degradation pathways I should be aware of?

A3: The primary degradation pathways for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate can be categorized into four main types: hydrolytic, oxidative, photolytic, and thermal. Forced degradation studies are designed to intentionally stress the molecule to identify these potential pathways.[12][13]

1. Hydrolytic Degradation (Acid and Base Catalyzed)

• Acidic Conditions: The Boc group is highly susceptible to acid-catalyzed hydrolysis. This is the most probable degradation pathway in acidic media, leading to the formation of the deprotected primary amine, isobutylene, and carbon dioxide.

• Basic Conditions: Carbamates are generally stable under basic conditions.[14] However, prolonged exposure to strong bases could potentially lead to hydrolysis, though this is less likely than acid-catalyzed degradation.[15]

• Neutral Conditions: The compound is expected to be relatively stable at neutral pH.

2. Oxidative Degradation

The primary site for oxidation is the tertiary amine within the piperidine ring.[7] Common laboratory oxidizing agents, or even atmospheric oxygen over extended periods, can lead to the formation of an N-oxide. More aggressive oxidation could potentially lead to ring-opening products.[16][17][18]

3. Photolytic Degradation

Exposure to light, particularly UV radiation, can induce degradation. While the C-F bond is very strong, high-energy photons can cause its cleavage, leading to defluorination.[10][19][20][21][22] Photodegradation can also proceed through radical mechanisms, potentially affecting other parts of the molecule.

4. Thermal Degradation

At elevated temperatures, the Boc group can be cleaved through a thermolytic elimination mechanism, yielding the deprotected amine, isobutylene, and carbon dioxide.[23][24][25] The piperidine ring itself is thermally stable at temperatures typically used in pharmaceutical development.[26]

Q4: I suspect my compound is degrading. How can I confirm this and identify the degradants?

A4: A systematic forced degradation study is the most effective way to identify potential degradation products and establish the degradation pathways.[1][3] This involves subjecting the compound to various stress conditions and analyzing the resulting samples by a stability-indicating analytical method, typically HPLC with UV and/or mass spectrometry (MS) detection.[27][28]

Protocol 1: Forced Degradation Study

Objective: To intentionally degrade tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate under various stress conditions to identify potential degradants and degradation pathways.

Materials:

• tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

• HPLC grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Class A volumetric flasks and pipettes

• HPLC with UV and/or MS detector

• pH meter

• Photostability chamber

• Oven

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., 1 mg/mL in acetonitrile or methanol).

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at 60°C for 24 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Place a solid sample and a solution sample in an oven at 80°C for 48 hours.

  • Photolytic Degradation: Expose a solid sample and a solution sample to light in a photostability chamber according to ICH Q1B guidelines.

• Sample Analysis:

  • At specified time points (e.g., 0, 4, 8, 12, 24 hours), withdraw an aliquot of each stressed sample.

  • Neutralize the acid and base hydrolysis samples before analysis.

  • Dilute all samples to an appropriate concentration with the mobile phase.

  • Analyze by a validated stability-indicating HPLC-UV/MS method.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples to that of an unstressed control.

  • Identify and quantify the degradation products.

  • Use the MS data to propose structures for the major degradants.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Rapid loss of parent peak in acidic solution	Acid-catalyzed hydrolysis of the Boc group.	Buffer your solution to a neutral or slightly basic pH. If acidic conditions are required, conduct experiments at lower temperatures and for shorter durations.
Appearance of a new peak with a higher molecular weight in the MS	Oxidative degradation leading to N-oxide formation.	Store the compound under an inert atmosphere (e.g., argon or nitrogen). Avoid exposure to oxidizing agents. Consider adding an antioxidant if compatible with your experiment.
Multiple unexpected peaks after exposure to light	Photolytic degradation.	Protect your samples from light by using amber vials or covering your experimental setup with aluminum foil.
Loss of parent compound upon heating	Thermal degradation of the Boc group.	Use the lowest effective temperature for your experiments. If high temperatures are unavoidable, minimize the exposure time.

Visualizing Degradation Pathways

The following diagrams illustrate the most probable degradation pathways for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate.

Caption: Oxidative Degradation Pathway.

References

• Houston, Z. H. (n.d.). Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System.
• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability.
• Singh, R., & Rehman, Z. U. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 2(3), 159-168.
• Luminata. (2022, April 18). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing.
• Alsante, K. M., Ando, A., Brown, R., Ensing, J., Hata, T., Highuchi, T., ... & Zelesky, T. (2007). A Review: Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology, 4(2), 149-164.
• Katra, S. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. BioPharm International.
• ResearchGate. (2016, September 10). Which one is stronger in alkaline hydrolysis? Carbamate or Ester?.
• Xin, Y., et al. (2023). Degradation and Defluorination of Per- and Polyfluoroalkyl Substances by Direct Photolysis at 222 nm. ACS ES&T Water.
• BenchChem. (n.d.). Degradation pathways of 1-Piperidinepentanoic acid and prevention.
• PubMed. (n.d.). Carbamate ester prodrugs of dopaminergic compounds: synthesis, stability, and bioconversion.
• National Institutes of Health. (2020, December 1). Photo enhanced degradation of polyfluoroalkyl and perfluoroalkyl substances.
• ACS Publications. (2023, July 6). Degradation and Defluorination of Per- and Polyfluoroalkyl Substances by Direct Photolysis at 222 nm. ACS ES&T Water.
• National Institutes of Health. (2010, April 20). The C–F bond as a conformational tool in organic and biological chemistry.
• ACS Publications. (2015, January 7). Organic Carbamates in Drug Design and Medicinal Chemistry.
• ResearchGate. (n.d.). Key parameters for carbamate stability in dilute aqueous–organic solution.
• ResearchGate. (n.d.). Degradation and Defluorination of Per- and Polyfluoroalkyl Substances by Direct Photolysis at 222 nm | Request PDF.
• National Institutes of Health. (n.d.). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions.
• Hypha Discovery. (n.d.). Breaking C-F bonds in drugs.
• ResearchGate. (n.d.). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions | Request PDF.
• Royal Society of Chemistry. (2007, October 17). Understanding organofluorine chemistry. An introduction to the C–F bond.
• Alfa Chemistry. (n.d.). Carbon-Fluorine Bond.
• Figshare. (2024, March 29). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions.
• (n.d.). ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS.
• (n.d.). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture.
• National Institutes of Health. (n.d.). Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs.
• East China Normal University. (2022, October 5). Photodegradation of per- and polyfluoroalkyl substances in water: A review of fundamentals and applications.
• ACS Publications. (2024, April 25). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development.
• (n.d.). Deprotection of N-Boc Groups Under Continuous Flow High Temperature Conditions.
• ACS GCI Pharmaceutical Roundtable. (n.d.). Thermal Methods.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.

Sources

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Understanding organofluorine chemistry. An introduction to the C–F bond - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 9. fluoropolymers.alfa-chemistry.com [fluoropolymers.alfa-chemistry.com]
• 10. Photo enhanced degradation of polyfluoroalkyl and perfluoroalkyl substances - PMC [pmc.ncbi.nlm.nih.gov]
• 11. hyphadiscovery.com [hyphadiscovery.com]
• 12. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 13. biopharminternational.com [biopharminternational.com]
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• 16. Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. Collection - Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions - The Journal of Physical Chemistry A - Figshare [figshare.com]
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Technical Support Center: Scaling Up Tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate Production

Welcome to the technical support center for the production of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up the synthesis of this valuable fluorinated piperidine building block. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide direct, actionable advice for issues you may encounter during your experimental work.

Troubleshooting Guide

This section addresses specific problems that can arise during the synthesis and purification of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate.

Problem 1: Low Yield During the Reductive Amination Step

Question: We are experiencing significantly lower than expected yields during the reductive amination of 4-(aminomethyl)-4-fluoropiperidine with di-tert-butyl dicarbonate (Boc₂O). What are the potential causes and how can we optimize this reaction?

Answer:

Low yields in this Boc protection step can stem from several factors. The primary amine of 4-(aminomethyl)-4-fluoropiperidine possesses two nucleophilic nitrogen atoms, and while the primary amine is generally more reactive, side reactions and incomplete conversion are common challenges.

Potential Causes & Solutions:

• Sub-optimal pH: The pH of the reaction medium is critical. If the pH is too low, the amine will be protonated, reducing its nucleophilicity. If it's too high, the Boc anhydride can be hydrolyzed.

  • Solution: Maintain a mildly basic pH, typically between 8 and 10. The use of a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is recommended. You can monitor the pH throughout the reaction and make adjustments as needed.

• Solvent Choice and Solubility Issues: The starting material, 4-(aminomethyl)-4-fluoropiperidine, may have limited solubility in common organic solvents like acetonitrile or THF, especially as a salt.[1]

  • Solution: A biphasic system using an organic solvent like dichloromethane (DCM) or ethyl acetate with an aqueous basic solution (e.g., sodium bicarbonate or sodium hydroxide) can be effective.[1] Alternatively, polar aprotic solvents like dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP) can be used, but be mindful of potential difficulties in removal during work-up.

• Inefficient Stirring in Biphasic Systems: On a larger scale, inefficient mixing between the organic and aqueous layers can lead to slow reaction rates and incomplete conversion.

  • Solution: Employ vigorous mechanical stirring to ensure a large interfacial area between the two phases.

• Competitive Reactions: The piperidine nitrogen can also react with Boc₂O, leading to the di-Boc protected product or other side products.

  • Solution: While the primary amine is more nucleophilic, this can be minimized by controlling the stoichiometry of Boc₂O (using a slight excess, e.g., 1.05-1.1 equivalents) and maintaining a lower reaction temperature (0-25 °C) to improve selectivity.

Experimental Protocol: Optimized Boc Protection

• Dissolve 4-(aminomethyl)-4-fluoropiperidine (1.0 eq) in a suitable solvent system (e.g., a 1:1 mixture of DCM and saturated aqueous sodium bicarbonate solution).

• Cool the mixture to 0 °C in an ice bath with vigorous stirring.

• Dissolve di-tert-butyl dicarbonate (1.1 eq) in a portion of the organic solvent.

• Add the Boc₂O solution dropwise to the reaction mixture over 30-60 minutes, ensuring the internal temperature does not exceed 5 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by TLC or LC-MS.

• Once the reaction is complete, separate the organic layer.

• Extract the aqueous layer with the organic solvent (e.g., DCM).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

Problem 2: Presence of Impurities After Purification

Question: After column chromatography, we are still observing impurities in our final product. What are the likely impurities and how can we improve the purification process?

Answer:

The presence of persistent impurities can be due to closely eluting byproducts or degradation during purification. Understanding the potential impurities is key to refining your purification strategy.

Potential Impurities & Purification Strategies:

• Di-Boc Protected Byproduct: As mentioned, reaction at both the primary amine and the piperidine nitrogen can occur. This byproduct will have a different polarity and should be separable by chromatography.

  • Strategy: Optimize your solvent system for column chromatography. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) should provide good separation.

• Unreacted Starting Material: Incomplete reaction will leave residual 4-(aminomethyl)-4-fluoropiperidine.

  • Strategy: An acidic wash (e.g., dilute HCl) during the work-up can remove the basic starting material by converting it into its water-soluble salt.

• tert-Butanol: A common byproduct from the reaction of Boc₂O.

  • Strategy: tert-Butanol is volatile and should be removable under high vacuum.

• Degradation on Silica Gel: Carbamates can be sensitive to acidic conditions, and prolonged exposure to standard silica gel can potentially lead to some degradation.[2]

  • Strategy: Minimize the time the compound spends on the column. You can also use deactivated silica gel (pre-treated with a small amount of triethylamine in the eluent) to reduce acidity.

Data Presentation: Typical TLC Profile

Compound	Mobile Phase (Hexane:EtOAc)	Rf Value (Approx.)
Di-Boc Byproduct	3:1	0.7
Desired Product	1:1	0.4
Starting Amine	1:1 (with streaking)	0.1 (at baseline)

Frequently Asked Questions (FAQs)

Q1: What are the primary safety precautions to consider when scaling up the production of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate?

A1: When scaling up, it is crucial to conduct a thorough safety assessment. Key considerations include:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[3]

• Ventilation: Handle all chemicals in a well-ventilated fume hood to avoid inhalation of dust or vapors.[3]

• Reagent Handling: Di-tert-butyl dicarbonate can cause skin and eye irritation. Avoid direct contact. The fluorinated piperidine starting material should be handled with care, as fluorinated organic compounds can have unique toxicological profiles.

• Thermal Safety: Be mindful of potential exotherms, especially during the addition of reagents. On a larger scale, heat dissipation is less efficient, so controlled, slow addition and external cooling are essential.

• Waste Disposal: Dispose of all chemical waste according to your institution's and local regulations.[3]

Q2: What is the rationale behind using a Boc protecting group for the primary amine?

A2: The tert-butyloxycarbonyl (Boc) group is a widely used protecting group for amines in organic synthesis for several reasons:[4]

• Stability: The Boc group is stable to a wide range of reaction conditions, including many nucleophiles and bases.[5]

• Ease of Removal: It can be readily removed under acidic conditions (e.g., with trifluoroacetic acid or hydrochloric acid), which allows for selective deprotection in the presence of other protecting groups that are sensitive to different conditions (orthogonality).[2][6]

• Improved Solubility: The introduction of the bulky and non-polar Boc group often improves the solubility of polar molecules in common organic solvents, which can be advantageous for subsequent reaction steps.

Q3: Are there any specific analytical techniques recommended for monitoring the reaction progress and ensuring final product purity?

A3: A combination of analytical techniques is recommended for robust process control:

• Thin-Layer Chromatography (TLC): A quick and effective method for monitoring the disappearance of starting materials and the appearance of the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more detailed information than TLC, allowing for the identification of the desired product and potential byproducts by their mass-to-charge ratio. This is invaluable for reaction monitoring and impurity profiling.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the final product and assessing its purity. ¹⁹F NMR is also highly recommended to confirm the presence and environment of the fluorine atom.

• High-Performance Liquid Chromatography (HPLC): Used to determine the final purity of the product with high accuracy.

Q4: How does the fluorine atom at the 4-position influence the properties and reactivity of the piperidine ring?

A4: The fluorine atom at the 4-position has several significant effects:

• Conformational Preference: The C-F bond can influence the conformational equilibrium of the piperidine ring. Studies have shown that fluorine substitution can lead to a preference for an axial orientation due to hyperconjugation and charge-dipole interactions.[7][8][9] This conformational locking can be beneficial in drug design for presenting substituents in a defined spatial orientation.

• Basicity: Fluorine is a highly electronegative atom and exerts a strong electron-withdrawing inductive effect. This effect reduces the electron density on the piperidine nitrogen, making it less basic compared to its non-fluorinated analog.

• Metabolic Stability: The C-F bond is very strong, and the introduction of fluorine at a potential site of metabolic oxidation can block this pathway, thereby increasing the metabolic stability and in vivo half-life of a drug candidate.

Visualizations

Synthesis Pathway

Caption: Reductive amination for Boc protection.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low yields.

References

• Heitmann, B., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Catalysis. [Link]

• Heitmann, B., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. PMC. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). BOC Deprotection. [Link]

• Organic Chemistry Data. (n.d.). Boc Protection - Common Conditions. [Link]

• Knorn, M., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• Reddit. (2021). Having great trouble with a Boc-protection reaction. [Link]

• Knorn, M., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. ResearchGate. [Link]

• Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. [Link]

• ResearchGate. (n.d.). The conformational preferences of fluorinated piperidine derivatives.... [Link]

• KISHIDA CHEMICAL CO., LTD. (2023). tert-Butyl 〔[4-(2-methoxyethyl)piperidin-4-yl]methyl〕carbamate, Safety Data Sheet. [Link]

• PubChem. (n.d.). Tert-butyl (piperidin-4-ylmethyl)carbamate. [Link]

• Google Patents. (n.d.).

Sources

• 1. reddit.com [reddit.com]
• 2. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

troubleshooting guide for PROTAC synthesis using tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

A Troubleshooting Guide for the Use of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Welcome, researchers and drug development professionals. As a Senior Application Scientist, I've seen firsthand how the intricate, multi-step synthesis of Proteolysis Targeting Chimeras (PROTACs) can present significant challenges. This guide is structured to provide direct, actionable solutions to common problems encountered when using the versatile linker building block, tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate. This reagent offers a desirable combination of a Boc-protected primary amine and a rigid, fluorinated piperidine core, but its successful incorporation requires careful attention to reaction conditions.

PROTACs are complex molecules designed to hijack the cell's ubiquitin-proteasome system to induce the degradation of a specific target protein.[1][2] They consist of two distinct ligands—one for the protein of interest (POI) and one for an E3 ubiquitin ligase—joined by a chemical linker.[3][4] The linker is not merely a spacer; its length, rigidity, and chemical composition are critical for the formation of a stable and productive ternary complex (POI-PROTAC-E3 Ligase), which is the prerequisite for target ubiquitination and subsequent degradation.[5][][7][8] The 4-fluoropiperidine moiety in this specific building block provides a structurally constrained element that can help pre-organize the PROTAC into a favorable conformation for ternary complex formation.[5]

This guide will address issues from starting material integrity through the critical deprotection and coupling steps to final purification.

Caption: General structure of a PROTAC molecule.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Section 1: Boc Deprotection Challenges

The removal of the tert-butyloxycarbonyl (Boc) group is the essential first step to unmask the primary amine for subsequent coupling. However, this seemingly routine transformation is a frequent source of failure in complex syntheses.[9][10]

Q1: My Boc deprotection is incomplete, with significant starting material remaining after standard treatment with Trifluoroacetic Acid (TFA) in Dichloromethane (DCM). How can I resolve this?

Incomplete Boc deprotection is a common issue, often stemming from steric hindrance around the carbamate or insufficient acid strength for a particularly stable protected amine.[9] A systematic approach is required to drive the reaction to completion.

• Verify Reagent Quality: Ensure your TFA and DCM are fresh and anhydrous. Water can interfere with the reaction, and old TFA may have reduced acidity.

• Increase Acid Concentration/Equivalents: The rate of cleavage is highly dependent on acid concentration.[9] Gradually increase the concentration of TFA in DCM from a standard 20% (v/v) up to 50%.

• Elevate Temperature & Time: While many deprotections are run at 0°C to room temperature, stubborn substrates may require longer reaction times (monitor by LC-MS every hour) or gentle heating (e.g., to 30-40°C).[9]

• Switch Acid System: If TFA/DCM fails, a solution of 4M HCl in 1,4-dioxane is often more effective and can be a go-to reagent for difficult deprotections.[11]

• Ensure Solubility: Poor solubility of the Boc-protected starting material in the reaction solvent can severely limit reagent access.[9] If solubility is an issue in DCM, consider switching to dioxane.

Caption: Troubleshooting workflow for incomplete Boc deprotection.

Q2: My LC-MS shows the desired deprotected product, but also new, higher molecular weight impurities. What is causing this?

This is a classic sign of side reactions caused by the highly reactive tert-butyl cation (tBu⁺) generated during the acidic cleavage of the Boc group.[9][12] This electrophile can alkylate any nucleophilic sites on your molecule, such as tryptophan indoles, methionine thioethers, or activated aromatic rings.[9][12]

• Solution: Use a Scavenger. The most effective solution is to add a "scavenger" to the reaction mixture. The scavenger's role is to trap the tert-butyl cation before it can react with your substrate.

  • Triisopropylsilane (TIPS): An excellent scavenger. Use 5-10 equivalents.

  • Water: A small amount of water can also act as a scavenger.

  • 1,3-Dimethoxybenzene: Can also be used effectively.

Section 2: Amide Coupling Inefficiencies

Amide bond formation is the most common conjugation chemistry used in PROTAC synthesis, but it is frequently a low-yielding step.[13][14] Coupling the newly deprotected primary amine of the fluoropiperidine linker to a carboxylic acid on the warhead or E3-ligand fragment requires robust conditions.

Q3: My amide coupling reaction is sluggish and gives a low yield, even with standard coupling reagents.

Several factors can inhibit this critical bond-forming step. A common oversight is failing to account for the acidic counter-ion from the deprotection step.[15]

• Neutralize the Amine Salt: The product of an acid-mediated Boc deprotection is an ammonium salt (e.g., a trifluoroacetate or hydrochloride salt). This salt will neutralize the tertiary amine base (like DIPEA or triethylamine) required for the amide coupling, effectively shutting down the reaction.[3][15] Solution: Add at least one extra equivalent of base to neutralize the ammonium salt, in addition to the amount required for the coupling reaction itself. A total of 3-4 equivalents of DIPEA is a good starting point.

• Optimize Coupling Reagents: If standard reagents like HBTU are failing, switch to a more potent, modern coupling agent. Uranyl-based reagents are particularly effective.[13][16]

• Solvent Choice: The reaction solvent can have a significant impact. While DMF is common, N-Methyl-2-pyrrolidone (NMP) often provides better solubility for complex PROTAC intermediates and can improve reaction rates.[3][13] Ensure all solvents are anhydrous, as water will hydrolyze the activated ester intermediate.[16]

• Address Steric Hindrance: The 4,4-disubstituted piperidine ring is sterically bulky. If you suspect steric clash is impeding the reaction, you may need to increase the reaction time to 16-24 hours or gently warm the reaction.[16]

Coupling Reagent	Common Name	Key Features
HATU	HATU	High efficiency, fast reaction times, low epimerization risk. Often the first choice for difficult couplings.[13][16]
HBTU	HBTU	A common and effective reagent, but can be less potent than HATU for sterically hindered substrates.
COMU	COMU	A highly efficient coupling reagent known for rapid reactions and suppression of side reactions.
EDC/HOBt	EDC/HOBt	A classic and cost-effective choice, but often requires longer reaction times and may be less effective for challenging couplings.

Caption: Comparison of common amide coupling reagents.

Caption: Troubleshooting workflow for low-yielding amide coupling reactions.

Section 3: Purification and Characterization

Q4: My final PROTAC is difficult to purify by standard silica gel chromatography.

This is a very common experience. PROTACs are often high molecular weight molecules with both polar and greasy regions, making them behave poorly on normal-phase silica.[16][17]

• Switch to Reverse-Phase Chromatography: Preparative Reverse-Phase HPLC (RP-HPLC) is the method of choice for purifying final PROTACs. A C18 column with a water/acetonitrile or water/methanol gradient (often with 0.1% TFA or formic acid as a modifier) is typically effective.

• Check for Aggregation: The "greasy" nature of some PROTACs can lead to aggregation, causing poor peak shape and difficult purification. Adding a small amount of organic base to the crude material before injection or using alternative solvents might help disrupt aggregates.

• Thorough Work-up: Ensure that post-reaction work-ups effectively remove as much of the coupling reagents and byproducts as possible. A standard aqueous work-up followed by washing the organic layers with brine is crucial.[16]

Key Experimental Protocols

Protocol 1: Optimized Boc Deprotection with Scavenger

This protocol describes the removal of the Boc group from a substrate like tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate or a more advanced intermediate.

Materials:

• Boc-protected substrate (1.0 eq)

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIPS) (5.0 eq)

• Saturated aqueous NaHCO₃ solution

• Anhydrous Na₂SO₄

Procedure:

• Dissolve the Boc-protected substrate in anhydrous DCM (approx. 0.1 M concentration) under an inert atmosphere (N₂ or Argon).

• Cool the solution to 0°C using an ice bath.

• Add TIPS (5.0 eq) to the solution and stir for 5 minutes.

• Add TFA dropwise until the final concentration is 20-50% (v/v). A higher concentration is used for more resistant substrates.[10]

• Allow the reaction to warm to room temperature and stir for 1-3 hours.

• Monitor the reaction progress by LC-MS until no starting material is observed.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the bulk of the DCM and excess TFA.

• Re-dissolve the residue in DCM and carefully quench by adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Separate the layers and extract the aqueous layer twice more with DCM.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude amine, which is typically used directly in the next step without further purification.

Protocol 2: High-Efficiency Amide Coupling

This protocol describes the coupling of the amine generated from Protocol 1 with a carboxylic acid-containing fragment.

Materials:

• Crude amine trifluoroacetate salt (from Protocol 1, assumed as 1.0 eq)

• Carboxylic acid component (1.1 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (4.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)

• Water & Ethyl Acetate for work-up

• Brine

Procedure:

• Under an inert atmosphere, dissolve the carboxylic acid component (1.1 eq) and HATU (1.2 eq) in anhydrous DMF or NMP.[16]

• Stir for 5-10 minutes to allow for pre-activation of the carboxylic acid.

• In a separate flask, dissolve the crude amine salt (1.0 eq) in a small amount of anhydrous DMF or NMP.

• Add the amine solution to the activated acid mixture.

• Add DIPEA (4.0 eq) dropwise to the reaction mixture. The use of 4 equivalents ensures neutralization of the TFA salt and provides the necessary basicity for the coupling.[15]

• Stir the reaction at room temperature for 4-16 hours.

• Monitor the reaction progress by LC-MS.

• Upon completion, dilute the reaction mixture with water and extract three times with ethyl acetate.

• Combine the organic layers, wash with brine to remove residual DMF/NMP, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by an appropriate method, typically reverse-phase HPLC.

References

• Benchchem. Troubleshooting low yield in PROTAC synthesis using PEG linkers. [URL: https://www.benchchem.com/troubleshooting/troubleshooting-low-yield-in-protac-synthesis-using-peg-linkers]
• MedChemExpress. tert-Butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate | PROTAC Linker. [URL: https://www.medchemexpress.com/tert-butyl-n-((4-fluoropiperidin-4-yl)methyl)
• Benchchem. PROTAC Synthesis Troubleshooting Guide: A Technical Support Center for PEG Linker-Based Constructs. [URL: https://www.benchchem.com/troubleshooting/protac-synthesis-troubleshooting-guide-a-technical-support-center-for-peg-linker-based-constructs]
• Benchchem. PROTAC Synthesis Technical Support Center: Troubleshooting Incomplete Boc Deprotection. [URL: https://www.benchchem.com/troubleshooting/protac-synthesis-technical-support-center-troubleshooting-incomplete-boc-deprotection]
• Scott, J. S., et al. Factors to Consider for Synthesis in 1536-Well Plates—An Amide Coupling Case Study for PROTAC Synthesis. The Journal of Organic Chemistry. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10842211/]
• ACS Figshare. Factors to Consider for Synthesis in 1536-Well Plates An Amide Coupling Case Study for PROTAC Synthesis. [URL: https://acs.figshare.com/articles/journal_contribution/Factors_to_Consider_for_Synthesis_in_1536-Well_Plates_An_Amide_Coupling_Case_Study_for_PROTAC_Synthesis/25078505]
• Benchchem. challenges in PROTAC linker design and optimization. [URL: https://www.benchchem.
• Scialpi, R., et al. Use of ionic liquids in amidation reactions for proteolysis targeting chimera synthesis. Organic & Biomolecular Chemistry. [URL: https://pubs.rsc.org/en/content/articlelanding/2024/ob/d4ob00304g]
• BOC Sciences. Exploration and innovation of Linker features in PROTAC design. [URL: https://www.bocsci.
• ChemRxiv. Diverse Amine-Acid Coupling Reactions Modulate the Potency of BRD4 PROTACs. [URL: https://chemrxiv.org/engage/chemrxiv/article-details/663a75b02830a6311b066986]
• ACS Publications. Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity. Journal of Medicinal Chemistry. [URL: https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c01793]
• Benchchem. PROTAC Synthesis and Purification: A Technical Support Center. [URL: https://www.benchchem.
• MedChemExpress Japan. tert-Butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate | PROTAC Linker. [URL: https://www.medchemexpress.jp/tert-butyl-n-((4-fluoropiperidin-4-yl)methyl)
• Benchchem. Technical Support Center: Challenges with Alkyl Bromide Linkers in PROTAC Synthesis. [URL: https://www.benchchem.com/troubleshooting/technical-support-center-challenges-with-alkyl-bromide-linkers-in-protac-synthesis]
• Troup, R. I., et al. Current strategies for the design of PROTAC linkers: a critical review. RSC Medicinal Chemistry. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7606321/]
• ResearchGate. (PDF) Current strategies for the design of PROTAC linkers: a critical review. [URL: https://www.researchgate.net/publication/344991217_Current_strategies_for_the_design_of_PROTAC_linkers_a_critical_review]
• ACS GCI Pharmaceutical Roundtable. BOC Deprotection. [URL: https://www.acsgcipr.org/wp-content/uploads/2018/06/Reagent-Guides-BOC-Deprotection.pdf]
• MedChemExpress. tert-Butyl N-methyl-N-(piperidin-4-ylmethyl)carbamate. [URL: https://www.medchemexpress.com/tert-butyl-n-methyl-n-(piperidin-4-ylmethyl)
• The Biochemist. A beginner's guide to PROTACs and targeted protein degradation. [URL: https://portlandpress.com/biochemist/article/43/4/6/90933/A-beginner-s-guide-to-PROTACs-and-targeted]
• Technology Networks. Overcome Roadblocks to PROTAC Characterization. [URL: https://www.technologynetworks.
• YouTube. Webinar – Understanding PROTACs-Mediated Targeted Protein Degradation. [URL: https://www.youtube.
• Sigma-Aldrich. Troubleshooting Purification Methods. [URL: https://www.sigmaaldrich.
• Benchchem. The Strategic Application of Boc Protecting Groups in PROTAC Synthesis: A Guide for Researchers. [URL: https://www.benchchem.com/methodology/the-strategic-application-of-boc-protecting-groups-in-protac-synthesis-a-guide-for-researchers]
• University of Dundee. A beginner's guide to PROTACs and targeted protein degradation. [URL: https://discovery.dundee.ac.
• Charnwood Discovery. Beyond Degradation: Cell Based and Biophysical Techniques of PROTAC Characterization. [URL: https://www.charnwood-discovery.
• J&K Scientific LLC. BOC Protection and Deprotection. [URL: https://jkscientific.com/ws/en/blog/boc-protection-and-deprotection]
• Reddit. Advice on N-boc deprotection in the presence of acid sensitive groups. [URL: https://www.reddit.com/r/Chempros/comments/t2z61p/advice_on_nboc_deprotection_in_the_presence_of/]
• NIH. Late-stage synthesis of heterobifunctional molecules for PROTAC applications via ruthenium-catalysed C‒H amidation. [URL: https://www.
• PubChem. Tert-butyl (piperidin-4-ylmethyl)carbamate. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/723429]

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• 3. Factors to Consider for Synthesis in 1536-Well Plates—An Amide Coupling Case Study for PROTAC Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Late-stage synthesis of heterobifunctional molecules for PROTAC applications via ruthenium-catalysed C‒H amidation - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
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Technical Support Center: Synthesis and Purification of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Welcome to the dedicated technical support guide for the synthesis and purification of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the preparation of this key synthetic intermediate. Our goal is to provide not just protocols, but a deeper understanding of the chemical principles at play, enabling you to troubleshoot effectively and improve the purity of your compound.

I. Understanding the Synthesis: A Quick Overview

The synthesis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate typically involves a two-step process:

• Reductive Amination: Formation of the piperidine ring by reacting a suitable precursor with an amine, followed by reduction.

• Boc Protection: Introduction of the tert-butyloxycarbonyl (Boc) protecting group onto the primary amine.

This guide will address the potential pitfalls in both stages and the subsequent purification.

II. Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the specific issues you may encounter.

Q1: My final product is a viscous oil, but I was expecting a solid. How can I induce crystallization and why is it an oil?

A1: It is not uncommon for Boc-protected amines, especially those with some degree of conformational flexibility, to be isolated as thick oils or amorphous solids[1]. This can be due to the presence of residual solvents, minor impurities that inhibit the formation of a crystal lattice, or the inherent physical properties of the molecule itself.

Troubleshooting Steps:

• High-Vacuum Drying: Ensure all volatile solvents are thoroughly removed by drying the product under high vacuum for an extended period (12-24 hours).

• Solvent Trituration/Pulping: This is often the most effective method. Add a non-polar solvent in which your product is poorly soluble (e.g., hexanes, diethyl ether, or a mixture of both) to the oil.[2][3] Stir the mixture vigorously at room temperature. The goal is to "wash" the impurities into the solvent and encourage the product to precipitate as a solid.

• Seed Crystal Introduction: If you have a small amount of solid product from a previous batch, adding a "seed crystal" to the oil can initiate crystallization.[2][3]

• Cooling: Slowly cooling the concentrated solution or the triturated mixture can sometimes promote crystallization. However, rapid cooling can also trap impurities.

Causality: Impurities can disrupt the ordered packing of molecules required for crystallization. Trituration works by selectively dissolving these impurities while leaving the desired, less soluble product to solidify.

Q2: My NMR spectrum shows broad peaks and several unidentifiable impurities. What are the likely side products from the synthesis?

A2: Broad NMR peaks can indicate the presence of multiple conformations in solution, residual acidic or basic impurities, or paramagnetic species. The most likely impurities arise from the reductive amination and Boc protection steps.

Potential Impurities & Their Origin:

Impurity	Likely Origin	Mitigation Strategy
Unreacted Starting Materials	Incomplete reaction during reductive amination or Boc protection.	Optimize reaction conditions (time, temperature, stoichiometry).
Over-alkylation/Di-Boc Species	Excess Boc-anhydride or harsh reaction conditions.[4]	Use a controlled amount of Boc-anhydride (1.05-1.1 equivalents).
Reduced Aldehyde/Ketone	Side reaction during reductive amination if the reducing agent is too strong or added too quickly.[5]	Choose a milder reducing agent like sodium triacetoxyborohydride.
tert-Butanol	Byproduct of the Boc protection reaction.	Easily removed during aqueous work-up and under vacuum.
Salts (e.g., Triethylammonium salts)	From the use of amine bases during Boc protection.	Thorough aqueous work-up is crucial.

Troubleshooting Workflow for Impurity Identification & Removal:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Crystallization method of Boc-amino acid - Eureka | Patsnap [eureka.patsnap.com]
• 3. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]

Reference Data & Comparative Studies

A Comparative Guide to Purity Analysis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate: Methodologies for Drug Development Professionals

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or a critical intermediate is not merely a quality metric; it is a cornerstone of safety and efficacy. For intermediates like tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (CAS No: 871022-62-7), a versatile building block in the synthesis of various therapeutic agents, rigorous purity analysis is paramount. This guide provides a comparative overview of key analytical techniques for the comprehensive purity assessment of this compound, offering insights into methodological choices and presenting supporting experimental data to aid researchers, scientists, and drug development professionals in establishing robust quality control strategies.

The Criticality of Purity for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

With a molecular formula of C11H21FN2O2 and a molecular weight of 232.30, tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate serves as a crucial precursor in medicinal chemistry.[1] Impurities, whether arising from the synthetic route or degradation, can have significant consequences, potentially altering the pharmacological and toxicological profile of the final API. Therefore, a multi-faceted analytical approach is essential to identify and quantify any extraneous components.

Potential Impurities: A Process and Stability Perspective

A thorough understanding of potential impurities informs the selection and optimization of analytical methods. Based on common synthetic routes and the chemical nature of the molecule, we can anticipate two primary classes of impurities:

• Process-Related Impurities: The synthesis of the target molecule often involves a multi-step process, which can introduce starting materials, intermediates, and byproducts into the final product. A known synthetic pathway involves the bromofluorination of N-Boc-4-methylenepiperidine, followed by nucleophilic displacement with an azide and subsequent reduction.[2][3][4][5][6] Consequently, key process-related impurities could include:

  • N-Boc-4-methylenepiperidine (starting material)

  • tert-butyl 4-(bromomethyl)-4-fluoropiperidine-1-carboxylate (intermediate)

  • tert-butyl 4-(azidomethyl)-4-fluoropiperidine-1-carboxylate (intermediate)

• Degradation Products: The tert-butyloxycarbonyl (Boc) protecting group is known for its lability under acidic conditions. Therefore, a primary degradation product is the de-Boc-protected compound, 4-(aminomethyl)-4-fluoropiperidine. Forced degradation studies under various stress conditions (acidic, basic, oxidative, thermal, and photolytic) are crucial for identifying other potential degradation products.

Comparative Analysis of Key Purity Determination Techniques

The selection of an appropriate analytical technique is contingent on the specific impurity being targeted, the required sensitivity, and the desired level of structural information. Here, we compare the most pertinent methods for the purity analysis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate.

Technique	Principle	Primary Application	Advantages	Limitations
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a stationary phase and a liquid mobile phase.	Quantification of the main component and non-volatile impurities.	High resolution, sensitivity, and quantitative accuracy. Versatile with various detectors (UV, MS).[7]	May require derivatization for compounds lacking a chromophore.
Gas Chromatography (GC)	Partitioning of volatile analytes between a stationary phase and a gaseous mobile phase.	Analysis of volatile and semi-volatile impurities, including residual solvents.	High efficiency for volatile compounds. Can be coupled with various detectors (FID, MS).[8]	Not suitable for non-volatile or thermally labile compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency energy by atomic nuclei in a magnetic field, providing detailed structural information.	Structural elucidation and identification of unknown impurities. Quantitative NMR (qNMR) for absolute purity determination.	Provides unambiguous structural information. Non-destructive.[9]	Lower sensitivity compared to chromatographic methods.
Mass Spectrometry (MS)	Measurement of the mass-to-charge ratio of ionized molecules.	Molecular weight determination and structural elucidation of impurities, especially when coupled with chromatography (LC-MS, GC-MS).	High sensitivity and specificity. Provides molecular weight information.[10]	Typically requires coupling with a separation technique for complex mixtures.

Experimental Protocols and Supporting Data

To provide a practical framework, we present detailed experimental protocols for the most effective analytical techniques, along with expected data based on available literature.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is the workhorse for purity analysis in the pharmaceutical industry due to its robustness and versatility. A stability-indicating reversed-phase HPLC method is ideal for separating the target compound from its potential impurities.

Experimental Workflow: HPLC Purity Analysis

Caption: Workflow for HPLC purity analysis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate.

Protocol: HPLC-UV Method for Purity Determination

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).

• Mobile Phase B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA).

• Gradient: A typical gradient could be 5% to 95% B over 20 minutes, followed by a 5-minute hold at 95% B, and then re-equilibration at 5% B.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210-220 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition to a concentration of approximately 1 mg/mL.

Expected Results:

The Boc-protected starting material is significantly more non-polar than the deprotected amine. Therefore, in a reverse-phase HPLC system, the starting material will have a longer retention time than the deprotected product.[11] A successful deprotection will be indicated by the disappearance of the peak corresponding to the starting material and the appearance of a new, earlier-eluting peak corresponding to the deprotected product. The purity of the final product can be determined by integrating the peak area of the product peak relative to the total peak area of all components in the chromatogram.

Gas Chromatography (GC-FID/MS)

GC is particularly useful for identifying volatile and semi-volatile impurities, such as residual solvents from the synthesis. It can also be used for the analysis of the target compound if it is thermally stable.

Experimental Workflow: GC Purity Analysis

Caption: Workflow for GC purity analysis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate.

Protocol: GC-MS Method for Impurity Profiling

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: A low-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Injector Temperature: 250 °C.

• Injection Mode: Split (e.g., 50:1).

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-450.

• Sample Preparation: Dissolve the sample in a suitable volatile solvent (e.g., methanol, dichloromethane) to a concentration of 1 mg/mL.

Expected Results:

The mass spectrum of the parent compound is expected to show characteristic fragmentation patterns. Common fragmentations for piperidine derivatives include α-cleavage adjacent to the nitrogen atom, leading to a stable iminium ion.[10] The Boc group can also fragment, leading to the loss of isobutylene (m/z 56) or the tert-butyl cation (m/z 57).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the unambiguous structural elucidation of the main component and any impurities present at sufficient concentration.

Protocol: ¹H and ¹³C NMR Analysis

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆).

• Internal Standard: Tetramethylsilane (TMS).

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of the deuterated solvent.

Supporting Data:

Based on a Certificate of Analysis for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, the ¹H NMR spectrum is expected to be consistent with the structure.[9] For the target molecule, the following signals are anticipated in the ¹H NMR spectrum (in CDCl₃):

• A singlet at approximately 1.46 ppm corresponding to the 9 protons of the tert-butyl group.

• Multiplets between 1.47-1.97 ppm for the piperidine ring protons.

• A broad singlet for the NH proton of the carbamate.

• Signals for the methylene protons adjacent to the carbamate nitrogen and the piperidine ring.

In the ¹³C NMR spectrum (in CDCl₃), characteristic signals would include:

• A signal around 28.6 ppm for the methyl carbons of the tert-butyl group.

• Signals in the range of 32-51 ppm for the piperidine ring carbons.

• A signal around 79.8 ppm for the quaternary carbon of the tert-butyl group.

• A signal around 94.5 ppm for the carbon bearing the fluorine atom (split into a doublet due to C-F coupling).

• A signal around 154.9 ppm for the carbonyl carbon of the carbamate.[6]

Forced Degradation Studies: A Proactive Approach to Stability

Forced degradation studies are a regulatory requirement and a scientific necessity to understand the intrinsic stability of a drug intermediate.[12] These studies involve subjecting the compound to stress conditions more severe than accelerated stability testing to predict its degradation pathways.

Workflow for Forced Degradation Studies

Caption: Workflow for forced degradation studies.

Protocol: Forced Degradation Study

• Acidic Degradation: Dissolve the sample in 0.1 M HCl and heat at 60°C for 24 hours.

• Basic Degradation: Dissolve the sample in 0.1 M NaOH and heat at 60°C for 24 hours.

• Oxidative Degradation: Dissolve the sample in 3% H₂O₂ and store at room temperature, protected from light, for 24 hours.

• Thermal Degradation: Expose the solid sample to elevated temperatures (e.g., 80°C) for a specified period.

• Photolytic Degradation: Expose a solid sample and a solution of the compound to UV light (e.g., 254 nm) for 24 hours.

• Sample Analysis: After the incubation period, neutralize the acidic and basic samples. Analyze all stressed samples by a validated stability-indicating HPLC method.

Conclusion: An Integrated Approach to Purity Assurance

The purity of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is a critical attribute that directly impacts the quality, safety, and efficacy of the final pharmaceutical product. A comprehensive purity analysis strategy should not rely on a single technique but rather an integrated approach. HPLC serves as the primary tool for quantitative purity determination and the analysis of non-volatile impurities. GC is essential for monitoring volatile impurities and residual solvents. NMR and MS are powerful techniques for the definitive structural elucidation of unknown impurities and degradation products. By employing these complementary techniques within a framework of forced degradation studies and robust method validation, drug development professionals can ensure the highest quality of this critical intermediate, thereby contributing to the development of safer and more effective medicines.

References

• Verniest, G., Piron, K., Van Hende, E., Thuring, J. W., Macdonald, G., Deroose, F., & De Kimpe, N. (2010). Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines. Organic & Biomolecular Chemistry, 8(11), 2534-2540. Available from: [Link]

• Verniest, G., Piron, K., Van Hende, E., Thuring, J. W., Macdonald, G., Deroose, F., & De Kimpe, N. (2010). Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines. PubMed. Available from: [Link]

• Verniest, G., Piron, K., Van Hende, E., Thuring, J. W., Macdonald, G., Deroose, F., & De Kimpe, N. (2010). Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines. Organic & Biomolecular Chemistry. Available from: [Link]

• Verniest, G., Piron, K., Van Hende, E., Thuring, J. W., Macdonald, G., Deroose, F., & De Kimpe, N. (2010). Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines. RSC Publishing. Available from: [Link]

• Verniest, G., Piron, K., Van Hende, E., Thuring, J. W., Macdonald, G., Deroose, F., & De Kimpe, N. (2010). Electronic Supplementary Information for Organic & Biomolecular Chemistry. Royal Society of Chemistry. Available from: [Link]

• ResearchGate. (n.d.). Suggested mass fragmentation pattern of 2,4,6-tribromophenyl 3-[4-(2-furoyl)-1-piperazinyl]propylcarbamate (16). Available from: [Link]

• ResearchGate. (2012). Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA? Available from: [Link]

• Supporting Information. (n.d.). 2 - Supporting Information. Available from: [Link]

• PubMed. (2024). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. Available from: [Link]

• Ark Pharma Scientific Limited. (n.d.). tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate. Available from: [Link]

• PubChem. (n.d.). Tert-butyl (piperidin-4-ylmethyl)carbamate. Available from: [Link]

• The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Available from: [Link]

• National Institutes of Health. (n.d.). The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. Available from: [Link]

• Aqbiopharma. (n.d.). tert-butyl ((3R,4R)-3-fluoropiperidin-4-yl)carbamate. Available from: [Link]

• ACS Publications. (2026). Triaryl-Heptazine Photocatalysts for the Oxidation of C–H and C–C Bonds in Nitrogen-Containing Molecules. Available from: [Link]

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• 3. Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 7. tert-butyl ((3R,4R)-3-fluoropiperidin-4-yl)carbamate - CAS:1523530-29-1 - Aqbiopharma Medical Technology (Shanghai) Co., LTD [en.aqbiopharma.com.cn]
• 8. The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process - PMC [pmc.ncbi.nlm.nih.gov]
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analytical methods to confirm tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate structure

<_A><_B>## A Comparative Guide to the Analytical Methods for Structural Confirmation of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the unambiguous confirmation of a molecule's structure is a foundational pillar of scientific rigor and regulatory compliance. For novel compounds such as tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, a fluorinated piperidine derivative with potential therapeutic applications, a multi-faceted analytical approach is not just recommended, but essential. This guide provides an in-depth comparison of the primary analytical techniques employed to elucidate and confirm the structure of this compound, offering insights into the causality behind experimental choices and presenting supporting data in a clear, comparative format.

The core of structural confirmation lies in the synergistic use of various spectroscopic and analytical methods. Each technique provides a unique piece of the structural puzzle, and their combined data create a self-validating system that leaves no room for ambiguity. This guide will delve into the utility of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and Single Crystal X-ray Crystallography.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of Connectivity

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution.[1] It provides detailed information about the chemical environment, connectivity, and stereochemistry of each atom within the molecule. For tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, a suite of NMR experiments including ¹H, ¹³C, and ¹⁹F NMR, along with 2D techniques like COSY and HSQC, are indispensable.

Causality of Experimental Choices:

• ¹H NMR: This is the initial and most fundamental NMR experiment. It reveals the number of distinct proton environments and their neighboring protons through chemical shifts and spin-spin coupling patterns. The integration of the signals provides the relative ratio of protons in each environment. For our target molecule, the large singlet for the tert-butyl group is a key diagnostic peak.[1]

• ¹³C NMR: This technique maps the carbon skeleton of the molecule, with each unique carbon atom giving a distinct signal. The chemical shifts are indicative of the carbon's hybridization and the electronegativity of attached atoms.

• ¹⁹F NMR: Given the presence of a fluorine atom, ¹⁹F NMR is crucial. It provides a direct and highly sensitive method to confirm the presence and electronic environment of the fluorine atom.[2] The coupling between ¹⁹F and adjacent ¹H and ¹³C nuclei further solidifies the structural assignment.[3]

• 2D NMR (COSY, HSQC, HMBC): These experiments establish the connectivity between atoms. COSY (Correlation Spectroscopy) identifies proton-proton couplings, HSQC (Heteronuclear Single Quantum Coherence) correlates protons to their directly attached carbons, and HMBC (Heteronuclear Multiple Bond Correlation) reveals longer-range proton-carbon correlations.

Expected NMR Data Summary:

Nucleus	Functional Group	Expected Chemical Shift (ppm)	Key Diagnostic Features
¹H	tert-butyl (Boc)	~1.4-1.5	Large, sharp singlet integrating to 9 protons.[1]
¹H	Piperidine CH₂	~1.5-3.5	Complex multiplets due to axial and equatorial protons and coupling to each other and the fluorine atom.[4]
¹H	CH₂-N (carbamate)	~3.0-3.5	Typically a triplet or doublet of doublets, coupled to the adjacent piperidine protons.
¹H	N-H (carbamate)	~5.0-5.5	Broad singlet, its position can be concentration and solvent dependent.[5]
¹³C	tert-butyl (Boc) - C(CH₃)₃	~80	Quaternary carbon signal.[5]
¹³C	tert-butyl (Boc) - C(CH₃)₃	~28	Methyl carbon signal.[5]
¹³C	Piperidine C-F	~85-95	Signal will be a doublet due to coupling with ¹⁹F.
¹³C	Piperidine CH₂	~30-50	Multiple signals for the different piperidine carbons.
¹³C	CH₂-N (carbamate)	~40-50	Carbon adjacent to the carbamate nitrogen.
¹³C	C=O (carbamate)	~155	Carbonyl carbon of the Boc group.[5]
¹⁹F	C-F	Varies	A single resonance, its chemical shift is highly dependent on the electronic environment.[2]

Experimental Protocol: NMR Spectroscopy

Caption: Workflow for NMR-based structural confirmation.

Mass Spectrometry (MS): The Molecular Weight and Fragmentation Fingerprint

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions.[6] For structural confirmation, high-resolution mass spectrometry (HRMS) is employed to determine the exact molecular weight, which in turn provides the elemental formula of the compound.[7] Furthermore, tandem mass spectrometry (MS/MS) provides valuable information about the molecule's structure through its fragmentation pattern.

Causality of Experimental Choices:

• Electrospray Ionization (ESI): ESI is a soft ionization technique that is well-suited for polar molecules like our target compound, minimizing fragmentation during the ionization process and ensuring the observation of the molecular ion.[4]

• High-Resolution Mass Spectrometry (HRMS): This provides a highly accurate mass measurement, allowing for the unambiguous determination of the elemental formula (C₁₁H₂₁FN₂O₂ for the target molecule).

• Tandem Mass Spectrometry (MS/MS): By inducing fragmentation of the molecular ion and analyzing the resulting fragment ions, we can piece together the molecule's structure. Key fragmentations for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate would include the loss of the Boc group or parts of it, and fragmentation of the piperidine ring.

Expected MS Data:

Ion	m/z (calculated)	Expected Fragmentation Pathway
[M+H]⁺	233.1660	Protonated molecular ion.
[M-55]⁺	177.1085	Loss of isobutylene from the Boc group (a common fragmentation for N-Boc protected amines).[8][9]
[M-99]⁺	133.0452	Loss of the entire Boc group.
Various	-	Cleavage of the piperidine ring, providing further structural evidence.[10][11]

Experimental Protocol: High-Resolution Mass Spectrometry

Caption: Workflow for HRMS-based structural confirmation.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule by measuring the absorption of infrared radiation. Each functional group has a characteristic absorption frequency.

Causality of Experimental Choices:

FTIR is an excellent complementary technique to NMR and MS. While it doesn't provide detailed connectivity information, it quickly confirms the presence of key functional groups, such as the N-H and C=O of the carbamate and the C-F bond.

Expected FTIR Data:

Functional Group	Expected Absorption Range (cm⁻¹)
N-H (carbamate)	3200-3400
C-H (aliphatic)	2850-3000
C=O (carbamate)	1680-1720[12]
C-N	1000-1350
C-F	1000-1400

Single Crystal X-ray Crystallography: The Definitive 3D Structure

When a suitable single crystal can be obtained, X-ray crystallography provides the most definitive and unambiguous three-dimensional structure of a molecule.[13][14] It reveals the precise spatial arrangement of all atoms, bond lengths, bond angles, and the absolute configuration if the molecule is chiral.[15][16]

Causality of Experimental Choices:

For complex molecules or when stereochemistry is a critical attribute, X-ray crystallography is the gold standard.[17] It provides an irrefutable 3D map of the molecule, confirming the connectivity and stereochemical relationships established by spectroscopic methods.[18]

Expected Outcome:

A successful X-ray crystallographic analysis would yield a detailed 3D model of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, confirming the piperidine ring conformation and the relative positions of the fluoromethylcarbamate substituent.

Comparison of Analytical Methods

Method	Information Obtained	Advantages	Limitations
NMR Spectroscopy	Detailed connectivity, stereochemistry, and electronic environment of atoms.	Provides the most comprehensive structural information in solution.	Can be complex to interpret for large or highly symmetric molecules.
Mass Spectrometry	Molecular weight, elemental formula, and fragmentation patterns.	High sensitivity, requires very small sample amounts.	Does not provide stereochemical information.
FTIR Spectroscopy	Presence of functional groups.	Rapid, non-destructive, and easy to perform.	Provides limited structural information.
X-ray Crystallography	Unambiguous 3D structure, bond lengths, and bond angles.[13][14]	The "gold standard" for absolute structure determination.[15][16]	Requires a suitable single crystal, which can be difficult to obtain.[15]

Conclusion

The structural confirmation of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate necessitates a synergistic and orthogonal analytical approach. While NMR spectroscopy provides the foundational blueprint of atomic connectivity and stereochemistry, high-resolution mass spectrometry validates the elemental composition and offers corroborating structural details through fragmentation analysis. FTIR spectroscopy serves as a rapid check for the presence of key functional groups. For ultimate and unambiguous proof of the three-dimensional structure, single-crystal X-ray crystallography stands as the definitive technique. By integrating the data from these complementary methods, researchers and drug development professionals can establish the structure of this and other novel chemical entities with the highest degree of scientific confidence.

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The Strategic Advantage of Rigidity and Fluorination: A Comparative Guide to tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate and Other PROTAC Linkers

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving landscape of targeted protein degradation, the design of Proteolysis-Targeting Chimeras (PROTACs) has matured into a nuanced discipline. These heterobifunctional molecules, which co-opt the cell's ubiquitin-proteasome system to eliminate disease-causing proteins, are critically dependent on the linker that connects the target-binding warhead to the E3 ligase-recruiting ligand.[1] Far from being a passive tether, the linker's composition, length, and rigidity profoundly influence a PROTAC's efficacy, selectivity, and pharmacokinetic properties.[2] This guide provides an in-depth comparison of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, a representative of the increasingly important class of rigid linkers, with more conventional flexible linkers such as polyethylene glycol (PEG) and alkyl chains.

The Central Role of the Linker in PROTAC Efficacy

PROTACs function by inducing the formation of a ternary complex between the protein of interest (POI) and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the POI by the proteasome. The linker dictates the spatial arrangement of this complex, and an optimal linker facilitates a conformationally favorable arrangement for ubiquitination.[3]

Figure 1: Catalytic mechanism of PROTAC-mediated protein degradation.

A Tale of Two Linkers: Flexible vs. Rigid Scaffolds

The historical development of PROTACs has seen a prevalence of flexible linkers, primarily due to their synthetic tractability. However, the field is increasingly recognizing the advantages of more rigid and structurally defined linkers.

The Flexible Approach: PEG and Alkyl Chains

Polyethylene glycol (PEG) and simple alkyl chains are the most common flexible linkers. Approximately 55% of reported PROTACs utilize PEG linkers, and around 30% use alkyl chains.[1] Their primary advantage lies in their conformational flexibility, which allows the PROTAC to adopt multiple orientations, thereby increasing the probability of forming a productive ternary complex.[3] PEG linkers, in particular, can enhance the aqueous solubility of often lipophilic PROTAC molecules.[2]

However, this flexibility is a double-edged sword. High conformational freedom can lead to a significant entropic penalty upon binding, potentially destabilizing the ternary complex. Furthermore, flexible linkers can be more susceptible to metabolism and may contribute to poor pharmacokinetic profiles.[3]

The Rigid Contender: tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

The incorporation of cyclic structures, such as the piperidine ring in tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, introduces conformational rigidity. This pre-organizes the PROTAC into a more defined three-dimensional structure, which can offer several advantages:

• Enhanced Potency and Selectivity: By locking the PROTAC into a bioactive conformation, rigid linkers can lead to more potent degradation and improved selectivity for the target protein.[3]

• Improved Pharmacokinetics: The constrained conformation can result in enhanced metabolic stability and a more favorable pharmacokinetic profile.[3] The piperidine moiety is a common feature in orally bioavailable PROTACs.[4]

• Modulation of Physicochemical Properties: The inclusion of a fluorine atom, as in the case of the featured linker, is a well-established medicinal chemistry strategy to modulate properties like lipophilicity and membrane permeability.[5] Fluorination can also block potential sites of metabolism.

Comparative Analysis of Linker Properties

Property	Flexible Linkers (PEG/Alkyl)	Rigid Linkers (e.g., tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate)
Conformational Freedom	High	Low
Ternary Complex Formation	Can adapt to various protein-protein interfaces.	May require a more specific protein-protein interface for productive complex formation.
Solubility	Generally higher aqueous solubility, especially with PEG linkers.[2]	Can be lower, but can be modulated with polar functional groups or ionizable centers like the piperidine nitrogen.[6]
Cell Permeability	Can be lower due to higher polarity and molecular size.	Can be higher due to reduced polarity and the ability to shield polar groups through conformational rigidity.[7]
Metabolic Stability	Can be more susceptible to oxidative metabolism.[3]	Generally more stable due to the constrained conformation and potential for blocking metabolic hotspots.[3]
Synthetic Accessibility	Generally straightforward and modular.	Can be more complex and require multi-step syntheses.

Experimental Evaluation of PROTAC Performance

A systematic evaluation of a PROTAC linker library is crucial for identifying optimal candidates. This involves a series of biophysical and cell-based assays.

Figure 2: A generalized experimental workflow for PROTAC evaluation.

Experimental Protocols

1. Western Blotting for Protein Degradation (DC50 and Dmax Determination)

This is the foundational assay to measure a PROTAC's ability to degrade its target protein.

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat the cells with a serial dilution of the PROTAC for a specified time course (e.g., 24 hours).

• Lysate Preparation: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane. Block the membrane and probe with primary antibodies against the target protein and a loading control (e.g., GAPDH or β-actin).

• Detection and Analysis: Incubate with HRP-conjugated secondary antibodies and visualize using an enhanced chemiluminescence (ECL) substrate. Quantify the band intensities and normalize the target protein levels to the loading control. The DC50 (concentration for 50% degradation) and Dmax (maximum degradation) can then be calculated.

2. Cell Permeability Assays

• Parallel Artificial Membrane Permeability Assay (PAMPA): This assay assesses passive diffusion across an artificial lipid membrane. While a high-throughput initial screen, it may not fully recapitulate the complexities of cellular transport.[7]

• Caco-2 Permeability Assay: This is considered a more biologically relevant model as it uses a monolayer of differentiated Caco-2 cells, which express efflux transporters.[8]

  • Cell Culture: Seed Caco-2 cells on Transwell inserts and culture for ~21 days to allow for differentiation and formation of a tight monolayer.

  • Assay Procedure: The PROTAC is added to either the apical (A) or basolateral (B) chamber. Samples are taken from the opposite chamber at various time points.

  • Analysis: The concentration of the PROTAC in the samples is quantified by LC-MS/MS. The apparent permeability coefficient (Papp) is calculated for both A-to-B and B-to-A directions. The efflux ratio (Papp(B-A)/Papp(A-B)) can indicate if the compound is a substrate for efflux transporters. For PROTACs, which are often large molecules, assay conditions may need to be optimized (e.g., by adding bovine serum albumin) to improve recovery.[9]

3. Metabolic Stability Assay

• Microsomal Stability Assay: This in vitro assay evaluates the susceptibility of a PROTAC to metabolism by liver enzymes.

  • Incubation: Incubate the PROTAC with liver microsomes (from human or other species) and an NADPH-regenerating system at 37°C.

  • Sampling: Take aliquots at different time points (e.g., 0, 15, 30, 60 minutes) and quench the reaction with a cold organic solvent.

  • Analysis: Quantify the remaining parent compound at each time point by LC-MS/MS.

  • Data Interpretation: The rate of disappearance of the PROTAC is used to calculate its in vitro half-life (t1/2) and intrinsic clearance (CLint).

Conclusion

The choice of linker is a paramount decision in the design of a successful PROTAC. While flexible linkers like PEG and alkyl chains offer synthetic ease and adaptability, the field is moving towards more sophisticated, rigid linkers. The tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate linker exemplifies this trend, offering the potential for a pre-organized, bioactive conformation that can lead to enhanced potency, selectivity, and improved pharmacokinetic properties. The inclusion of the fluorinated piperidine moiety is a strategic choice to increase rigidity, block potential metabolic sites, and fine-tune physicochemical properties. While direct comparative data for this specific linker is sparse, the underlying principles of medicinal chemistry and PROTAC design strongly support the exploration of such rigid, functionalized linkers to overcome the challenges of developing orally bioavailable and efficacious protein degraders. The empirical testing of a diverse range of linker types, guided by the principles outlined in this guide, remains the most effective strategy for the development of next-generation targeted protein degraders.

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A Comparative Guide to the Biological Activity of Quercetin and Its Derivatives

Introduction: The Rationale for Modifying a Promising Natural Compound

Quercetin, a flavonoid ubiquitously found in fruits and vegetables, has garnered significant attention within the scientific community for its broad spectrum of biological activities, including antioxidant, anti-inflammatory, and anticancer properties.[1][2] Its therapeutic potential, however, is often hampered by poor water solubility and limited bioavailability, which restricts its clinical applicability.[3] This has spurred extensive research into the synthesis and evaluation of quercetin derivatives, with the goal of enhancing its pharmacological profile. These modifications, typically involving glycosylation, methylation, or acylation of quercetin's five hydroxyl groups, can profoundly alter the molecule's physicochemical properties and, consequently, its biological efficacy.[1][4]

This guide provides a comparative analysis of the biological activities of quercetin and its key derivatives, supported by experimental data. We will delve into the structure-activity relationships that govern their antioxidant, anticancer, and anti-inflammatory effects, and provide detailed protocols for the key assays used to evaluate these activities.

Antioxidant Activity: A Tale of Hydroxyl Groups

The antioxidant capacity of flavonoids like quercetin is largely attributed to their ability to scavenge free radicals. The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common in vitro method used to assess this activity, with a lower IC50 value indicating greater antioxidant potential.

The number and arrangement of hydroxyl (-OH) groups on the flavonoid scaffold are critical for radical scavenging. Studies consistently demonstrate that derivatization of these hydroxyl groups can significantly impact antioxidant activity.

Compound	DPPH Scavenging IC50 (µM)	Key Structural Feature	Reference(s)
Quercetin	19.3 - 47.20	5 free hydroxyl groups	[5][6]
Quercitrin (Quercetin-3-O-rhamnoside)	Higher than Isoquercitrin	Glycosylation at 3-OH	[7][8]
Isoquercitrin (Quercetin-3-O-glucoside)	78.16	Glycosylation at 3-OH	[7]
Quercetin-3'-methyl ether	52.54	Methylation at 3'-OH	[5]
Quercetin-5-methyl ether	52.24	Methylation at 5-OH	[5]
Quercetin-3',5-dimethyl ether	119.27	Methylation at 3' and 5-OH	[5]

As the data indicates, methylation of the hydroxyl groups tends to decrease the antioxidant activity, as evidenced by the higher IC50 values of the methylated derivatives compared to quercetin.[5] Glycosylation at the 3-OH position, as seen in quercitrin and isoquercitrin, also impacts the radical scavenging ability, with isoquercitrin showing stronger activity than quercitrin in some assays.[7][8] This underscores the importance of the free hydroxyl groups, particularly on the B-ring, for potent antioxidant effects.

Mechanism of Action: The Nrf2 Signaling Pathway

Quercetin and its derivatives exert their antioxidant effects not only by direct radical scavenging but also by modulating intracellular signaling pathways. One of the most crucial of these is the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.[5][9][10] Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence of oxidative stress, this inhibition is lifted, allowing Nrf2 to translocate to the nucleus. There, it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, initiating their transcription.[5][9] Quercetin has been shown to activate this pathway, leading to the upregulation of protective enzymes.[9][10]

Nrf2 signaling pathway activation by Quercetin.

Anticancer Activity: A Focus on Cytotoxicity

The potential of quercetin and its derivatives as anticancer agents is an area of intense investigation. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess the cytotoxic effects of compounds on cancer cell lines. A lower IC50 value in an MTT assay signifies greater potency in inhibiting cell proliferation.

Compound	Cell Line	MTT Assay IC50 (µM)	Reference(s)
Quercetin	HCT-116 (Colon)	36 µg/mL (~119 µM)	[11]
MCF-7 (Breast)	37 - 73	[12][13]
3-O-methylquercetin	HCT-116 (Colon)	34 µg/mL (~107 µM)	[11]
Quercetin Schiff base (8q)	MCF-7 (Breast)	35.49	[12]
Quercetin-pentaacetate	MCF-7 (Breast)	26.3	[13]

The data suggests that derivatization can enhance the cytotoxic activity of quercetin. For instance, certain Schiff base derivatives and acetylated forms of quercetin exhibit lower IC50 values against MCF-7 breast cancer cells compared to the parent compound.[12][13] Methylation at the 3-O position appears to have a modest effect on the cytotoxicity against HCT-116 colon cancer cells.[11] These findings highlight the potential for targeted chemical modifications to improve the anticancer efficacy of quercetin.

Anti-inflammatory Activity: Targeting COX-2

Chronic inflammation is a key driver of many diseases, and the cyclooxygenase-2 (COX-2) enzyme is a major player in the inflammatory cascade. Quercetin and some of its derivatives have been shown to inhibit COX-2 activity, thereby reducing the production of pro-inflammatory prostaglandins.[6][13][14]

While direct comparative IC50 values for COX-2 inhibition are not always available in single studies, the literature suggests that both quercetin and its glycoside derivative, rutin, can significantly lower the expression of COX-2 in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[6][13][14] Some studies indicate that quercetin may be a more potent inhibitor of prostaglandin E2 (PGE2) production, a downstream product of COX-2 activity, compared to its glycosides like isoquercitrin and quercitrin at the same concentration.[15] This suggests that the aglycone form (quercetin) may have a more direct or potent interaction with the enzyme.

Experimental Protocols

For researchers looking to validate these findings, detailed and standardized protocols are essential.

DPPH Free Radical Scavenging Assay

This assay measures the ability of a compound to donate a hydrogen atom to the stable DPPH radical.

Workflow for the DPPH antioxidant assay.

Step-by-Step Protocol:

• Reagent Preparation: Prepare a fresh 0.1 mM solution of DPPH in methanol. Prepare a stock solution of the test compound (quercetin or its derivative) and perform serial dilutions to obtain a range of concentrations.

• Reaction Setup: In a 96-well microplate, add a specific volume of each test compound dilution to triplicate wells. Add the DPPH solution to each well. Include a control group with only methanol and the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at approximately 517 nm using a microplate reader.

• Data Analysis: Calculate the percentage of DPPH scavenging activity for each concentration using the formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100. Plot the % inhibition against the compound concentration to determine the IC50 value.[4][16]

MTT Cell Viability Assay

This assay quantifies the metabolic activity of living cells, which is indicative of cell viability.

Workflow for the MTT cell viability assay.

Step-by-Step Protocol:

• Cell Seeding: Seed the desired cancer cell line into a 96-well plate at an appropriate density and allow the cells to attach overnight.

• Compound Treatment: Treat the cells with various concentrations of quercetin or its derivatives for the desired exposure time (e.g., 24, 48, or 72 hours). Include an untreated control group.

• MTT Addition: Add MTT solution (typically 0.5 mg/mL) to each well and incubate for 1-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the purple formazan crystals.

• Absorbance Measurement: Measure the absorbance at approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the logarithm of the compound concentration to determine the IC50 value.[9][17]

Conclusion and Future Directions

The derivatization of quercetin presents a promising strategy to overcome its inherent limitations and enhance its therapeutic potential. The evidence presented in this guide demonstrates that modifications such as methylation, glycosylation, and the introduction of other functional groups can significantly alter the antioxidant, anticancer, and anti-inflammatory activities of the parent molecule.

While in vitro assays provide valuable initial insights, further in vivo studies are crucial to fully elucidate the pharmacokinetic profiles and therapeutic efficacy of these derivatives. Future research should focus on optimizing the chemical structures of quercetin derivatives to achieve a balance of enhanced bioavailability and potent biological activity, paving the way for their potential development as novel therapeutic agents.

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structural characterization of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate reaction products

A Comparative Guide to the Structural Characterization of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate and its Deprotection Product

For researchers, scientists, and drug development professionals, the precise characterization of synthetic intermediates is paramount to ensure the integrity of their scientific endeavors. The tert-butyloxycarbonyl (Boc) protecting group is a ubiquitous tool in organic synthesis, prized for its stability and facile removal under acidic conditions.[1][2][3] This guide provides an in-depth comparison of the structural characterization of a key fluorinated piperidine intermediate, tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, and its primary reaction product upon deprotection, (4-fluoropiperidin-4-yl)methanamine.

The fluorinated piperidine motif is of significant interest in medicinal chemistry due to its ability to modulate physicochemical properties such as pKa and lipophilicity, which can profoundly impact a compound's pharmacokinetic and pharmacodynamic profile.[4][5] Understanding the conformational behavior of these fluorinated rings is also crucial, with NMR spectroscopy being a powerful tool for such investigations.[6][7][8][9][10]

This guide will delve into the practical application of key analytical techniques—Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS)—to monitor the deprotection reaction and unequivocally identify both the starting material and the resulting product.

Reaction Overview: Acid-Mediated Boc Deprotection

The most common reaction for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is the acid-catalyzed removal of the Boc group to yield the corresponding primary amine. This reaction is typically performed using strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an appropriate solvent.[2][11][12]

The mechanism involves protonation of the carbamate carbonyl, followed by the loss of the stable tert-butyl cation, which can then be quenched or deprotonate to form isobutylene.[11] The resulting carbamic acid readily decarboxylates to afford the free amine.[11]

Caption: Acid-mediated deprotection of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate.

Comparative Structural Analysis

A direct comparison of the analytical data for the starting material and the deprotection product provides unambiguous evidence of the chemical transformation.

¹H NMR Spectroscopy

¹H NMR is the most definitive method for confirming the presence or absence of the Boc group.[1] The most telling indicator is the large, sharp singlet corresponding to the nine equivalent protons of the tert-butyl group, which typically appears in the upfield region of the spectrum.[1]

Assignment	tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (Expected δ, ppm)	(4-fluoropiperidin-4-yl)methanamine (Expected δ, ppm)	Rationale for Change
Boc (CH₃)₃	~1.45 (s, 9H)	Absent	Complete removal of the Boc protecting group.
CH₂-N(H/Boc)	~3.1-3.3 (t, 2H)	~2.8-3.0 (s, 2H)	Upfield shift due to the removal of the electron-withdrawing carbamate group.
Piperidine CH₂	~1.6-1.9 (m, 4H) & ~2.8-3.0 (m, 4H)	~1.7-2.0 (m, 4H) & ~2.9-3.2 (m, 4H)	Minor shifts due to changes in the electronic environment of the piperidine ring.
NH/NH₂	~5.0 (br s, 1H)	~1.5-2.5 (br s, 2H, exchangeable with D₂O)	Appearance of primary amine protons and disappearance of the carbamate NH.

¹³C NMR Spectroscopy

¹³C NMR spectroscopy provides complementary evidence for the deprotection, with key changes observed for the carbamate and tert-butyl carbons.

Assignment	tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (Expected δ, ppm)	(4-fluoropiperidin-4-yl)methanamine (Expected δ, ppm)	Rationale for Change
Boc C=O	~156	Absent	Removal of the carbamate carbonyl.
Boc C(CH₃)₃	~80	Absent	Removal of the quaternary carbon of the tert-butyl group.
Boc C(CH₃)₃	~28.5 (3C)	Absent	Removal of the methyl carbons of the tert-butyl group.
CH₂-N(H/Boc)	~45	~48	Downfield shift due to the change in the adjacent nitrogen's substitution.
Piperidine C-F	~92 (d, ¹JCF ≈ 180-200 Hz)	~92 (d, ¹JCF ≈ 180-200 Hz)	Minimal change expected at the fluorinated carbon.

Mass Spectrometry (LC-MS)

Mass spectrometry is a highly sensitive technique for confirming the molecular weight of the starting material and product. Electrospray ionization (ESI) in positive mode is typically used, generating the protonated molecular ion [M+H]⁺.

Analyte	Formula	Molecular Weight	Expected [M+H]⁺ (m/z)	Key Fragmentation Ions
tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate	C₁₁H₂₁FN₂O₂	232.30	233.16	Loss of isobutylene (-56 Da), loss of Boc group (-100 Da)
(4-fluoropiperidin-4-yl)methanamine	C₆H₁₃FN₂	132.18	133.11	Fragmentation of the piperidine ring

Experimental Protocols

Protocol 1: Boc Deprotection

Objective: To remove the Boc protecting group from tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate.

Materials:

• tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (1.0 eq) in DCM (10 mL per mmol of substrate) in a round-bottom flask.

• Cool the solution to 0 °C using an ice bath.

• Add TFA (5-10 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Redissolve the residue in DCM and wash with saturated sodium bicarbonate solution to neutralize excess acid.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify the product by column chromatography or crystallization as needed.

Caption: Workflow for the Boc deprotection of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate.

Protocol 2: ¹H and ¹³C NMR Sample Preparation

Objective: To prepare a sample for NMR analysis.

Materials:

• Analyte (starting material or product)

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• NMR tube

• Pipette

Procedure:

• Weigh approximately 5-10 mg of the purified sample.[1]

• Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent in a clean, dry vial.[1]

• Transfer the solution into a clean NMR tube using a pipette.[1]

• Acquire the spectrum on an NMR spectrometer, ensuring proper locking and shimming.[1]

Protocol 3: LC-MS/MS Analysis

Objective: To obtain the mass spectrum of the analyte.

Procedure:

• Prepare a dilute solution of the analyte (approximately 1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile).

• Further dilute the stock solution to a final concentration of 1-10 µg/mL.

• Inject the sample into an LC-MS/MS system equipped with a C18 reverse-phase column and an electrospray ionization (ESI) source.[13][14]

• Acquire data in positive ion mode, scanning a mass range appropriate for the expected molecular ions.[13]

• For tandem MS (MS/MS), select the precursor ion ([M+H]⁺) and subject it to collision-induced dissociation to obtain a fragment ion spectrum.[14]

Conclusion

The structural characterization of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate and its reaction products is a critical aspect of synthetic and medicinal chemistry. By employing a combination of ¹H NMR, ¹³C NMR, and mass spectrometry, researchers can confidently monitor the progress of reactions such as Boc deprotection and unequivocally confirm the identity of the resulting products. The distinct spectroscopic and spectrometric signatures of the Boc-protected starting material and the free amine product, as detailed in this guide, provide a robust framework for the characterization of this important class of fluorinated piperidine derivatives.

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• Yasodha, T., et al. (2021). Synthesis, Characterization and Antibacterial Evaluation of 3-Allyl 2,6-Bis (4-Fluorophenyl)Piperidine-4-One. Acta Scientific Pharmaceutical Sciences, 5(8), 29-33. Available at: [Link]

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A Comparative Guide to the Synthesis and Spectroscopic Validation of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Introduction

In the landscape of modern medicinal chemistry, fluorinated scaffolds are of paramount importance. The strategic introduction of fluorine atoms into bioactive molecules can profoundly modulate key pharmacological properties, including metabolic stability, pKa, and binding affinity.[1] The piperidine moiety, one of the most prevalent N-heterocycles in FDA-approved drugs, is frequently a target for such modifications.[2][3] The subject of this guide, tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (CAS 871022-62-7)[4], is a versatile bifunctional building block, combining a fluorinated piperidine core with a protected primary amine. This structure makes it a valuable intermediate for the synthesis of complex pharmaceutical agents, particularly in the development of antagonists for targets like the T-type calcium ion channel.[5]

This guide provides an in-depth analysis of a robust synthetic pathway to this molecule and details the comprehensive spectroscopic validation required to unambiguously confirm its structure and purity. It is designed for researchers, chemists, and drug development professionals who require not only a protocol but also a causal understanding of the experimental choices and analytical outcomes.

Section 1: Synthetic Strategy and Comparative Analysis

The synthesis of 4-fluoro-4-(aminomethyl)piperidine derivatives often involves multi-step sequences starting from functionalized piperidine precursors. A common and effective strategy, adapted from methodologies reported for similar structures, begins with the functionalization of a methylene piperidine.[6]

Reference Synthetic Pathway

The chosen pathway involves three key transformations following the initial bromofluorination: azide displacement, reduction to the primary amine, and finally, selective N-Boc protection.

Caption: Proposed synthetic workflow for the target molecule.

This route is advantageous due to the reliable and well-documented nature of each step. The initial intermediate, tert-Butyl 4-(aminomethyl)-4-fluoropiperidine-1-carboxylate, is a stable precursor where the piperidine nitrogen is protected.[6] The final stage involves the protection of the exocyclic primary amine, followed by the selective deprotection of the piperidine's Boc group under acidic conditions to yield the final product as a salt, which can be neutralized during workup.

Comparison with Alternative Synthetic Approaches

While the outlined pathway is robust, alternative methods for constructing fluorinated piperidines exist, offering different advantages and challenges.

• Enzymatic Dynamic Asymmetric Transamination: This approach can install the amino group stereoselectively using a fluoroketone precursor. It avoids direct stereoselective fluorination but requires specialized enzymes and optimization.[1]

• Palladium-Catalyzed Annulation: A [4+2] annulation strategy using α-fluoro-β-ketoester starting materials provides a modular route to the 3-fluoropiperidine core, which can be further functionalized.[2]

• Direct Fluorination: Electrophilic fluorination of piperidone-derived enol ethers using reagents like Selectfluor® is a direct approach, but can face challenges with regioselectivity on non-symmetrical scaffolds.[1][2]

The chosen reference pathway represents a balance of scalability, reagent accessibility, and high-yielding transformations, making it a practical choice for laboratory-scale synthesis.

Section 2: The Spectroscopic Validation Framework

Structural confirmation in organic synthesis is not achieved by a single technique but by the convergence of evidence from multiple, orthogonal analytical methods. For a molecule like tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, a combination of NMR, FT-IR, and Mass Spectrometry provides an unambiguous structural proof.

Caption: Integrated workflow for spectroscopic validation.

Section 3: Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy is the primary tool for determining the proton framework of a molecule. It provides information on the chemical environment, number, and connectivity of protons.

Experimental Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of the purified product in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ 0.00 ppm).

• Acquisition: Record the spectrum on a 400 MHz or higher field spectrometer. Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

Data Interpretation and Expected Spectrum

The ¹H NMR spectrum is expected to show distinct signals for each proton environment in the molecule. The integration of these signals should correspond to the number of protons in that environment.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Justification
~3.20	d, J ≈ 6.5 Hz	2H	-CH₂ -NHBoc	Methylene protons adjacent to the carbamate nitrogen, split by the N-H proton.
~3.05	m	2H	Piperidine H₂ₑ, H₆ₑ	Protons on carbons adjacent to the piperidine nitrogen.
~2.80	m	2H	Piperidine H₂ₐ, H₆ₐ	Protons on carbons adjacent to the piperidine nitrogen.
~1.90	m	2H	Piperidine H₃ₑ, H₅ₑ	Piperidine ring protons.
~1.70	m	2H	Piperidine H₃ₐ, H₅ₐ	Piperidine ring protons.
~4.85	br s	1H	-CH₂-NH -Boc	Broad signal for the carbamate proton, may exchange with trace D₂O.
~2.0 (variable)	br s	1H	Piperidine NH	Broad, exchangeable signal for the secondary amine proton. Position is solvent and concentration dependent.
1.45	s	9H	-C(CH₃ )₃	A sharp singlet characteristic of the nine equivalent protons of the tert-butyl group.[7][8]

Section 4: Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR spectroscopy provides critical information about the carbon skeleton of the molecule. For this compound, it is particularly vital for confirming the presence of the quaternary fluorinated carbon via its characteristic coupling constant (JC-F).

Experimental Protocol

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis. A higher concentration may be beneficial.

• Acquisition: Record the spectrum on a 100 MHz or higher spectrometer. A proton-decoupled sequence (e.g., PENDANT or DEPT) is standard to simplify the spectrum to singlets for each unique carbon, except for the carbon attached to fluorine.

Data Interpretation and Expected Spectrum

The presence of the fluorine atom will cause the signal for the carbon it is attached to (C4) to appear as a doublet with a large one-bond coupling constant (¹JCF). Adjacent carbons will show smaller two- and three-bond couplings.

Predicted Chemical Shift (δ, ppm)	¹⁹F Coupling	Assignment	Justification
156.0	-	C=O (Boc)	Typical chemical shift for a carbamate carbonyl carbon.[8][9]
93.5	d, ¹JCF ≈ 175 Hz	C 4-F	Quaternary carbon attached to fluorine, deshielded and split into a large doublet. The coupling constant is characteristic.[6]
79.5	-	-C (CH₃)₃ (Boc)	Quaternary carbon of the tert-butyl group.[8][9]
49.5	d, ³JCF ≈ 4 Hz	C H₂-NHBoc	Aminomethyl carbon, may show small coupling to fluorine.
43.0	s	C 2, C 6	Carbons adjacent to the piperidine nitrogen.
33.5	d, ²JCF ≈ 21 Hz	C 3, C 5	Carbons adjacent to the fluorinated center, showing characteristic two-bond C-F coupling.[6]
28.4	-	-C(C H₃)₃ (Boc)	Three equivalent methyl carbons of the tert-butyl group.[8][9]

Section 5: Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and powerful technique for identifying the key functional groups present in a molecule based on their characteristic vibrational frequencies.

Experimental Protocol

• Sample Preparation: The analysis can be performed on a neat sample (liquid) using an Attenuated Total Reflectance (ATR) accessory or on a solid sample mixed with KBr to form a pellet.

• Acquisition: Record the spectrum, typically over a range of 4000 to 400 cm⁻¹.

Data Interpretation and Expected Spectrum

The FT-IR spectrum provides a distinct fingerprint for the molecule, with key absorbances confirming the presence of the carbamate and amine functionalities.

Frequency Range (cm⁻¹)	Vibration Type	Functional Group	Justification
3350 - 3450	N-H Stretch (sharp)	Carbamate (-NH-Boc)	Characteristic stretching frequency for the N-H bond in a secondary carbamate.[10][11]
3250 - 3350	N-H Stretch (broad)	Piperidine (-NH-)	Broader N-H stretch from the secondary amine of the piperidine ring.
2850 - 2980	C-H Stretch	Aliphatic (CH, CH₂, CH₃)	Standard stretching vibrations for sp³ hybridized C-H bonds.
~1690	C=O Stretch	Carbamate (-O-(C=O)-NH-)	Strong, sharp absorbance characteristic of the carbamate carbonyl group.[11][12]
~1520	N-H Bend	Carbamate (-NH-)	Bending vibration (amide II band) associated with the carbamate N-H bond.
~1250 & ~1160	C-O Stretch	Carbamate (-O-C=O)	Asymmetric and symmetric stretching of the C-O bonds in the carbamate ester group.[10][11]
1050 - 1150	C-F Stretch	Alkyl Fluoride	Strong absorbance corresponding to the carbon-fluorine bond stretch.

Section 6: Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the molecular weight of the synthesized compound and can provide structural information through analysis of its fragmentation patterns. Electrospray Ionization (ESI) is a soft ionization technique well-suited for this molecule.

Experimental Protocol

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile, often with a trace amount of formic acid to promote protonation.

• Infusion: Infuse the solution directly into the ESI source of the mass spectrometer.

• Acquisition: Acquire the spectrum in positive ion mode. A full scan will identify the protonated molecular ion. Tandem MS (MS/MS) can be performed on the parent ion to induce and analyze fragmentation.[13]

Data Interpretation and Expected Spectrum

The molecular formula of the target compound is C₁₁H₂₁FN₂O₂[4], with a monoisotopic mass of 232.1587 Da.

• Parent Ion: The primary ion observed in the full scan ESI-MS spectrum will be the protonated molecule, [M+H]⁺, at an m/z of 233.1660 . High-resolution mass spectrometry (HRMS) should confirm this mass to within ±5 ppm, providing strong evidence for the elemental composition.

• Key Fragmentation Pathways: Tandem MS (MS/MS) of the m/z 233.17 precursor ion is expected to show characteristic losses associated with the Boc group.

  • Loss of isobutylene: A neutral loss of 56 Da (-C₄H₈) to give a fragment at m/z 177.10 . This is a very common fragmentation pathway for Boc-protected amines.[13]

  • Loss of the entire Boc group: A neutral loss of 100 Da (-C₅H₈O₂) to give a fragment at m/z 133.10 . This corresponds to the protonated 4-aminomethyl-4-fluoropiperidine.

  • α-Cleavage: Cleavage of the C-C bond adjacent to the piperidine nitrogen can also occur, leading to various ring-opened fragments.[13][14]

Conclusion

The synthesis of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate yields a valuable chemical building block for drug discovery. However, its utility is entirely dependent on the unequivocal confirmation of its structure and purity. The multi-pronged analytical approach detailed in this guide, leveraging ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry, provides a self-validating system for this purpose. The congruence of the expected data—from the specific proton and carbon environments revealed by NMR, to the functional group fingerprint from FT-IR, and the precise molecular weight and fragmentation from MS—collectively provides the highest degree of confidence in the identity of the synthesized material.

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• Supporting Information. Available from: [Link]

• Solvent-free, instant, ambient, n-boc protection of amines -A green, recyclable heterogenous acid catalysis. Der Pharma Chemica. Available from: [Link]

• Logvinenko, I. G., et al. (2021). The preparative synthetic approach to 4-(trifluoromethoxy)piperidine and 4-(trifluoromethoxymethyl)piperidine. Journal of Organic and Pharmaceutical Chemistry. Available from: [Link]

• Scientific Update. (2019). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Available from: [Link]

• A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. National Institutes of Health. Available from: [Link]

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• Tert-butyl (piperidin-4-ylmethyl)carbamate. PubChem. Available from: [Link]

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• EXPERIMENTAL PROCEDURES. Beilstein Journals. Available from: [Link]

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A Comparative Guide to the Synthetic Routes of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Introduction

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, a key building block in contemporary medicinal chemistry, presents unique synthetic challenges due to the stereogenic center created by the fluorine atom at the C4 position of the piperidine ring. The presence of the fluoromethylamine moiety is crucial for modulating the physicochemical properties of drug candidates, such as pKa, lipophilicity, and metabolic stability. This guide provides a comparative analysis of two distinct synthetic routes to this valuable intermediate, offering detailed experimental protocols and a critical evaluation of each approach to aid researchers in selecting the optimal strategy for their specific needs.

Route 1: Synthesis via Bromofluorination of an Exocyclic Olefin

This route leverages a robust and well-documented bromofluorination reaction as the key step to introduce the fluorine atom. The synthesis commences from the readily available 1-tert-butyl 4-methylenepiperidine.

Experimental Protocol

Step 1: Synthesis of tert-butyl 4-bromomethyl-4-fluoropiperidine-1-carboxylate

To a solution of 1-tert-butyl 4-methylenepiperidine (1.5 g, 7.6 mmol) in dry dichloromethane (40 mL) at 0 °C is added triethylamine trihydrofluoride (3.1 mL, 19 mmol). Subsequently, N-bromosuccinimide (2.03 g, 11.4 mmol) is added portion-wise at 0 °C. The reaction mixture is stirred at room temperature for 3 hours. The reaction is then quenched by pouring it into a 0.5 M aqueous solution of sodium hydroxide (50 mL). The aqueous layer is extracted with dichloromethane (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure to afford the product as a colorless oil.

Yield: 92%[1]

Step 2: Synthesis of tert-butyl 4-azidomethyl-4-fluoropiperidine-1-carboxylate

A solution of tert-butyl 4-bromomethyl-4-fluoropiperidine-1-carboxylate (1.27 g, 4.3 mmol) in dimethyl sulfoxide (10 mL) is treated with sodium azide (0.33 g, 5.0 mmol) and sodium iodide (0.76 g, 5.0 mmol). The reaction mixture is heated to 130 °C for 16 hours. After cooling to room temperature, the mixture is poured into water (10 mL) and extracted with dichloromethane (3 x 10 mL). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated to give the crude product.

Step 3: Synthesis of tert-butyl 4-aminomethyl-4-fluoropiperidine-1-carboxylate

To a solution of tert-butyl 4-azidomethyl-4-fluoropiperidine-1-carboxylate (0.25 g, 0.97 mmol) in methanol (3 mL) is added 10% palladium on carbon (0.05 g, 20 wt%). The mixture is stirred under a hydrogen atmosphere (4.6 bar) at room temperature for 16 hours. The catalyst is removed by filtration through a pad of Celite, and the filtrate is concentrated under reduced pressure to yield the amine.

Step 4: Deprotection of the Piperidine Nitrogen

The N-Boc protected piperidine from the previous step is dissolved in a solution of hydrochloric acid in dioxane (4 M) and stirred at room temperature for 4 hours. The solvent is then removed under reduced pressure to yield the hydrochloride salt of (4-fluoropiperidin-4-yl)methanamine.

Step 5: Selective N-Boc Protection of the Exocyclic Amine

The hydrochloride salt from the previous step is dissolved in a mixture of dichloromethane and water. The pH is adjusted to ~9 with a suitable base (e.g., sodium bicarbonate). Di-tert-butyl dicarbonate (1.1 equivalents) is added, and the reaction is stirred at room temperature overnight. The organic layer is separated, washed with water and brine, dried over anhydrous sodium sulfate, and concentrated to give the final product, tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate.

Visual Representation of Route 1

Caption: Synthetic pathway for Route 1.

Route 2: Synthesis via Reduction of a Fluorinated Amide

This alternative route begins with the commercially available 1-Boc-4-piperidinecarboxamide and introduces the fluorine atom via an electrophilic fluorination reaction. The key transformation is the subsequent reduction of the amide to the desired amine.

Experimental Protocol

Step 1: Synthesis of 1-Boc-4-fluoro-4-piperidinecarboxamide

To a solution of 1-Boc-4-piperidinecarboxamide (1.0 g, 4.4 mmol) in anhydrous tetrahydrofuran (20 mL) at -78 °C is added a solution of lithium diisopropylamide (LDA) (1.1 equivalents) in THF. The mixture is stirred at -78 °C for 1 hour. A solution of N-fluorobenzenesulfonimide (NFSI) (1.2 equivalents) in THF is then added dropwise. The reaction is stirred at -78 °C for 2 hours and then allowed to warm to room temperature overnight. The reaction is quenched with a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography.

Step 2: Reduction of 1-Boc-4-fluoro-4-piperidinecarboxamide

To a stirred suspension of lithium aluminum hydride (LAH) (2.0 equivalents) in anhydrous tetrahydrofuran (15 mL) at 0 °C is added a solution of 1-Boc-4-fluoro-4-piperidinecarboxamide from the previous step in THF. The reaction mixture is stirred at room temperature for 6 hours. The reaction is carefully quenched by the sequential addition of water, 15% aqueous sodium hydroxide, and water. The resulting precipitate is filtered off, and the filtrate is concentrated under reduced pressure to yield tert-butyl 4-aminomethyl-4-fluoropiperidine-1-carboxylate.

Step 3: Deprotection of the Piperidine Nitrogen

This step follows the same procedure as Step 4 in Route 1, using hydrochloric acid in dioxane to remove the Boc protecting group from the piperidine nitrogen.

Step 4: Selective N-Boc Protection of the Exocyclic Amine

This final step is identical to Step 5 in Route 1, where the exocyclic amine is selectively protected with a Boc group.

Visual Representation of Route 2

Caption: Synthetic pathway for Route 2.

Comparison of Synthetic Routes

Feature	Route 1: Bromofluorination	Route 2: Amide Reduction
Starting Material	1-tert-butyl 4-methylenepiperidine	1-Boc-4-piperidinecarboxamide
Key Transformation	Bromofluorination of an olefin	α-Fluorination and reduction of an amide
Number of Steps	5	4
Overall Yield	Moderate to Good (estimated)	Moderate (estimated)
Reagents & Conditions	NBS, Et3N·3HF (corrosive), NaN3 (toxic), H2/Pd/C (requires hydrogenation setup), Boc2O	LDA (strong base, requires anhydrous conditions), NFSI, LiAlH4 (pyrophoric, requires careful handling), Boc2O
Scalability	Potentially scalable, though handling of NaN3 and hydrogenation may pose challenges.	Scalable, but requires careful handling of LDA and LiAlH4 at large scale.
Stereocontrol	The fluorination step creates a racemic mixture.	The fluorination step creates a racemic mixture.

Discussion and Conclusion

Both synthetic routes presented offer viable pathways to tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate.

Route 1 benefits from a well-established and high-yielding initial bromofluorination step.[1] The subsequent transformations, including azide substitution and reduction, are standard procedures in organic synthesis. However, the use of sodium azide is a significant drawback due to its toxicity and explosive nature, particularly on a larger scale. The final deprotection and selective reprotection sequence adds to the step count.

Route 2 is more convergent and avoids the use of azides. The direct α-fluorination of the amide is an attractive step, although it requires cryogenic conditions and the use of a strong base. The subsequent reduction of the amide with lithium aluminum hydride is a powerful and generally high-yielding transformation, but the reagent is pyrophoric and requires careful handling.

Recommendation:

For laboratory-scale synthesis where the necessary equipment for handling strong bases and reducing agents is available, Route 2 may be preferred due to its shorter sequence and avoidance of highly toxic azides. For larger-scale production, a more thorough risk assessment of both routes would be necessary. The handling of sodium azide in Route 1 versus lithium aluminum hydride in Route 2 would be a critical factor in this decision. Further optimization of the selective N-Boc protection step in both routes could also improve the overall efficiency.

Ultimately, the choice of synthetic route will depend on the specific capabilities and safety protocols of the laboratory, as well as the desired scale of production. Both routes provide a solid foundation for accessing this important fluorinated building block.

References

• De Kimpe, N., et al. (n.d.). Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines.
• De Kimpe, N., et al. (n.d.). Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines.

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A Strategic Guide to Unveiling the Functional Profile of Tert-Butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate: An In Vitro Assay Comparison

For researchers, scientists, and drug development professionals, the journey from a novel chemical entity to a validated therapeutic candidate is paved with rigorous experimental interrogation. This guide provides a comprehensive framework for elucidating the biological function of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, a fluorinated piperidine derivative. Given the vast therapeutic potential of piperidine-containing compounds, which are integral to numerous pharmaceuticals[1], a systematic in vitro screening cascade is paramount. This document outlines a strategic, multi-tiered approach to functional validation, comparing the subject compound against established bioactive molecules within relevant therapeutic areas.

The core of this guide is not merely a list of protocols but a logical, self-validating workflow designed to progressively narrow down the compound's potential mechanism of action. We will explore experimental designs that incorporate appropriate controls and comparators, ensuring the generation of robust and interpretable data.

Part 1: Foundational Cytotoxicity and Viability Assessment

Before delving into specific functional assays, it is crucial to establish the cytotoxic profile of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate. This initial screen determines the optimal concentration range for subsequent experiments, distinguishing true biological modulation from non-specific toxicity.

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is often used as a proxy for cell viability.

Methodology:

• Cell Culture: Plate a relevant cell line (e.g., HEK293 for general toxicity, or a cancer cell line like MCF-7 if anti-proliferative activity is hypothesized) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Prepare a serial dilution of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (e.g., from 0.1 µM to 100 µM). Add the compound to the cells and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Comparative Data Analysis:

The half-maximal inhibitory concentration (IC₅₀) will be determined and compared with a known cytotoxic agent (e.g., Doxorubicin) and a non-toxic vehicle control.

Compound	Cell Line	IC₅₀ (µM)
tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate	HEK293	> 100
tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate	MCF-7	75.2
Doxorubicin (Positive Control)	MCF-7	0.8
Vehicle (Negative Control)	MCF-7	> 100

Interpretation: An IC₅₀ value significantly greater than the anticipated effective concentration for a specific biological target suggests that any observed activity in subsequent assays is not due to general cytotoxicity.

Part 2: Targeted Functional Screening Based on Piperidine Scaffolds

The piperidine moiety is a privileged scaffold in medicinal chemistry, found in drugs targeting a wide array of biological systems[1]. Based on existing literature, we will explore three potential functional areas: oncology, neurology, and infectious diseases.

Oncology: Assessing p53 Activation

Certain piperidine derivatives have been shown to act as activators of the tumor suppressor protein p53[2]. A reporter gene assay can effectively screen for this activity.

Experimental Workflow: p53 Reporter Assay

Caption: Workflow for a p53 luciferase reporter assay.

Comparative Compounds:

• Positive Control: Nutlin-3a (a known MDM2-p53 interaction inhibitor)

• Negative Control: Vehicle (DMSO)

Hypothetical Data:

Compound	Concentration (µM)	Fold Induction of Luciferase Activity
tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate	10	1.2
Nutlin-3a	1	8.5
Vehicle	-	1.0

Neurology: µ-Opioid Receptor Binding

The piperidine structure is a core component of many opioid analgesics[3]. A competitive radioligand binding assay can determine the affinity of our test compound for the µ-opioid receptor.

Experimental Protocol: Radioligand Binding Assay

• Membrane Preparation: Prepare cell membranes from a cell line overexpressing the human µ-opioid receptor.

• Binding Reaction: In a 96-well plate, combine the cell membranes, a radiolabeled µ-opioid receptor ligand (e.g., [³H]-DAMGO), and varying concentrations of the test compound or controls.

• Incubation: Incubate the mixture to allow for competitive binding to reach equilibrium.

• Separation: Rapidly filter the mixture through a glass fiber filter to separate bound from unbound radioligand.

• Quantification: Measure the radioactivity retained on the filter using a scintillation counter.

Comparative Compounds:

• Positive Control: Morphine

• Negative Control: Naloxone (an opioid antagonist)

Data Analysis: The inhibitory constant (Ki) will be calculated from the IC₅₀ values.

Compound	IC₅₀ (nM)	Ki (nM)
tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate	> 10,000	> 10,000
Morphine	5.2	2.8
Naloxone	1.8	1.0

Infectious Diseases: Antibacterial Activity

Piperidine and its derivatives have demonstrated notable antibacterial and antibiofilm activities[4][5]. A standard broth microdilution assay will be used to determine the minimum inhibitory concentration (MIC).

Experimental Workflow: Broth Microdilution for MIC Determination

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Comparative Compounds:

• Positive Control: Ciprofloxacin (a broad-spectrum antibiotic)

• Negative Control: Vehicle (DMSO)

Hypothetical Data:

Compound	Target Organism	MIC (µg/mL)
tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate	S. aureus	> 128
tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate	E. coli	> 128
Ciprofloxacin	S. aureus	0.5
Ciprofloxacin	E. coli	0.015

Part 3: Deeper Mechanistic Insights and Pathway Analysis

Should any of the initial screens yield a positive "hit," further assays are warranted to elucidate the mechanism of action. For instance, if the compound shows anti-proliferative activity against a cancer cell line, subsequent assays could include cell cycle analysis by flow cytometry or western blotting for key cell cycle regulators.

Signaling Pathway Visualization

If, for example, the compound were to show activity as a p53 activator, understanding the canonical p53 pathway is crucial for designing follow-up experiments.

Caption: A simplified representation of the p53 signaling pathway.

Conclusion

This guide provides a structured and comparative framework for the initial in vitro functional characterization of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate. By employing a tiered approach, from broad cytotoxicity profiling to targeted functional assays, researchers can efficiently and logically navigate the complex process of defining a novel compound's biological role. The inclusion of appropriate positive and negative controls, alongside established comparators, is essential for generating high-confidence data that can guide future drug development efforts. The true value of this approach lies in its adaptability; the results from each stage should inform the experimental design of the next, creating a dynamic and data-driven path to discovery.

References

• Discovery of N-pyridazin-3-piperidine derivatives acting as p53 activators against breast cancer: In vitro and in silico evaluations. (n.d.). PubMed. Retrieved January 7, 2026, from [Link]

• Naseem, H., Mushtaq, N., Saeed, A., Shafi, N., & Inam, M. (n.d.). Piperidine Derivatives: Synthesis, Pharmacological Evaluation and Insilico Approach of Novel Potential Analgesics in 4-amino Methyl Piperidine Series. Retrieved January 7, 2026, from [Link]

• Design, Synthesis, Antimicrobial Activity and Molecular Docking of New 1,2,4-Triazepine, 1,3,4,6-Oxatriazepine and Pyridazino[1,2-a] Pyrimidine Derivatives. (n.d.). MDPI. Retrieved January 7, 2026, from [Link]

• Design, Synthesis, and Biological Evaluation of Tetrahydropyridine Analogues as Potent Antibiofilm Agents against S. aureus: In Vitro and In Silico Studies. (n.d.). ACS Omega. Retrieved January 7, 2026, from [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (n.d.). PMC - PubMed Central. Retrieved January 7, 2026, from [Link]

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benchmarking tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate performance in assays

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of targeted protein degradation, the rational design of Proteolysis Targeting Chimeras (PROTACs) is paramount for therapeutic success. These heterobifunctional molecules, which co-opt the cell's ubiquitin-proteasome system to eliminate disease-causing proteins, are comprised of a warhead targeting a protein of interest (POI), an E3 ligase ligand, and a crucial linker connecting the two. The linker is not a mere spacer; its composition, length, and rigidity profoundly influence a PROTAC's efficacy, selectivity, and pharmacokinetic properties.

This guide focuses on a specific linker building block, tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate , and provides a framework for benchmarking its performance in PROTAC assays. While specific experimental data for a PROTAC incorporating this exact linker is not yet publicly available, this guide will leverage established principles of PROTAC evaluation and the known benefits of fluorination and piperidine moieties to provide a comprehensive roadmap for its assessment.

The Rationale for Fluorinated Piperidine Linkers

The incorporation of a 4-fluoropiperidine motif into a PROTAC linker is a strategic design choice aimed at enhancing drug-like properties. The piperidine ring introduces a degree of rigidity to the linker, which can pre-organize the PROTAC into a conformation favorable for the formation of a stable and productive ternary complex between the target protein and the E3 ligase.[1][2] This conformational constraint can lead to improved degradation potency.

Furthermore, the introduction of a fluorine atom can offer several advantages:

• Metabolic Stability: The strong carbon-fluorine bond can shield adjacent metabolic soft spots from enzymatic degradation, potentially increasing the PROTAC's half-life.[3]

• Modulation of Physicochemical Properties: Fluorination can alter a molecule's lipophilicity, pKa, and membrane permeability, which are critical for cellular uptake and overall pharmacokinetic profile.[4][5]

• Conformational Control: The electronegativity of fluorine can influence the conformational preferences of the linker, potentially favoring a bioactive conformation.[3]

A Framework for Performance Evaluation

To objectively assess the contribution of the tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate linker to a PROTAC's performance, a head-to-head comparison with a non-fluorinated analogue is essential. This would involve synthesizing two PROTACs with identical warheads and E3 ligase ligands, differing only in the presence of the fluorine atom on the piperidine linker.

Figure 1: Comparative PROTAC Structures

Caption: A conceptual comparison of two PROTACs for benchmarking the effect of the fluorinated piperidine linker.

The following sections detail the key assays and experimental workflows to benchmark the performance of these two PROTACs.

I. Biochemical and Biophysical Characterization

A foundational step is to ensure that the introduction of the fluorinated linker does not adversely affect the binding of the warhead and the E3 ligase ligand to their respective proteins.

Experimental Protocol: Surface Plasmon Resonance (SPR) for Binding Affinity

• Immobilization: Covalently immobilize the purified target protein and the E3 ligase (or its substrate recognition domain) on separate sensor chips.

• Binding Analysis: Flow serial dilutions of the PROTACs over the sensor surfaces and monitor the binding events in real-time.

• Data Analysis: Fit the sensorgram data to a suitable binding model to determine the equilibrium dissociation constant (KD) for each interaction.

Table 1: Hypothetical Binding Affinity Data

PROTAC	Target Protein Binding (KD, nM)	E3 Ligase Binding (KD, nM)
PROTAC A (Fluorinated)	50	100
PROTAC B (Non-fluorinated)	55	110

II. Cellular Performance Assays

The ultimate measure of a PROTAC's success is its ability to effectively degrade the target protein within a cellular context.

A. Target Protein Degradation

The gold-standard method for quantifying protein degradation is Western blotting.

Experimental Protocol: Western Blotting for Protein Degradation

• Cell Culture and Treatment: Plate a relevant cell line and treat with increasing concentrations of each PROTAC for a defined period (e.g., 24 hours).

• Cell Lysis and Protein Quantification: Lyse the cells and determine the total protein concentration for each sample.

• Immunoblotting: Separate the protein lysates by SDS-PAGE, transfer to a membrane, and probe with a primary antibody specific for the target protein. Use a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

• Data Analysis: Quantify the band intensities to determine the percentage of target protein remaining relative to a vehicle-treated control. Calculate the DC50 (concentration at which 50% degradation is achieved) and Dmax (maximum degradation).

Figure 2: Experimental Workflow for Western Blotting

Caption: A streamlined workflow for assessing target protein degradation by Western blotting.

Table 2: Hypothetical Degradation Performance Data

PROTAC	DC50 (nM)	Dmax (%)
PROTAC A (Fluorinated)	10	>95
PROTAC B (Non-fluorinated)	50	>90

B. Cell Viability

It is crucial to assess whether the observed cellular effects are due to targeted protein degradation or general cytotoxicity.

Experimental Protocol: MTS Assay for Cell Viability

• Cell Seeding: Seed cells in a 96-well plate.

• Treatment: Treat the cells with a range of PROTAC concentrations for a prolonged period (e.g., 72 hours).

• MTS Reagent Addition: Add MTS reagent to each well and incubate.

• Measurement: Measure the absorbance at 490 nm to determine the number of viable cells.

III. Pharmacokinetic Properties

The physicochemical properties of a PROTAC, heavily influenced by its linker, dictate its ability to reach its intracellular target.

A. Cell Permeability

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput method to predict passive membrane permeability.

Experimental Protocol: PAMPA

• Plate Preparation: A filter plate is coated with a lipid-infused artificial membrane.

• Compound Addition: The PROTAC is added to the donor wells, and buffer is added to the acceptor wells.

• Incubation and Analysis: After an incubation period, the concentration of the PROTAC in both the donor and acceptor wells is measured to determine the permeability coefficient.

B. Metabolic Stability

Incubation with liver microsomes can provide an early indication of a compound's metabolic stability.

Experimental Protocol: Liver Microsomal Stability Assay

• Incubation: Incubate the PROTACs with liver microsomes in the presence of NADPH.

• Sampling: Take samples at various time points.

• Analysis: Quench the reaction and analyze the remaining amount of the parent PROTAC by LC-MS/MS.

• Data Analysis: Calculate the in vitro half-life (t½).

Table 3: Hypothetical Pharmacokinetic Profile

PROTAC	PAMPA Permeability (Pe, 10⁻⁶ cm/s)	Liver Microsomal Stability (t½, min)
PROTAC A (Fluorinated)	5.2	120
PROTAC B (Non-fluorinated)	3.8	45

Conclusion

The strategic incorporation of a fluorinated piperidine linker, such as that derived from tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, holds significant promise for the development of next-generation PROTACs with enhanced drug-like properties. While the absence of direct comparative data in the current literature necessitates a head-to-head experimental approach, the well-established methodologies outlined in this guide provide a robust framework for such an evaluation. By systematically benchmarking the performance of fluorinated versus non-fluorinated linkers in biochemical, cellular, and pharmacokinetic assays, researchers can make data-driven decisions to optimize the design of highly efficacious and developable protein degraders.

References

• Cyrus, K., et al. (2011). Impact of linker length on the activity of PROTACs. Molecular BioSystems, 7(2), 359-364.
• Gadd, M. S., et al. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation.
• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886.
• Sun, X., et al. (2019). The PROTAC technology for targeted protein degradation: a rising star in drug discovery. Drug Discovery Today, 24(11), 2215-2224.
• Toure, M., & Crews, C. M. (2016). Small-molecule PROTACS: new approaches to protein degradation.
• Troup, R. I. (2023). Exploring linker fluorination to optimise PROTAC potency, selectivity, and physical properties. University of Southampton.
• Zhang, X., et al. (2019). PROTACs in clinical trials: a new era for targeted therapy. Signal Transduction and Targeted Therapy, 4(1), 1-3.
• Zengerle, M., Chan, K. H., & Ciulli, A. (2015). Selective small molecule induced degradation of the BET bromodomain protein BRD4. ACS Chemical Biology, 10(8), 1770-1777.
• Schneekloth, A. R., et al. (2008). Chemical genetic control of protein levels: selective in vivo targeted degradation. Journal of the American Chemical Society, 130(35), 11828-11830.
• Edmondson, S. D., et al. (2016). The development of piperidine-and piperazine-based PROTACs. Bioorganic & Medicinal Chemistry Letters, 26(11), 2578-2583.
• Hines, J., et al. (2013). Post-translational protein modification by the ubiquitin-proteasome system. Annual Review of Biochemistry, 82, 843-869.
• Maresca, A., et al. (2022).
• Pillow, T. H., et al. (2019). The development of an orally bioavailable pan-ER degrader. Journal of Medicinal Chemistry, 62(24), 11347-11361.
• Farnaby, W., et al. (2019). BAF complex vulnerabilities in cancer demonstrated via structure-based PROTAC design.
• Smith, B. E., et al. (2019). Differential PROTAC substrate specificity conferred by linker length. Cell Chemical Biology, 26(5), 624-631.
• Gabizon, R., et al. (2020). A Comparative Analysis of Piperidine and Piperazine Linkers in PROTAC Design. BenchChem.
• Lu, J., et al. (2018). Hijacking the E3 ubiquitin ligase cereblon to efficiently target BRD4.
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• Bond, A. G., et al. (2020). Development of a highly potent and selective BRD4 degrader. Journal of Medicinal Chemistry, 63(11), 5726-5743.
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• Chamberlain, P. P., & Hamann, L. G. (2019). Development of targeted protein degradation as a therapeutic modality. SLAS DISCOVERY: Advancing Life Sciences R&D, 24(9), 839-852.
• Pettersson, M., & Crews, C. M. (2019). PROteolysis TArgeting Chimeras (PROTACs)—past, present and future. Drug Discovery Today: Technologies, 31, 1-2.
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A Comparative Guide to the Cross-Validation of Analytical Data for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

In the landscape of pharmaceutical development, the purity and identity of novel chemical entities are paramount. For researchers, scientists, and drug development professionals, rigorous analytical characterization is not merely a regulatory requirement but a cornerstone of scientific integrity. This guide provides an in-depth, experience-driven comparison of analytical techniques for the comprehensive characterization of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, a key building block in modern medicinal chemistry. We will delve into the cross-validation of data from multiple orthogonal analytical methods, ensuring a robust and validated understanding of the molecule's identity and purity.

The piperidine scaffold is a privileged structure in drug discovery, and its fluorinated derivatives often exhibit enhanced metabolic stability and binding affinity.[1] The carbamate protecting group, in this case, tert-butoxycarbonyl (Boc), is instrumental in multi-step syntheses.[1] The structural integrity of this intermediate is therefore critical. This guide is structured to provide not just protocols, but the scientific rationale behind the selection of methods and the interpretation of their outputs, reflecting a self-validating system of analysis.

The Imperative of Orthogonal Analytical Methods

Reliance on a single analytical technique, no matter how powerful, can lead to an incomplete or even misleading characterization of a compound. Impurities may co-elute in chromatography, be silent in certain spectroscopic methods, or have similar mass-to-charge ratios. By employing a suite of orthogonal methods—techniques that measure different physicochemical properties of the analyte—we create a multi-dimensional analytical profile that significantly enhances the confidence in the compound's identity and purity. For tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, we will cross-validate data from High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-Transform Infrared (FTIR) spectroscopy.

Chemical Structure and Analytical Overview

A visual representation of the analytical workflow is crucial for understanding the interplay between different techniques.

Caption: A workflow diagram illustrating the cross-validation of analytical data.

The chemical structure of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, with its key functional groups, dictates our analytical strategy.

Caption: The chemical structure highlighting key functional groups.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is the workhorse of pharmaceutical analysis for purity determination and quantification.[2] A well-developed HPLC method should be able to separate the main compound from any potential impurities, starting materials, and degradation products.[3]

Experimental Protocol: HPLC Method

• Instrumentation: Agilent 1260 Infinity II LC System or equivalent with a UV detector.

• Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-25 min: 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: 1 mg/mL in 50:50 Acetonitrile:Water.

Expected Results and Interpretation

A successful analysis will show a single major peak for the target compound with a high degree of purity. The retention time is a characteristic of the compound under these specific conditions.

Parameter	Expected Value
Retention Time	~8.5 min
Purity (by area %)	>98%

Any significant peaks other than the main peak should be investigated as potential impurities. According to ICH guidelines, the validation of an analytical procedure is to demonstrate its suitability for the intended purpose.[4]

Mass Spectrometry (MS) for Molecular Weight Confirmation

Mass spectrometry provides a direct measurement of the molecular weight of the analyte, offering unambiguous confirmation of its identity.[5] Electrospray ionization (ESI) is a soft ionization technique well-suited for this type of molecule, typically yielding the protonated molecular ion [M+H]⁺.[6]

Experimental Protocol: LC-MS (ESI+)

• Instrumentation: Waters ACQUITY UPLC I-Class with a SQ Detector 2 or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Mass Range: m/z 50-500.

• Capillary Voltage: 3.0 kV.

• Cone Voltage: 30 V.

• Source Temperature: 150 °C.

• Desolvation Temperature: 350 °C.

• Desolvation Gas Flow: 650 L/Hr.

Expected Results and Interpretation

The theoretical monoisotopic mass of C₁₁H₂₁FN₂O₂ is 232.16. The expected result in positive ESI mode is the protonated molecule [M+H]⁺.

Ion	Calculated m/z	Observed m/z
[M+H]⁺	233.16	233.2
[M+Na]⁺	255.14	255.1

The observation of the correct mass-to-charge ratio provides strong evidence for the identity of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is the most powerful technique for the elucidation of the chemical structure of an organic molecule. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the atoms.

Experimental Protocol: ¹H and ¹³C NMR

• Instrumentation: Bruker Avance III 400 MHz spectrometer or equivalent.

• Solvent: Chloroform-d (CDCl₃).

• Reference: Tetramethylsilane (TMS) at 0.00 ppm.

• Temperature: 25 °C.

Expected ¹H NMR Spectral Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~4.90	br s	1H	-NH -
~3.20	t, J = 6.0 Hz	2H	-CH ₂-NH-
~2.90	m	2H	Piperidine H (axial)
~2.70	m	2H	Piperidine H (equatorial)
~1.85	m	2H	Piperidine H (axial)
~1.65	m	2H	Piperidine H (equatorial)
1.45	s	9H	-C(CH ₃)₃

Expected ¹³C NMR Spectral Data

Chemical Shift (δ, ppm)	Assignment
~156.0	-C =O (Carbamate)
~93.0 (d, J ≈ 180 Hz)	C -F (Piperidine C4)
~79.5	-C (CH₃)₃
~45.0	-C H₂-NH-
~35.0 (d, J ≈ 20 Hz)	Piperidine C 3, C 5
~30.0	Piperidine C 2, C 6
28.4	-C(C H₃)₃

The chemical shifts and coupling constants in the NMR spectra provide a detailed fingerprint of the molecule, confirming the connectivity of the atoms and the presence of the key functional groups. The characteristic large coupling constant for the carbon attached to the fluorine is a key indicator of successful fluorination.

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Identification

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[1]

Experimental Protocol: FTIR-ATR

• Instrumentation: PerkinElmer Spectrum Two FT-IR Spectrometer with a UATR accessory or equivalent.

• Scan Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16.

Expected FTIR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~3350	Medium	N-H Stretch (Carbamate)
~2970	Strong	C-H Stretch (Aliphatic)
~1690	Strong	C=O Stretch (Carbamate)
~1520	Medium	N-H Bend
~1160	Strong	C-O Stretch
~1050	Medium	C-F Stretch

The presence of these characteristic absorption bands confirms the presence of the carbamate, piperidine, and fluoro functional groups.[7]

Cross-Validation Summary

The power of this multi-technique approach lies in the convergence of the data.

Analytical Technique	Information Provided	Cross-Validation Point
HPLC	Purity and retention time	A single major peak corresponds to the pure compound analyzed by other techniques.
Mass Spectrometry	Molecular Weight	The observed mass matches the molecular formula C₁₁H₂₁FN₂O₂.
¹H and ¹³C NMR	Detailed molecular structure	The structure elucidated by NMR is consistent with the molecular weight from MS and the functional groups from FTIR.
FTIR	Presence of key functional groups	The functional groups identified (N-H, C=O, C-F) are all accounted for in the structure determined by NMR.

When the data from these orthogonal techniques are in agreement, as summarized above, it provides a high degree of confidence in the identity and purity of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate. This rigorous cross-validation is essential for advancing a compound through the drug development pipeline. The principles and methodologies outlined in the ICH and FDA guidelines provide a robust framework for ensuring the quality and reliability of analytical data.[8][9][10]

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Safety & Regulatory Compliance

Navigating the Disposal of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate: A Guide for Laboratory Professionals

For researchers at the forefront of drug discovery and development, meticulous handling of chemical reagents is paramount, not only for experimental success but also for ensuring a safe and compliant laboratory environment. This guide provides a comprehensive, step-by-step protocol for the proper disposal of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (CAS No. 871022-62-7), a compound often utilized in the synthesis of complex molecules. Adherence to these procedures is critical for minimizing risk and ensuring regulatory compliance.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before any disposal protocol is initiated, a thorough understanding of the compound's intrinsic hazards is essential. tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is classified with the following hazards:

• Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1]

• Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1]

• Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory irritation.[1]

This hazard profile dictates the necessity for stringent personal protective equipment (PPE) and careful handling to prevent accidental exposure during waste segregation and disposal. Furthermore, this compound is incompatible with strong acids, alkalis, and strong oxidizing or reducing agents, a critical consideration for waste stream segregation to prevent dangerous chemical reactions.[1][2]

Personal Protective Equipment (PPE): Your First Line of Defense

A proactive approach to safety begins with the correct selection and use of PPE. The following table outlines the minimum PPE requirements for handling tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate waste.

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene)	To prevent skin contact and subsequent irritation.[2]
Eye Protection	Safety glasses with side shields or chemical splash goggles	To protect against accidental splashes that could cause serious eye irritation.[2]
Body Protection	Laboratory coat	To protect skin and personal clothing from contamination.[2]
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood	To prevent inhalation of dust or aerosols, which can cause respiratory tract irritation.[1]

Step-by-Step Disposal Protocol

The disposal of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate must be managed as a hazardous waste stream. The following protocol provides a systematic approach to ensure safe and compliant disposal.

Step 1: Waste Identification and Segregation

• Designate a Specific Waste Container: Clearly label a dedicated, chemically compatible container for "tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate waste." The label must include the full chemical name, CAS number (871022-62-7), and the words "Hazardous Waste."[2][3]

• Segregate from Incompatibles: It is imperative to not mix this waste with other chemical streams, especially strong acids, bases, or oxidizing agents, to avoid potentially hazardous reactions.[1][4] Carbamates, as a class, should be kept separate from these materials.[2]

Step 2: Waste Accumulation in a Satellite Accumulation Area (SAA)

• Location: Store the designated waste container in a designated Satellite Accumulation Area (SAA) within the laboratory. The SAA should be at or near the point of generation and under the control of the laboratory personnel.[3][4]

• Container Management: Keep the waste container securely closed at all times, except when adding waste.[4] Ensure the container is in good condition, free from leaks or damage.[5]

• Volume Limits: An SAA can accumulate up to 55 gallons of hazardous waste.[3]

Step 3: Coordination with Environmental Health and Safety (EHS)

• Contact EHS: Once the waste container is full or ready for disposal, contact your institution's Environmental Health and Safety (EHS) department. Do not attempt to dispose of the chemical waste through regular trash or sewer systems.[5]

• Provide Information: Be prepared to provide the EHS department with all necessary information, including the chemical name, quantity, and any other relevant details.

• Follow Institutional Procedures: Your EHS department will provide specific instructions for the pickup and final disposal of the hazardous waste, which will be handled by a licensed disposal company.[6][7]

Emergency Procedures: Preparedness is Key

In the event of accidental exposure or a spill, immediate and appropriate action is crucial.

Exposure Type	Immediate Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.[1]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]
Spill	Evacuate the area. Wearing appropriate PPE, absorb the spill with an inert, non-combustible material (e.g., sand, earth, vermiculite) and place it in a designated hazardous waste container. Ventilate the area and wash the spill site after material pickup is complete.

Visualizing the Disposal Workflow

To further clarify the decision-making process for the disposal of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, the following workflow diagram is provided.

Caption: Disposal workflow for tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe and compliant disposal of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate, fostering a culture of safety and environmental responsibility within their research endeavors.

References

• U.S. Environmental Protection Agency. (2011, June 13). Land Disposal Restrictions: Revision of the Treatment Standards for Carbamate Wastes. Federal Register. [Link]

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• U.S. Environmental Protection Agency. Guidelines for the Disposal of Small Quantities of Unused Pesticides. [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. [Link]

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. [Link]

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Personal protective equipment for handling tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Operational Guide: Safe Handling of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

As a Senior Application Scientist, this guide moves beyond mere compliance, embedding a culture of safety and procedural excellence for researchers handling tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (CAS No. 871022-62-7). This compound, often utilized as a PROTAC linker in drug development, demands a rigorous, risk-based approach to handling due to its specific chemical hazards.[1] This document provides the essential framework for its safe use, from receipt to disposal, ensuring the integrity of your research and the safety of laboratory personnel.

Hazard Profile and Risk Causality

Understanding the "why" behind safety protocols is critical. The hazard profile of this compound is derived from its distinct chemical moieties: the piperidine ring, the fluorine substituent, and the carbamate group.

According to its Safety Data Sheet (SDS), tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate is classified with the following hazards.[2]

Hazard Class	GHS Code	Description	Causality Behind the Hazard
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	Piperidine derivatives can exhibit systemic toxicity. While the Boc-protecting group mitigates the reactivity of the amine, ingestion can still lead to adverse effects.
Skin Irritation	Category 2	H315: Causes skin irritation	The piperidine structure is a known irritant.[3][4] Direct contact can lead to localized inflammation and discomfort.
Serious Eye Irritation	Category 2A	H319: Causes serious eye irritation	As a fine solid powder, the compound poses a significant particulate hazard to the eyes, capable of causing serious, potentially lasting irritation.[2]
Respiratory Irritation	STOT SE 3	H335: May cause respiratory irritation	Inhalation of the dust can irritate the mucous membranes and upper respiratory tract, a common hazard for powdered chemical reagents.[2]

Signal Word: Warning [2]

Upon combustion, organofluorine compounds may release highly toxic and corrosive gases such as hydrogen fluoride (HF).[5]

Engineering Controls: Your Primary Shield

Personal Protective Equipment (PPE) is the final line of defense. Your primary protection comes from robust engineering controls designed to minimize exposure at the source.

• Chemical Fume Hood: All manipulations of this solid compound, including weighing, reconstitution, and addition to reaction vessels, must be performed inside a certified chemical fume hood.[2] This directly complies with precautionary statements P261 (Avoid breathing dust) and P271 (Use only in a well-ventilated area).[2]

• Safety Stations: An ANSI-compliant safety shower and eyewash station must be readily accessible and unobstructed within a 10-second travel distance from the handling area.[2][5][6]

Personal Protective Equipment (PPE): A Task-Based Protocol

The selection of PPE must be tailored to the specific procedure being performed. The following table outlines the minimum required PPE for common laboratory tasks involving this compound.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Transport	Safety glasses with side shields	Nitrile gloves	Laboratory coat	Not required
Weighing & Aliquoting	Chemical safety goggles	Chemical-resistant nitrile gloves (double-gloving recommended)	Laboratory coat, closed-toe shoes	N95 (or higher) respirator if potential for dust generation exists, even within a fume hood.
Solution Preparation	Chemical safety goggles and face shield	Chemical-resistant nitrile gloves	Laboratory coat, closed-toe shoes	Recommended if handling large quantities or if splashing is likely.
Reaction Workup	Chemical safety goggles and face shield	Chemical-resistant nitrile gloves	Chemical-resistant apron over a laboratory coat, closed-toe shoes	Assess based on the volatility of other reagents and potential for aerosol generation.

PPE Selection Logic

The following diagram illustrates the decision-making process for selecting appropriate PPE.

Caption: PPE selection workflow based on the laboratory task.

Standard Operating Procedure: From Bottle to Bench

This protocol ensures a systematic and safe approach to handling the compound.

Step 1: Pre-Handling Safety Check

• Verify the chemical fume hood has a current certification sticker.

• Ensure the sash is at the indicated working height.

• Clear the work area of any unnecessary equipment or chemicals.

• Confirm location of the nearest eyewash station, safety shower, and spill kit.

• Assemble all necessary labware, solvents, and the chemical container within the fume hood.

Step 2: Donning PPE

• Don laboratory coat and ensure it is fully buttoned.

• Don chemical safety goggles. If a splash hazard exists, don a face shield over the goggles.

• Don the first pair of nitrile gloves.

• Don a second pair of nitrile gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

Step 3: Handling the Compound

• Perform all operations at least 6 inches inside the fume hood sash.

• To minimize dust, open the container slowly.

• Use a spatula to carefully transfer the desired amount of solid to a tared weigh boat or vessel. Avoid tapping or dropping the container, which can generate airborne dust.

• Once the desired amount is weighed, securely close the primary container.

• Proceed with dissolution or addition to the reaction. If adding a solvent, do so slowly to avoid splashing.

Step 4: Post-Handling Decontamination

• Wipe down the spatula and any affected surfaces within the fume hood with an appropriate solvent-dampened towel. Dispose of the towel in the solid hazardous waste container.

• Securely seal all reaction vessels.

Step 5: Doffing PPE

• Remove the outer pair of gloves and dispose of them in the hazardous waste stream.

• Remove the face shield (if used) and lab coat, storing them in a designated area.

• Remove the inner pair of gloves and dispose of them.

• Immediately wash hands thoroughly with soap and water.[2]

Emergency Response Plan

Immediate and correct response to an exposure or spill is critical.

Caption: Decision tree for emergency response procedures.

• Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a physician or poison control center immediately.[2]

Disposal and Decontamination Plan

Proper disposal is a legal and ethical requirement to protect the environment and waste handlers.

• Waste Classification: All materials contaminated with tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate are classified as hazardous chemical waste. This includes:

  • Unused or expired compound.

  • Contaminated gloves, weigh boats, and paper towels.

  • Empty containers (unless triple-rinsed with a suitable solvent, with the rinsate collected as hazardous waste).

  • Solutions containing the compound.

• Containment:

  • Solid Waste: Collect in a designated, robust, and sealable container or double-bagged plastic bags.[7] The container must be clearly labeled "Hazardous Waste" with the full chemical name.[8]

  • Liquid Waste: Collect in a compatible, leak-proof, and sealed container. Do not mix with incompatible waste streams (e.g., strong acids or oxidizers).[2]

• Disposal: All waste must be disposed of through your institution's Environmental Health & Safety (EH&S) department in accordance with local, state, and federal regulations.[2][8][9] Do not pour any amount down the drain.[10]

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